Tetrabutylammonium oxalate

Core Science & Biosynthesis

Synthesis of Tetrabutylammonium Oxalate from Tetrabutylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of tetrabutylammonium (B224687) oxalate (B1200264) from tetrabutylammonium bromide. The synthesis is a two-step process involving the preparation of tetrabutylammonium hydroxide (B78521) via ion exchange, followed by a neutralization reaction with oxalic acid. This document details the experimental protocols, presents quantitative data in a structured format, and includes a workflow diagram for enhanced clarity.

Synthesis Workflow

The synthesis of tetrabutylammonium oxalate from tetrabutylammonium bromide is efficiently achieved through a two-step process. The first step involves the conversion of tetrabutylammonium bromide to tetrabutylammonium hydroxide using a strong basic anion exchange resin. The subsequent step is the neutralization of the formed tetrabutylammonium hydroxide with oxalic acid to yield the desired tetrabutylammonium oxalate.

Caption: Figure 1. Synthesis Workflow

Experimental Protocols

Step 1: Synthesis of Tetrabutylammonium Hydroxide via Ion Exchange

This procedure describes the preparation of tetrabutylammonium hydroxide from tetrabutylammonium bromide using a strong basic anion exchange resin.[1][2]

Materials:

• Tetrabutylammonium bromide (TBAB)

• Gel-type strong basic anion exchange resin (e.g., 201x7 or D290)

• Sodium hydroxide (NaOH) for resin regeneration

• Deionized water

• Ion exchange column

Protocol:

• Resin Preparation and Activation:

  • The strong basic anion exchange resin is packed into an ion exchange column.

  • The resin is pre-treated and completely converted to the hydroxide (OH⁻) form by passing a solution of sodium hydroxide (e.g., 5.0% NaOH solution) through the column.[2][3]

  • The column is then washed with deionized water until the eluent is neutral.

• Ion Exchange Process:

  • An aqueous solution of tetrabutylammonium bromide is prepared (e.g., 27.0% to 55% concentration).[2][3][4]

  • The TBAB solution is passed through the prepared ion exchange column at a controlled flow rate and temperature (e.g., 15°C to 40°C).[2][3][4]

  • As the TBAB solution passes through the resin, the bromide ions are exchanged for hydroxide ions, resulting in an eluent of tetrabutylammonium hydroxide (TBAH) solution.

  • The concentration of the resulting TBAH solution is typically in the range of 10% to 30%.[2][3][4]

• Resin Regeneration:

  • The spent resin in the bromide (Br⁻) form can be regenerated by washing with a sodium hydroxide solution to convert it back to the hydroxide (OH⁻) form for reuse.[2][4]

Step 2: Synthesis of Tetrabutylammonium Oxalate by Neutralization

This protocol details the synthesis of tetrabutylammonium oxalate by neutralizing the previously prepared tetrabutylammonium hydroxide solution with oxalic acid.[2]

Materials:

• Tetrabutylammonium hydroxide (TBAH) solution (from Step 1)

• Oxalic acid (H₂C₂O₄)

• Deionized water

• Solvents for purification (e.g., acetone, diethyl ether)

Protocol:

• Neutralization Reaction:

  • An aqueous solution of oxalic acid (e.g., 10.0% concentration) is prepared.[2]

  • The oxalic acid solution is added dropwise to the tetrabutylammonium hydroxide solution (e.g., 10.0% concentration) with constant stirring.[2]

  • The reaction is a 2:1 molar ratio of TBAH to oxalic acid.

  • The reaction temperature is maintained at approximately 30°C to ensure optimal product quality.[2]

  • The pH of the solution should be monitored, and the addition of oxalic acid is stopped once the solution reaches a neutral pH.

• Product Isolation and Purification:

  • The water is removed from the reaction mixture using a rotary evaporator under reduced pressure.

  • The crude tetrabutylammonium oxalate is obtained, which may be a viscous oil or a semi-solid.

  • Purification can be achieved by recrystallization. The crude product is dissolved in a minimal amount of a suitable hot solvent (e.g., acetone).[5]

  • An anti-solvent (e.g., diethyl ether) is slowly added until the solution becomes turbid.[5]

  • The solution is allowed to cool to room temperature and then placed in an ice bath to facilitate crystallization.

  • The crystalline product is collected by vacuum filtration and washed with a small amount of cold anti-solvent.

  • The purified tetrabutylammonium oxalate is dried under vacuum.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis of tetrabutylammonium oxalate from tetrabutylammonium bromide.

Table 1: Reaction Conditions for the Synthesis of Tetrabutylammonium Hydroxide via Ion Exchange

Parameter	Value	Source
Starting Material	Tetrabutylammonium Bromide (TBAB)	[2][3]
TBAB Concentration	27.0% - 55%	[2][3][4]
Ion Exchange Resin	Gel-type strong basic anion exchange resin	[1][2]
Reaction Temperature	15°C - 40°C	[2][3][4]
Regeneration Solution	5.0% NaOH	[2][3]
Column Height to Diameter Ratio	15	[2][3]
Degree of Exchange	> 86.0%	[2][3]
Product Concentration	> 10.0%	[2][3]

Table 2: Optimal Conditions for the Synthesis of Tetrabutylammonium Oxalate via Neutralization

Parameter	Value	Source
Reactant 1	10.0% Tetrabutylammonium Hydroxide Solution	[2]
Reactant 2	10.0% Oxalic Acid Solution	[2]
Reaction Temperature	30°C	[2]
Expected Product	Tetrabutylammonium Oxalate	[2]

Conclusion

The synthesis of tetrabutylammonium oxalate from tetrabutylammonium bromide is a well-established two-step process. The ion exchange method for the preparation of the tetrabutylammonium hydroxide intermediate is efficient and allows for the regeneration and reuse of the resin, making it a cost-effective and environmentally friendly approach. The subsequent neutralization with oxalic acid is a straightforward reaction that can be optimized to produce a high-quality final product. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

References

• 1. Tetrabutylammonium hydroxide synthesis - chemicalbook [chemicalbook.com]
• 2. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]
• 3. researchgate.net [researchgate.net]
• 4. CN105294455B - Method for preparing tetrabutyl ammonium hydroxide aqueous solution by anion exchange - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

"tetrabutylammonium oxalate chemical properties and structure"

Tetrabutylammonium (B224687) Oxalate (B1200264): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and experimental applications of tetrabutylammonium oxalate. The information is tailored for professionals in research and development, offering detailed data and methodologies to support laboratory work and drug discovery processes.

Chemical Properties and Structure

Tetrabutylammonium oxalate, with the CAS Number 33081-83-3, is a quaternary ammonium (B1175870) salt. It consists of two tetrabutylammonium cations and one oxalate anion.[1] Its molecular formula is C₃₄H₇₂N₂O₄.[1][2]

Identifiers and Descriptors

Identifier	Value
IUPAC Name	oxalate;bis(tetrabutylazanium)[1]
Synonyms	Bis(tetrabutylammonium) oxalate, TBAOX, TBAO[1][3][4]
Molecular Formula	C₃₄H₇₂N₂O₄[1]
Molecular Weight	572.9 g/mol [1]
CAS Number	33081-83-3
InChI	InChI=1S/2C16H36N.C2H2O4/c21-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;3-1(4)2(5)6/h25-16H2,1-4H3;(H,3,4)(H,5,6)/q2*+1;/p-2[1]
InChIKey	RWHJHYXWZJKPAP-UHFFFAOYSA-L[1]
SMILES	CCCC--INVALID-LINK--(CCCC)CCCC.CCCC--INVALID-LINK--(CCCC)CCCC.C(=O)(C(=O)[O-])[O-][1]

Physical and Chemical Properties

Property	Value
Melting Point	No data available[3]
Boiling Point	No data available
Density	No data available[3]
Solubility	No data available[3]
Appearance	No data available[3]

Structural Information

Tetrabutylammonium oxalate is an ionic compound formed by the electrostatic interaction between two bulky, nonpolar tetrabutylammonium cations and the planar, dianionic oxalate.

Structural components of tetrabutylammonium oxalate.

Experimental Protocols

Synthesis of Tetrabutylammonium Oxalate via Neutralization

A common method for synthesizing tetrabutylammonium oxalate is through the acid-base neutralization of tetrabutylammonium hydroxide (B78521) with oxalic acid.[5]

Materials:

• Tetrabutylammonium hydroxide solution (10.0%)

• Oxalic acid solution (10.0%)

Procedure:

• Control the reaction temperature at 30 °C.[5]

• Slowly add the 10.0% oxalic acid solution to the 10.0% tetrabutylammonium hydroxide solution with constant stirring.[5]

• Monitor the pH of the reaction mixture. The endpoint is reached at neutral pH.

• The resulting solution is an aqueous solution of tetrabutylammonium oxalate.

• Further purification and isolation of the solid product can be achieved through solvent evaporation or other crystallization techniques.

This method is advantageous as it is a straightforward neutralization reaction, and the precursors can be obtained with high purity.[5] The tetrabutylammonium hydroxide precursor can itself be synthesized via ion exchange from tetrabutylammonium bromide.[5]

Workflow for the synthesis of tetrabutylammonium oxalate.

Applications in Organic Synthesis

Recent studies have highlighted the utility of tetrabutylammonium oxalate as a versatile reagent in photoredox catalysis.

Visible-Light-Driven Dicarboxylation of Alkenes

Tetrabutylammonium oxalate can serve as both a C1 source and a reductant in the dicarboxylation of alkenes, initiated by visible light.[6] This reaction proceeds without the need for additional additives. The proposed mechanism involves the formation of an electron-donor-acceptor (EDA) complex between the oxalate dianion and the alkene.[6]

Proposed Mechanism:

• Formation of an EDA complex between the oxalate dianion and the aryl alkene.

• Photoirradiation of the EDA complex leads to a single electron transfer (SET).

• This SET generates a carbon dioxide radical anion (CO₂•⁻) and carbon dioxide (CO₂).[6]

• The subsequent radical recombination of the CO₂•⁻ with a carbon-centered radical forms the carboxyl group.[6]

This novel application demonstrates the potential of tetrabutylammonium oxalate in developing green and efficient carboxylation methodologies.

Proposed pathway for alkene dicarboxylation using TBAO.

A similar photocatalytic process has been described for the deuterocarboxylation of alkynes, where tetrabutylammonium oxalate acts as the carbonyl source and D₂O serves as the deuteration agent.[7]

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for pure tetrabutylammonium oxalate is not widely available, hazard and precautionary statements have been noted.[2] General safe laboratory practices should be followed, drawing on information for similar compounds.

Hazard Statements:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

Precautionary Measures:

• Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[8][9] Avoid generating dust or aerosols.[8][9] Keep away from heat and ignition sources.[8]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[8][10]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] An inert atmosphere is recommended for storage.[2]

• First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[9] If on skin, wash with plenty of soap and water.[10] If swallowed, rinse mouth and call a poison center or doctor if you feel unwell.[9]

Always consult the most current SDS from the supplier before handling this chemical.

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 33081-83-3|Tetrabutylammonium oxalate|BLD Pharm [bldpharm.com]
• 3. lookchem.com [lookchem.com]
• 4. ditetrabutylammonium oxolate | CAS#:33081-83-3 | Chemsrc [chemsrc.com]
• 5. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pdf.dutscher.com [pdf.dutscher.com]

An In-depth Technical Guide to the Physical Properties of Bis(tetrabutylammonium) Oxalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(tetrabutylammonium) oxalate (B1200264), a quaternary ammonium (B1175870) salt, holds potential in various chemical applications, including as a phase-transfer catalyst and a reagent in organic synthesis.[1] A thorough understanding of its physical properties is paramount for its effective utilization and process optimization. This technical guide provides a comprehensive overview of the known and predicted physical characteristics of bis(tetrabutylammonium) oxalate. Due to a scarcity of direct experimental data in publicly available literature, this document combines computed data with a comparative analysis of related tetrabutylammonium (B224687) salts. Furthermore, it furnishes detailed, adaptable experimental protocols for the determination of key physical properties, empowering researchers to ascertain these values empirically.

Introduction

Bis(tetrabutylammonium) oxalate, with the chemical formula C34H72N2O4, consists of two tetrabutylammonium cations and one oxalate anion.[2] Its molecular structure, characterized by a large, nonpolar cation and a small, dianionic organic acid, suggests its classification as an ionic liquid or a phase-transfer catalyst. The physicochemical properties of such compounds are dictated by the interplay of ionic and van der Waals forces, influencing their behavior in different media and thermal conditions. This guide aims to consolidate the available information and provide a framework for the experimental characterization of this compound.

Data Presentation: Physicochemical Properties

Quantitative data for bis(tetrabutylammonium) oxalate is limited. The following tables summarize the available computed data and provide a comparative landscape with experimentally determined values for analogous tetrabutylammonium salts.

Table 1: General and Computed Properties of Bis(tetrabutylammonium) Oxalate

Property	Value	Reference / Source
Molecular Formula	C34H72N2O4	[2]
Molecular Weight	572.9 g/mol	[2]
CAS Number	33081-83-3	[3]
Appearance	White or yellowish crystal (predicted)	[3]
Topological Polar Surface Area	80.3 Ų	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	4	[2]
Rotatable Bond Count	24	[2]

Table 2: Comparative Thermal Properties of Tetrabutylammonium (TBA) Salts

Compound	Anion	Melting Point (°C)	Decomposition Temperature (°C)	Reference
TBA Bromide	Br⁻	~120	~285	[4][5]
TBA Chloride	Cl⁻	~343 K (70 °C)	450-500	[6]
TBA Hexafluorophosphate	PF₆⁻	240-250	Decreases with additives	[4][7]
TBA Tetrafluoroborate	BF₄⁻	155-161	Decomposes	[8]
TBA Periodate	IO₄⁻	175	N/A	[9]
Bis(tetrabutylammonium) Oxalate	C₂O₄²⁻	N/A	N/A	-

Note: "N/A" indicates that experimental data was not found in the searched literature.

Experimental Protocols

Detailed methodologies for determining the key physical properties of bis(tetrabutylammonium) oxalate are provided below. These protocols are generalized and may require optimization based on the specific sample and laboratory conditions.

Synthesis of Bis(tetrabutylammonium) Oxalate

A common method for synthesizing quaternary ammonium salts is through the neutralization of a tetraalkylammonium hydroxide (B78521) with the corresponding acid.[10]

Principle: This synthesis involves the acid-base neutralization reaction between tetrabutylammonium hydroxide and oxalic acid.

Materials:

• Tetrabutylammonium hydroxide solution

• Oxalic acid dihydrate

• Deionized water

• Suitable organic solvent (e.g., acetonitrile)[10]

Procedure:

• Dissolve a stoichiometric amount of oxalic acid dihydrate in a minimal amount of deionized water or a suitable solvent.

• Slowly add a 2:1 molar equivalent of tetrabutylammonium hydroxide solution to the oxalic acid solution with constant stirring.

• Continue stirring the reaction mixture at room temperature for several hours to ensure complete neutralization.

• Remove the solvent under reduced pressure (e.g., using a rotary evaporator).

• The resulting solid can be further purified by recrystallization from an appropriate solvent system.

• Dry the purified crystals under vacuum to remove any residual solvent.

A dissertation study suggests optimal conditions for a similar synthesis: a 10.0% concentration of both oxalic acid and tetrabutylammonium hydroxide solutions at a reaction temperature of 30 °C.[11]

Determination of Melting Point by Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique can accurately determine the melting point and enthalpy of fusion.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Inert sample pans (e.g., aluminum)

• Crimper for sealing pans

Procedure:

• Accurately weigh a small amount of the dried bis(tetrabutylammonium) oxalate sample (typically 2-5 mg) into an inert sample pan.

• Seal the pan using a crimper.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.g., 10 °C/min) over a specified temperature range.[5]

• The melting point is determined as the onset or peak temperature of the endothermic event on the resulting DSC thermogram.[4][12]

Determination of Solubility

Principle: The solubility of a compound is determined by adding a known amount of the solute to a known volume of solvent and observing the point of saturation.

Materials:

• Bis(tetrabutylammonium) oxalate

• A range of solvents (e.g., water, ethanol, acetone, hexane)

• Vials or test tubes

• Magnetic stirrer and stir bars

• Analytical balance

Procedure (Qualitative):

• Place a small, accurately weighed amount (e.g., 25 mg) of the sample into a test tube.[13]

• Add a small volume (e.g., 1 mL) of the chosen solvent.[14]

• Vigorously shake or stir the mixture for a set period (e.g., 60 seconds).[14]

• Observe if the solid dissolves completely (soluble), partially (partially soluble), or not at all (insoluble).[15]

Procedure (Quantitative - Equilibrium Concentration Method):

• Add an excess amount of the salt to a known volume of the solvent in a sealed vial.[16]

• Agitate the mixture at a constant temperature for a sufficient time to reach equilibrium (e.g., 24 hours).

• Allow any undissolved solid to settle.

• Carefully extract a known volume of the supernatant.

• Determine the concentration of the dissolved salt in the supernatant using a suitable analytical technique (e.g., HPLC, titration).[16]

Determination of Bulk Density

Principle: Bulk density is the mass of a material per unit volume, including the interstitial voids between particles.[17] It is an extrinsic property that can be influenced by handling.[17]

Apparatus:

• A container of a known volume (e.g., a graduated cylinder or a specific bulk density measuring cup)[18][19]

• Analytical balance

Procedure ("Poured" or "Freely Settled" Density):

• Weigh the empty container of known volume.

• Carefully pour the bis(tetrabutylammonium) oxalate powder into the container until it is full, avoiding excessive vibration.

• Level the surface of the powder with the top of the container.

• Weigh the filled container.

• The bulk density is calculated by dividing the mass of the powder by the volume of the container.[19]

Procedure ("Tapped" Density):

• Follow the "poured" density procedure to fill the container.

• Tap the container on a hard surface a specified number of times (e.g., 100 taps) from a consistent height to allow the powder to settle and compact.[17]

• Record the new, lower volume of the powder.

• The tapped density is the mass of the powder divided by the tapped volume.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the physical properties of bis(tetrabutylammonium) oxalate.

Caption: Workflow for the synthesis of bis(tetrabutylammonium) oxalate.

Caption: Workflow for melting point determination using DSC.

Caption: Workflow for quantitative solubility determination.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Thermophysical properties of tetrabutylammonium chloride, paraffin and fatty acids for thermal energy applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03782K [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. innospk.com [innospk.com]
• 10. Bis(tetra­ethyl­ammonium) oxalate dihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]
• 12. researchgate.net [researchgate.net]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. chem.ws [chem.ws]
• 15. saltise.ca [saltise.ca]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Bulk density - Wikipedia [en.wikipedia.org]
• 18. Calculating Bulk Density - Hapman [hapman.com]
• 19. youtube.com [youtube.com]

Navigating the Solubility Landscape of Tetrabutylammonium Oxalate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Understanding the Solubility of Tetrabutylammonium (B224687) Oxalate (B1200264)

This guide provides a framework for determining the solubility of tetrabutylammonium oxalate in organic solvents of interest, offering standardized experimental protocols and a clear workflow.

Data Presentation: A Template for Your Research

Due to the absence of a centralized database for the solubility of tetrabutylammonium oxalate, the following table is provided as a template for researchers to populate with their own experimentally determined data. This standardized format will facilitate comparison across different solvents and conditions.

Organic Solvent	Temperature (°C)	Solubility (g/L)	Molar Solubility (mol/L)	Method of Determination
e.g., Acetonitrile	25	e.g., Gravimetric
e.g., Dichloromethane	25	e.g., UV-Vis Spectroscopy
e.g., Dimethylformamide (DMF)	25	e.g., HPLC
e.g., Dimethyl Sulfoxide (DMSO)	25
e.g., Tetrahydrofuran (THF)	25
e.g., Ethanol	25

Experimental Protocols: Determining Solubility

For researchers requiring precise solubility data, the following established methodologies can be employed. The choice of method may depend on the solvent, the required accuracy, and the available analytical instrumentation.

Gravimetric Method

This is a fundamental and highly accurate method for determining the solubility of a solid in a liquid.

Methodology:

• Saturation: In a sealed, temperature-controlled vessel, add an excess amount of tetrabutylammonium oxalate to a known volume or mass of the desired organic solvent.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solvent is fully saturated. This can be confirmed by measuring the concentration at different time points until it remains constant.

• Phase Separation: Carefully separate the undissolved solid from the saturated solution. This can be achieved by filtration through a fine-porosity filter or by centrifugation, ensuring minimal solvent evaporation during the process.

• Solvent Evaporation: Accurately weigh a specific volume of the clear, saturated solution into a pre-weighed, dry container.

• Drying and Weighing: Remove the solvent under reduced pressure or by gentle heating. It is crucial to ensure that the tetrabutylammonium oxalate does not decompose during this step. Dry the solid residue to a constant weight in a vacuum oven.

• Calculation: Weigh the container with the dried solute. The difference between this weight and the initial weight of the container gives the mass of the dissolved tetrabutylammonium oxalate. The solubility can then be calculated and expressed in g/L, mol/L, or other relevant units.

UV-Visible Spectroscopy Method

This method is suitable if tetrabutylammonium oxalate exhibits a characteristic UV-Vis absorbance in the chosen solvent and follows the Beer-Lambert law.

Methodology:

• Calibration Curve: Prepare a series of standard solutions of tetrabutylammonium oxalate of known concentrations in the solvent of interest. Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus concentration.

• Saturation and Equilibration: Prepare a saturated solution as described in the gravimetric method (Steps 1 and 2).

• Phase Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation.

• Dilution: Accurately dilute a known volume of the clear saturated solution with the solvent to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement: Measure the absorbance of the diluted solution at λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of the diluted solution.

• Solubility Calculation: Calculate the concentration of the original saturated solution by accounting for the dilution factor.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and specific method for determining solubility, especially in complex mixtures or when high accuracy is required.

Methodology:

• Method Development: Develop an HPLC method capable of separating and quantifying tetrabutylammonium oxalate from any potential impurities or degradation products. This includes selecting an appropriate column, mobile phase, and detector (e.g., UV, ELSD, or MS).

• Calibration: Prepare a set of standard solutions of tetrabutylammonium oxalate of known concentrations and inject them into the HPLC system to generate a calibration curve of peak area versus concentration.

• Saturation and Equilibration: Prepare a saturated solution as described in the gravimetric method (Steps 1 and 2).

• Phase Separation: Filter the saturated solution through a chemically compatible syringe filter (e.g., PTFE) to remove any undissolved solids.

• Dilution: Accurately dilute a known volume of the filtrate with the mobile phase or a suitable solvent to a concentration within the calibration range.

• Analysis: Inject the diluted sample into the HPLC system and record the peak area corresponding to tetrabutylammonium oxalate.

• Calculation: Determine the concentration of the diluted sample from the calibration curve and then calculate the concentration of the original saturated solution, taking into account the dilution factor.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of solubility.

Caption: Generalized workflow for determining the solubility of a solid in a liquid.

A Technical Guide to the Hygroscopic Nature of Tetrabutylammonium Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of tetrabutylammonium (B224687) oxalate (B1200264). While specific experimental data for this compound is not extensively available in public literature, this document outlines the fundamental principles of hygroscopicity, details the standard experimental methodologies for its determination, and presents hypothetical data to illustrate the expected behavior of a hygroscopic organic salt. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and materials science who are handling or considering the use of tetrabutylammonium salts.

Introduction to Tetrabutylammonium Oxalate and Hygroscopicity

Tetrabutylammonium oxalate is a quaternary ammonium (B1175870) salt with the chemical formula [(C₄H₉)₄N]₂C₂O₄.[1] It is composed of two bulky, lipophilic tetrabutylammonium cations and a divalent oxalate anion.[2] Such salts are often used in organic synthesis as phase-transfer catalysts and as components of ionic liquids.[3][4] The physical properties of tetrabutylammonium salts, including their solubility and stability, are of critical importance in their application.

Hygroscopicity is the property of a substance to attract and hold water molecules from the surrounding environment, either by absorption or adsorption.[5] For pharmaceutical ingredients and other chemical compounds, hygroscopicity is a critical quality attribute that can significantly impact a substance's physical and chemical stability, flowability, compressibility, and dissolution rate.[5][6] The moisture uptake of a substance can lead to caking, degradation, and changes in crystal form, which can compromise the quality and efficacy of the final product. Therefore, a thorough understanding and characterization of a compound's hygroscopic behavior is essential during product development.[6]

Physicochemical Properties of Tetrabutylammonium Oxalate

Property	Value	Reference
Molecular Formula	C₃₄H₇₂N₂O₄	[1]
Molecular Weight	572.9 g/mol	[1]
Appearance	Typically a white crystalline solid	[3][4] (by analogy with other tetrabutylammonium salts)
Solubility	Soluble in water, alcohol, ether, and acetone; slightly soluble in benzene.	[4] (by analogy with tetrabutylammonium bromide)

Experimental Protocols for Determining Hygroscopicity

The hygroscopic nature of a compound like tetrabutylammonium oxalate can be quantitatively assessed using several established methods. The most common and robust of these is Gravimetric Sorption Analysis (GSA).

Gravimetric Sorption Analysis (GSA)

Gravimetric Sorption Analysis (GSA), also known as Dynamic Vapor Sorption (DVS), is a highly sensitive method used to measure the amount and rate of water vapor uptake by a sample at a controlled temperature and relative humidity (RH).[6][][8]

Methodology:

• Sample Preparation: A small amount of the tetrabutylammonium oxalate sample (typically 5-15 mg) is placed into the microbalance of the GSA instrument.[5]

• Pre-treatment/Drying: The sample is first dried under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25°C) until a stable weight is achieved. This establishes a dry reference mass.[8][9]

• Sorption Analysis: The relative humidity of the gas stream is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). The sample's weight is continuously monitored at each RH step until equilibrium is reached (i.e., when the rate of weight change is negligible).

• Desorption Analysis: Following the sorption phase, the relative humidity is decreased in the same stepwise manner back to 0% RH to assess the reversibility of the water uptake.

• Data Analysis: The percentage change in mass at each RH step is calculated relative to the initial dry mass. The results are typically plotted as a sorption-desorption isotherm, showing the percentage of water uptake as a function of relative humidity.

European Pharmacopoeia (Ph. Eur.) Method

A simpler, though less detailed, method is described in the European Pharmacopoeia. This method classifies a substance's hygroscopicity based on its water uptake after 24 hours of exposure to a specific high-humidity environment.[8]

Methodology:

• Sample Preparation: A known weight of the tetrabutylammonium oxalate sample is placed in a tared container.

• Exposure: The sample is placed in a desiccator containing a saturated solution of ammonium chloride, which maintains a relative humidity of approximately 80% RH at 25°C.[8]

• Equilibration: The sample is stored under these conditions for 24 hours.[8]

• Final Weighing: After 24 hours, the sample is removed and immediately weighed.

• Calculation: The percentage weight gain is calculated, and the substance is classified according to the Ph. Eur. criteria.

Hypothetical Data Presentation

The following tables present hypothetical data for the hygroscopicity of tetrabutylammonium oxalate, as would be obtained from the experimental protocols described above. This data is illustrative and not based on actual experimental results.

Table 1: Hypothetical Gravimetric Sorption Analysis Data for Tetrabutylammonium Oxalate at 25°C

Relative Humidity (%)	% Weight Gain (Sorption)	% Weight Gain (Desorption)
0	0.00	0.00
10	0.15	0.18
20	0.32	0.38
30	0.55	0.65
40	0.89	1.05
50	1.45	1.70
60	2.50	2.85
70	4.10	4.60
80	6.80	7.50
90	12.50	12.50

Table 2: Hygroscopicity Classification according to the European Pharmacopoeia

Classification	% Weight Gain	Hypothetical Result for Tetrabutylammonium Oxalate
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Hygroscopic	≥ 2% and < 15%	Hygroscopic (based on a hypothetical 6.8% weight gain at 80% RH)
Very hygroscopic	≥ 15%
Deliquescent	Sufficient water is absorbed to form a liquid

Visualizations

Experimental Workflow for Gravimetric Sorption Analysis

Caption: Workflow for determining the hygroscopic nature of a sample using Gravimetric Sorption Analysis.

Conclusion

The hygroscopic nature of tetrabutylammonium oxalate is a crucial parameter for its handling, storage, and application, particularly in the pharmaceutical industry. While specific published data on its water sorption behavior is scarce, established methodologies such as Gravimetric Sorption Analysis provide a clear and detailed pathway for its characterization. Based on the behavior of similar organic salts, it is anticipated that tetrabutylammonium oxalate would be classified as hygroscopic, exhibiting significant water uptake at elevated relative humidity. The experimental protocols and illustrative data presented in this guide offer a robust framework for researchers to conduct a thorough hygroscopicity assessment, ensuring the quality and stability of products containing this compound.

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tetrabutylammonium - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Tetrabutylammonium bromide | 1643-19-2 [chemicalbook.com]
• 5. pharmainfo.in [pharmainfo.in]
• 6. Hygroscopicity Evaluation - CD Formulation [formulationbio.com]
• 8. asiapharmaceutics.info [asiapharmaceutics.info]
• 9. researchgate.net [researchgate.net]

Technical Guide: Tetrabutylammonium Oxalate (CAS 33081-83-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, suppliers, and applications of Tetrabutylammonium (B224687) Oxalate (B1200264), registered under CAS number 33081-83-3. This document is intended to serve as a valuable resource for professionals in research and drug development.

Chemical Properties and Identifiers

Tetrabutylammonium oxalate is a quaternary ammonium (B1175870) salt. It is often utilized in organic synthesis as a source of the oxalate anion in a non-aqueous medium. Its properties are summarized in the table below.

Property	Value	Reference
CAS Number	33081-83-3	[1][2]
IUPAC Name	oxalate;bis(tetrabutylazanium)	[1]
Synonyms	Bis(tetrabutylammonium) oxalate, Tetrabutylammonium oxalate	[1][2][3]
Molecular Formula	C34H72N2O4	[1][2][4]
Molecular Weight	572.9 g/mol	[1]
Canonical SMILES	CCCC--INVALID-LINK--(CCCC)CCCC.CCCC--INVALID-LINK--(CCCC)CCCC.C(=O)(C(=O)[O-])[O-]	[1][2][4]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	24	[1]
Exact Mass	572.54920878 Da	[1]
Topological Polar Surface Area	80.3 Ų	[1]
Appearance	No data available	[3]
Melting Point	No data available	[3]
Boiling Point	No data available	[2][3]
Solubility	No data available	[3]

Safety and Handling

Tetrabutylammonium oxalate is associated with the following hazard statements:

• H302: Harmful if swallowed.[2][4]

• H315: Causes skin irritation.[2][4]

• H319: Causes serious eye irritation.[2][4]

It is designated with a "Warning" signal word.[2][4] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling this chemical.[5] Standard laboratory procedures should be followed to minimize exposure. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[5]

Applications in Synthesis

Tetrabutylammonium oxalate serves as a reagent in chemical synthesis. A notable application is its use as a precursor in the synthesis of the anti-cancer drug, Oxaliplatin.[3][6][7][8][9] Oxaliplatin is a platinum-based drug that is used in the treatment of colorectal cancer.[6] Its mechanism of action involves the formation of DNA adducts, which inhibits DNA replication and transcription, leading to cancer cell death.[6]

Experimental Workflow: Synthesis of Oxaliplatin

The following diagram illustrates a generalized workflow for the synthesis of Oxaliplatin where tetrabutylammonium oxalate is a key reagent.

A simplified workflow for the synthesis of Oxaliplatin.

Experimental Protocol Reference

One documented procedure involves the preparation of an aqueous solution of tetrabutylammonium oxalate by dissolving oxalic acid in a 40% tetrabutylammonium hydroxide (B78521) solution and adjusting the pH to 7. This solution is then added to solid dichloro((trans)-1,2-cyclohexanediamine)platinum(II) and heated at 85-88°C for 8-10 hours to yield Oxaliplatin with a 50% yield.[8]

Known Suppliers

A number of chemical suppliers offer Tetrabutylammonium Oxalate. For procurement, researchers can contact the following companies. It is recommended to request a certificate of analysis (COA) to ensure the purity and quality of the compound.

• Ambeed[4]

• Aaronchem[10]

• Atomax Chemicals Co., Ltd.[11]

• BLD Pharm[2]

• Chemsrc[12]

• Guidechem[6]

• Hangzhou ZeErRui Chemical Co., Ltd.[13]

• LookChem[3]

• Sigma-Aldrich

Conclusion

Tetrabutylammonium oxalate is a specialty chemical with important applications in pharmaceutical synthesis, most notably in the production of the chemotherapeutic agent Oxaliplatin. While comprehensive data on its physical properties are limited, its chemical identity and synthetic utility are well-established. Researchers and drug development professionals should handle this compound with appropriate safety precautions and source it from reputable suppliers to ensure the integrity of their research and development activities.

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 33081-83-3|Tetrabutylammonium oxalate|BLD Pharm [bldpharm.com]
• 3. lookchem.com [lookchem.com]
• 4. 33081-83-3|Tetrabutylammonium oxalate| Ambeed [ambeed.com]
• 5. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 6. Page loading... [wap.guidechem.com]
• 7. lookchem.com [lookchem.com]
• 8. CAS:61825-94-3, ((1R,2R)-1,2-环己二胺-N,N')(乙二酸(2-)-O,O')铂-毕得医药 [bidepharm.com]
• 9. Quality Manufacturer Supply Best Quality Oxaliplatin 61825-94-3 Efficient Transportation | Huarong Pharm [huarongpharm.com]
• 10. 33081-83-3 | 1-Butanaminium, N,N,N-tributyl-, ethanedioate (2:1) [aaronchem.com]
• 11. Atomax Chemicals Co., Ltd. (Page 555) @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 12. ditetrabutylammonium oxolate | CAS#:33081-83-3 | Chemsrc [chemsrc.com]
• 13. bis(tetrabutylammonium)oxalate, CasNo.33081-83-3 Hangzhou ZeErRui Chemical Co., Ltd. China (Mainland) [zeerruichem.lookchem.com]

Tetrabutylammonium Oxalate as a Phase Transfer Catalyst: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) is emerging as a versatile reagent in modern organic synthesis. While historically recognized as a potential phase transfer catalyst, its contemporary significance is predominantly in the realm of photoredox catalysis. In this role, it functions as a proficient precursor to the carboxyl radical anion (CO₂•⁻), enabling a variety of carboxylation reactions. This technical guide provides an in-depth exploration of tetrabutylammonium oxalate, covering its synthesis, its dual roles as a classical phase transfer catalyst and a photoredox reagent, and detailed experimental protocols for its application.

Introduction to Tetrabutylammonium Oxalate

Tetrabutylammonium oxalate is a quaternary ammonium (B1175870) salt that pairs the lipophilic tetrabutylammonium cation with the oxalate dianion. This structure inherently equips it for potential applications in phase transfer catalysis, where it can transport the oxalate anion between aqueous and organic phases. However, recent research has illuminated its more prominent role as a potent reagent in visible-light photoredox catalysis, where it serves as an effective source of CO₂ and the CO₂ radical anion.

Synthesis of Tetrabutylammonium Oxalate

The synthesis of tetrabutylammonium oxalate is typically achieved through a straightforward acid-base neutralization reaction.

Experimental Protocol: Synthesis of Tetrabutylammonium Oxalate

This protocol is based on the neutralization of tetrabutylammonium hydroxide (B78521) with oxalic acid.[1]

Materials:

• Tetrabutylammonium hydroxide solution (e.g., 10.0% in water)

• Oxalic acid solution (e.g., 10.0% in water)

• Deionized water

• pH meter or pH indicator strips

• Stirring apparatus

Procedure:

• In a suitable reaction vessel, place a measured volume of the tetrabutylammonium hydroxide solution.

• Begin stirring the solution at a moderate speed.

• Slowly add the oxalic acid solution dropwise to the tetrabutylammonium hydroxide solution.

• Monitor the pH of the reaction mixture continuously. The target is a neutral pH (approximately 7.0).

• The reaction is typically conducted at a controlled temperature, for instance, 30°C, to ensure optimal product quality.[1]

• Once the neutralization is complete, the resulting solution is an aqueous solution of tetrabutylammonium oxalate.

• The concentration of the final product can be adjusted by controlling the concentrations of the starting materials.

• For isolation of the solid salt, the water can be removed under reduced pressure.

Tetrabutylammonium Oxalate in Classical Phase Transfer Catalysis

In classical phase transfer catalysis (PTC), a catalyst, typically a quaternary ammonium or phosphonium (B103445) salt, facilitates the transfer of a reactant from one phase (usually aqueous) to another (usually organic) where the reaction occurs.[2][3] The lipophilic cation of the catalyst pairs with the anion of the reactant, allowing the ion pair to dissolve in the organic phase.

While specific applications of tetrabutylammonium oxalate as a classical phase transfer catalyst are not extensively documented in recent literature, its mechanism can be inferred from the behavior of other tetrabutylammonium salts.[4] The tetrabutylammonium cation would shuttle the oxalate anion from an aqueous phase into an organic solvent, where the "naked" and more reactive oxalate anion can participate in nucleophilic reactions.

References

• 1. Visible-Light-Induced Arylcarboxylation of Activated Alkenes with Aryl Halides and Oxalate Enabled by Electron Donor-Acceptor Complex Formation. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

The Multifaceted Role of the Tetrabutylammonium Cation in Organic Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The tetrabutylammonium (B224687) (TBA) cation, a quaternary ammonium (B1175870) cation with the formula [N(C₄H₉)₄]⁺, has established itself as an indispensable tool in modern organic synthesis. Its unique properties, primarily stemming from the lipophilic nature of the four butyl chains surrounding a cationic nitrogen center, enable it to function in diverse roles, significantly enhancing reaction rates, yields, and selectivity. This technical guide provides an in-depth exploration of the core functions of the TBA cation in organic reactions, supported by quantitative data, detailed experimental protocols, and visualizations of key mechanistic and workflow principles.

Core Functions of the Tetrabutylammonium Cation

The versatility of the TBA cation in organic synthesis can be attributed to three primary roles:

• Phase-Transfer Catalyst (PTC): This is the most prominent role of the TBA cation. In heterogeneous reaction mixtures, where reactants are present in immiscible phases (e.g., an aqueous and an organic phase), the TBA cation acts as a shuttle. It forms an ion pair with a reactive anion from the aqueous phase, transporting it into the organic phase where it can react with the organic substrate. This process dramatically increases the reaction rate by overcoming the phase barrier.[1][2] Tetrabutylammonium bromide (TBAB) is a commonly used, cost-effective, and environmentally friendly phase-transfer catalyst.[3][4]

• Source of "Naked" Anions: When paired with anions such as fluoride (B91410) (F⁻), the large and non-coordinating TBA cation minimizes strong ion-pairing interactions in organic solvents. This results in a highly reactive, or "naked," anion that is a potent nucleophile or base.[5] Tetrabutylammonium fluoride (TBAF) is a prime example, widely used for the cleavage of silyl (B83357) ethers.[5][6]

• Supporting Electrolyte: In organic electrochemistry, TBA salts are frequently employed as supporting electrolytes. Their good solubility in organic solvents, wide electrochemical window, and sufficient ionic conductivity make them ideal for maintaining charge neutrality and facilitating electrochemical transformations.[1]

Data Presentation: Quantitative Analysis of TBA Cation Performance

The efficacy of TBA salts as catalysts is evident in the significant improvement in reaction yields and rates compared to uncatalyzed or alternatively catalyzed reactions.

Table 1: Comparative Performance of Tetrabutylammonium Bromide (TBAB) in Phase-Transfer Catalyzed Reactions

Reaction	Substrate	Electrophile/Reagent	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
Williamson Ether Synthesis	Benzyl alcohol	Octyl bromide	TBAB (5)	Toluene/H₂O	90	6	92	[7]
Benzyl alcohol	Octyl bromide	Tetraoctylammonium Bromide (5)	Toluene/H₂O	90	4	95	[7]
Hantzsch 1,4-Dihydropyridine Synthesis	Benzaldehyde, Ethyl acetoacetate, NH₄OAc	-	TBAB	Water	60	1	84	[7]
Benzaldehyde, Ethyl acetoacetate, NH₄OAc	-	Benzyltriethylammonium Chloride	Water	60	1	75	[7]
C5-Alkylation of Hydantoin	N,N-dibenzyl hydantoin	Allyl bromide	TBAB (2)	Toluene/50% KOH(aq)	RT	24	96	[8][9]
N,N-dibenzyl hydantoin	Allyl bromide	No Catalyst	Toluene/50% KOH(aq)	RT	24	0	[8][9]
N,N-dibenzyl hydantoin	Allyl bromide	TBAI (2)	Toluene/50% KOH(aq)	RT	24	90	[8][9]
Oxidation of Benzyl Alcohol	Benzyl Alcohol	Acidic K₂Cr₂O₇	TBAB (10)	Toluene	RT	-	-	[7]

Table 2: Performance of Tetrabutylammonium Fluoride (TBAF) in Silyl Ether Deprotection

Silyl Ether	Substrate Type	TBAF (equiv.)	Solvent	Temperature (°C)	Time	Yield (%)	Ref.
TBDMS	Secondary Alcohol Derivative	1.1	THF	0 to RT	45 min	32	[7][10]
TBDMS	Complex Alcohol	1.2	THF	RT	48 h	97	[10]
TBDMS	Primary Alcohol Derivative	1.0	THF	RT	Overnight	99	[10]
Penta-TBS Enone	-	7.5 - 10.0	THF	Not Specified	Not Specified	High	[10][11]

Table 3: Performance of Tetrabutylammonium Hydroxide (TBAOH) in Thia-Michael Additions

Thiol	Michael Acceptor	Catalyst (mol%)	Solvent	Time	Yield (%)	Ref.
Thiophenol	Cyclohexenone	TBAOH (1)	Ethanol	10 min	>99	[12]
1-Octanethiol	Cyclohexenone	TBAOH (1)	Ethanol	15 min	>99	[12]
Thiophenol	Acrylonitrile	TBAOH (1)	Ethanol	5 min	>99	[12]

Experimental Protocols

Detailed methodologies for key reactions utilizing TBA salts are provided below. These protocols serve as a starting point and may require optimization based on the specific substrate.

Protocol 1: O-Alkylation of 4-Nitrophenol (B140041) with 1-Bromobutane (B133212) using TBAB (Williamson Ether Synthesis)

This protocol is adapted for a comparative study of different phase-transfer catalysts.[10]

Materials:

• 4-Nitrophenol

• 1-Bromobutane

• Potassium carbonate (K₂CO₃)

• Toluene

• Tetrabutylammonium bromide (TBAB)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-nitrophenol (1.0 eq), potassium carbonate (2.0 eq), and toluene.

• Add TBAB (0.05 eq) to the mixture.

• Add 1-bromobutane (1.2 eq) to the flask.

• Heat the reaction mixture to 90°C and stir vigorously for the required time (monitor by TLC).

• After completion, cool the reaction mixture to room temperature.

• Add water to dissolve the inorganic salts and transfer the mixture to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer with toluene.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Deprotection of a tert-Butyldimethylsilyl (TBDMS) Ether using TBAF

This protocol provides a general procedure for the cleavage of TBDMS ethers.[5][7][10]

Materials:

• TBDMS-protected alcohol

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0°C using an ice bath.

• Add the 1.0 M TBAF solution in THF (1.1-1.5 eq) dropwise to the stirred solution.[7][10]

• Allow the reaction mixture to warm to room temperature and stir for the required time (monitor by TLC, typically 45 minutes to several hours).[7][10]

• Upon completion, dilute the reaction mixture with dichloromethane.[7]

• Quench the reaction by adding water.[7]

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.[7][10]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Note on Basicity: The TBAF reagent is basic and can cause decomposition of base-sensitive substrates. Buffering the reaction mixture with a mild acid like acetic acid is recommended in such cases.[5]

Protocol 3: TBAB-Catalyzed Oxidation of a Secondary Alcohol

This protocol describes the oxidation of a secondary alcohol to a ketone.[7]

Materials:

• Secondary alcohol (e.g., 1-phenylethanol)

• Acidic potassium dichromate solution

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Saturated sodium bicarbonate solution

Procedure:

• In a round-bottom flask, dissolve the secondary alcohol (10 mmol) and TBAB (1 mmol) in 50 mL of toluene.

• Add the acidic potassium dichromate solution (equivalent to 12 mmol of dichromate) to the organic phase.

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the disappearance of the starting alcohol by TLC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with a saturated solution of sodium bicarbonate and then with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude ketone.

• Purify the product by distillation or column chromatography.

Visualization of Mechanisms and Workflows

Visualizing the underlying processes is crucial for understanding the role of the TBA cation. The following diagrams, generated using Graphviz, illustrate key concepts.

Mechanism of Phase-Transfer Catalysis

Caption: General mechanism of phase-transfer catalysis mediated by a quaternary ammonium salt (Q⁺X⁻).

Experimental Workflow for a Phase-Transfer Catalyzed Reaction

References

• 1. ijirset.com [ijirset.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. orgsyn.org [orgsyn.org]
• 9. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 10. benchchem.com [benchchem.com]
• 11. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phase transfer catalysis (PTC) - operachem [operachem.com]

Tetrabutylammonium Oxalate as a Surfactant: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of Synthesis, Physicochemical Properties, and a Framework for Surfactant Characterization

Abstract

Introduction to Tetrabutylammonium (B224687) Salts

Tetrabutylammonium salts are a class of quaternary ammonium (B1175870) compounds that have found widespread use in various chemical and pharmaceutical applications. Their utility often stems from their ability to act as phase-transfer catalysts, electrolytes, and, in some cases, surfactants.[1][2] The tetrabutylammonium cation's lipophilic nature allows it to solubilize in organic phases, facilitating the transfer of anions from an aqueous phase.[3] This property is fundamental to their function in phase-transfer catalysis and suggests their potential for surface activity.

While tetrabutylammonium bromide and chloride are well-studied as phase-transfer catalysts, the exploration of tetrabutylammonium oxalate (B1200264) as a surfactant remains a nascent field.[1][4] This guide aims to bridge this knowledge gap by providing a structured approach to its synthesis and characterization.

Synthesis of Tetrabutylammonium Oxalate

The synthesis of tetrabutylammonium oxalate can be achieved through a straightforward acid-base neutralization reaction.[5] A common method involves the reaction of tetrabutylammonium hydroxide (B78521) with oxalic acid.[5]

Experimental Protocol: Synthesis via Neutralization

Materials:

• Tetrabutylammonium hydroxide solution (e.g., 40% in water)

• Oxalic acid

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• pH meter or pH indicator strips

• Rotary evaporator

• Vacuum oven

Procedure:

• Preparation of Oxalic Acid Solution: Prepare a standardized aqueous solution of oxalic acid (e.g., 1 M).

• Reaction: In a round-bottom flask, place a known volume of the tetrabutylammonium hydroxide solution.

• Neutralization: Slowly add the oxalic acid solution from a burette or dropping funnel to the stirred tetrabutylammonium hydroxide solution. Monitor the pH of the reaction mixture continuously.

• Endpoint: Continue the addition of oxalic acid until a neutral pH (approximately 7.0) is achieved.

• Solvent Removal: Remove the water from the resulting solution using a rotary evaporator.

• Drying: Dry the resulting solid, tetrabutylammonium oxalate, in a vacuum oven to remove any residual moisture.

A dissertation has reported that optimal product quality for tetrabutylammonium oxalate was achieved using a 10.0% oxalic acid solution and a 10.0% tetrabutylammonium hydroxide concentration at a temperature of 30 °C.[5]

Physicochemical Properties and Potential Applications

While specific data for tetrabutylammonium oxalate is scarce, the general properties of tetrabutylammonium-based compounds provide insights into its potential behavior and applications.

Surfactant Properties (Hypothesized)

The amphiphilic nature of the tetrabutylammonium cation and the hydrophilic oxalate anion suggests that tetrabutylammonium oxalate will exhibit surfactant behavior in aqueous solutions. It is expected to reduce the surface tension of water and form micelles above a certain concentration (the critical micelle concentration, CMC).

To provide a comparative context, the following table summarizes the properties of other tetrabutylammonium-based salts.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Known Applications
Tetrabutylammonium Oxalate	C₃₄H₇₂N₂O₄	572.9	Potential Surfactant, Phase-Transfer Catalyst[5]
Tetrabutylammonium Bromide	C₁₆H₃₆BrN	322.37	Phase-Transfer Catalyst[1][4]
Tetrabutylammonium Chloride	C₁₆H₃₆ClN	277.92	Phase-Transfer Catalyst[6]
Tetrabutylammonium Salicylate	C₂₃H₄₁NO₃	379.58	Skin Permeation Enhancer, Phase-Transfer Catalyst[7]

Data sourced from available literature.

Potential Applications

Based on the known applications of similar compounds, tetrabutylammonium oxalate could find utility in:

• Drug Formulation and Delivery: As an excipient to enhance the solubility and permeability of poorly water-soluble drugs.[7]

• Nanoparticle Synthesis: As a capping or stabilizing agent in the synthesis of nanoparticles.[8][9]

• Phase-Transfer Catalysis: Facilitating reactions between reactants in immiscible phases.[3]

Experimental Protocols for Surfactant Characterization

Given the lack of published data, the following section provides detailed experimental protocols for characterizing the surfactant properties of tetrabutylammonium oxalate.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant, representing the concentration at which micelle formation begins.[10] Several methods can be employed for its determination.

Principle: The conductivity of an ionic surfactant solution changes with concentration. A distinct break in the plot of conductivity versus concentration indicates the CMC.[11]

Apparatus:

• Conductivity meter with a dipping cell

• Volumetric flasks

• Magnetic stirrer and stir bar

• Thermostatically controlled water bath

Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution of tetrabutylammonium oxalate in deionized water.

• Serial Dilutions: Prepare a series of dilutions from the stock solution.

• Conductivity Measurement: Measure the conductivity of each solution at a constant temperature.

• Data Analysis: Plot the measured conductivity as a function of the tetrabutylammonium oxalate concentration. The CMC is determined from the intersection of the two linear portions of the graph.

Principle: The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.[12]

Apparatus:

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

• Glassware for solution preparation

• Thermostatically controlled sample stage

Procedure:

• Solution Preparation: Prepare a range of concentrations of tetrabutylammonium oxalate in deionized water.

• Surface Tension Measurement: Measure the surface tension of each solution at a constant temperature.

• Data Analysis: Plot surface tension versus the logarithm of the surfactant concentration. The CMC is the concentration at which the sharp decrease in surface tension levels off.

Surface Tension Reduction Efficiency

This parameter indicates how effectively a surfactant can lower the surface tension of a solvent. It is determined from the surface tension value at the CMC.

Visualizing Workflows and Mechanisms with Graphviz

To aid in the conceptual understanding of the synthesis, characterization, and potential applications of tetrabutylammonium oxalate, the following diagrams have been generated using the DOT language.

Caption: Workflow for the synthesis of tetrabutylammonium oxalate.

Caption: Experimental workflow for CMC determination.

Caption: Mechanism of phase-transfer catalysis.

Conclusion

Tetrabutylammonium oxalate holds promise as a novel surfactant with potential applications in drug delivery and materials science. Although direct experimental data on its surfactant properties are currently lacking, its chemical structure and the known behavior of related tetrabutylammonium salts provide a strong rationale for its investigation. This technical guide has outlined the synthesis of tetrabutylammonium oxalate and provided a detailed framework of experimental protocols for its comprehensive characterization as a surfactant. The provided workflows and diagrams serve as a valuable resource for researchers embarking on the exploration of this and other novel surfactant systems. Further experimental investigation is warranted to fully elucidate the surfactant properties and potential applications of tetrabutylammonium oxalate.

References

• 1. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienomics.com [scienomics.com]
• 3. benchchem.com [benchchem.com]
• 4. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 5. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]
• 6. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Ag Nanoparticles for Biomedical Applications—Synthesis and Characterization—A Review | MDPI [mdpi.com]
• 10. agilent.com [agilent.com]
• 11. fpharm.uniba.sk [fpharm.uniba.sk]
• 12. biolinscientific.com [biolinscientific.com]

An In-depth Technical Guide to Polarographic Analysis Using Tetrabutylammonium Oxalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles and applications of tetrabutylammonium (B224687) oxalate (B1200264) as a supporting electrolyte in polarographic analysis. Polarography, an electroanalytical technique based on the measurement of current as a function of applied potential at a dropping mercury electrode (DME), offers a powerful tool for the quantitative and qualitative analysis of a wide range of electroactive species. The choice of supporting electrolyte is critical for suppressing migration currents and ensuring that the limiting current is diffusion-controlled. Tetrabutylammonium oxalate is a versatile reagent in this context, particularly noted for its use in both aqueous and non-aqueous media for the analysis of metal ions and organic compounds. This document details the theoretical underpinnings, experimental protocols, and data interpretation for analyses employing this specific electrolyte, aiming to equip researchers and professionals in drug development and other scientific fields with the necessary knowledge for its effective application.

Introduction to Polarography

Polarography is a subclass of voltammetry where the working electrode is a dropping mercury electrode (DME) or a static mercury drop electrode (SMDE). The technique involves applying a linearly varying potential between a working electrode and a reference electrode and measuring the resulting current. The current-voltage curve obtained is known as a polarogram, which has a characteristic sigmoidal shape.

Two key parameters are derived from a polarogram:

• Half-wave potential (E½): The potential at which the current is half of the limiting current. It is a characteristic of the analyte and is used for qualitative identification.

• Diffusion current (id): The limiting current, which is proportional to the concentration of the analyte. This is used for quantitative analysis.

The relationship between the diffusion current and the concentration is described by the Ilkovic equation:

id = 607 n D1/2 m2/3 t1/6 C

Where:

• id is the average diffusion current in microamperes

• n is the number of electrons transferred in the electrode reaction

• D is the diffusion coefficient of the analyte (cm²/s)

• m is the mass flow rate of mercury (mg/s)

• t is the drop lifetime in seconds

• C is the analyte concentration in mmol/L

The Role of Tetrabutylammonium Oxalate as a Supporting Electrolyte

A supporting electrolyte is a salt added in high concentration to the analyte solution to increase its conductivity and to suppress the migration current of the electroactive species.[1] Tetrabutylammonium oxalate serves as an effective supporting electrolyte for several reasons:

• Wide Electrochemical Window: The tetrabutylammonium cation is electrochemically inert over a wide potential range, allowing for the analysis of a broad spectrum of analytes.

• Solubility: It is soluble in a variety of solvents, including water and organic solvents, making it versatile for different analytical applications.

• Complexing Properties of Oxalate: The oxalate anion is a well-known complexing agent for many metal ions. This complexation can shift the half-wave potential of the metal ions, which can be advantageous in resolving the polarographic waves of different metals in a mixture.[2]

• Suppression of Migration Current: As a salt present in a much higher concentration than the analyte, its ions carry the bulk of the current, ensuring that the analyte reaches the electrode surface primarily through diffusion.

A dissertation has explicitly mentioned the synthesis of tetrabutylammonium oxalate for its use as a "polarographic analysis reagent," confirming its direct application in this field.[3]

Quantitative Data: Half-Wave Potentials of Metal Ions

The following table summarizes the half-wave potentials (E½) of various metal ions in an oxalate-containing supporting electrolyte.

Table 1: Half-Wave Potentials of Selected Metal Ions in 0.1 M Ammonium (B1175870) Oxalate Supporting Electrolyte at 25°C [4]

Metal Ion	E½ at pH 4 (V vs. Ag/AgCl)	E½ at pH 6 (V vs. Ag/AgCl)	E½ at pH 8 (V vs. Ag/AgCl)
Cadmium (Cd²⁺)	-0.64	-0.66	-0.67
Cobalt (Co²⁺)	-1.30	-1.38	-1.40
Copper (Cu²⁺)	-0.22	-0.35	-0.45
Iron (Fe³⁺)	-0.24	-	-
Lead (Pb²⁺)	-0.45	-0.56	-0.57
Manganese (Mn²⁺)	-1.55	-1.60	-1.62
Nickel (Ni²⁺)	-1.10	-1.12	-1.13
Zinc (Zn²⁺)	-1.25	-1.33	-1.35

Data sourced from Metrohm Application Bulletin 36/3 e.[4]

Experimental Protocol for Polarographic Analysis

This section provides a detailed methodology for the polarographic analysis of a sample using tetrabutylammonium oxalate as the supporting electrolyte.

Reagents and Materials

• Tetrabutylammonium oxalate (synthesis grade)

• Analyte of interest (e.g., metal salt or organic compound)

• Solvent (e.g., deionized water, acetonitrile, dimethylformamide)

• High-purity nitrogen or argon gas for deoxygenation

• Maximum suppressor (e.g., Triton X-100 or gelatin solution)

• Volumetric flasks and pipettes

• Polarographic cell

• Dropping mercury electrode (DME) or static mercury drop electrode (SMDE)

• Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Auxiliary electrode (e.g., platinum wire)

• Polarograph or potentiostat

Preparation of Solutions

• Supporting Electrolyte (0.1 M Tetrabutylammonium Oxalate):

  • Synthesize tetrabutylammonium oxalate by neutralizing a 10.0% aqueous solution of tetrabutylammonium hydroxide (B78521) with a 10.0% aqueous solution of oxalic acid at 30°C.[3]

  • Alternatively, if commercially available, dissolve the appropriate amount of tetrabutylammonium oxalate in the chosen solvent to make a 0.1 M solution.

• Analyte Stock Solution:

  • Prepare a stock solution of the analyte of interest at a known concentration (e.g., 10 mM) by dissolving the appropriate amount in the 0.1 M tetrabutylammonium oxalate solution.

• Maximum Suppressor Solution:

  • Prepare a dilute solution of a maximum suppressor, such as 0.1% Triton X-100 or 0.2% gelatin in the chosen solvent.

Polarographic Measurement Procedure

• Sample Preparation:

  • Pipette a known volume of the analyte stock solution into the polarographic cell.

  • Add the 0.1 M tetrabutylammonium oxalate solution to dilute the analyte to the desired concentration (typically in the range of 0.1 to 1 mM).

  • Add a small amount of the maximum suppressor solution to prevent the occurrence of polarographic maxima.

• Deoxygenation:

  • Assemble the polarographic cell with the DME, reference, and auxiliary electrodes.

  • Purge the solution with high-purity nitrogen or argon gas for 5-10 minutes to remove dissolved oxygen, which is electroactive and can interfere with the measurement.

  • Maintain a blanket of the inert gas over the solution during the experiment.

• Instrument Setup:

  • Set the parameters on the polarograph, including the initial potential, final potential, scan rate, and drop time. The potential range should be chosen to encompass the expected redox potential of the analyte.

• Data Acquisition:

  • Initiate the polarographic scan and record the polarogram (current vs. potential).

• Analysis:

  • Determine the half-wave potential (E½) for qualitative identification.

  • Measure the diffusion current (id).

  • For quantitative analysis, construct a calibration curve by plotting the diffusion current against the concentration of a series of standard solutions.

Visualizations

Experimental Workflow

Caption: Experimental workflow for polarographic analysis.

Principle of Polarographic Analysis with a Supporting Electrolyte

Caption: Principle of polarographic analysis with a supporting electrolyte.

Conclusion

Tetrabutylammonium oxalate is a valuable supporting electrolyte for polarographic analysis, offering a wide potential window and the ability to influence the half-wave potentials of metal ions through complexation. This guide has provided a foundational understanding of its role, a generalized experimental protocol, and relevant quantitative data to aid researchers in its application. While specific experimental data for a broad range of analytes in tetrabutylammonium oxalate remains an area for further research, the principles and methodologies outlined herein provide a solid basis for developing robust analytical methods for drug development and other scientific applications.

References

• 1. um.edu.mt [um.edu.mt]
• 2. scribd.com [scribd.com]
• 3. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]
• 4. metrohm.com [metrohm.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tetrabutylammonium Oxalate in Visible-Light-Driven Dicarboxylation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) in visible-light-driven dicarboxylation reactions. This catalyst-free method offers a sustainable and efficient approach for the synthesis of valuable dicarboxylic acids from various alkenes, dienes, trienes, and indoles.

Overview and Principle

Visible-light-induced dicarboxylation using tetrabutylammonium oxalate presents a novel, metal-free approach for the difunctionalization of carbon-carbon double bonds.[1][2][3] The reaction proceeds through the formation of an electron donor-acceptor (EDA) complex between the alkene substrate and TBAO.[1][2] Upon irradiation with visible light (e.g., 450 nm blue LEDs), a single electron transfer is triggered from the oxalate dianion to the alkene.[1][2] This process generates a CO2 radical anion and CO2, which then add across the C=C bond.[1][2][4] A key feature of this method is that TBAO acts as both the C1 source and the reductant, eliminating the need for a photocatalyst or other additives.[1][2]

The proposed mechanism involves the aggregation of tetrabutylammonium oxalate with aryl substrates through π–cation interactions to form charge transfer complexes.[1][2][4][5][6] Irradiation of this complex initiates a single electron transfer from the oxalic dianion to the ammonium (B1175870) countercation, leading to the release of CO2 and the CO2 radical anion.[1][2][4][5][6]

Key Advantages

• Catalyst-Free: The reaction does not require an external photocatalyst, simplifying the reaction setup and purification.[1][2]

• Mild Conditions: The dicarboxylation occurs at room temperature under visible light irradiation.[1][2]

• Sustainable: This method is considered clean and efficient, utilizing an inexpensive and readily available oxalate salt.[4][5]

• Broad Substrate Scope: The protocol is applicable to a diverse range of alkenes, dienes, trienes, and indoles.[1][2][6]

Experimental Data

The following tables summarize the substrate scope for the visible-light-driven dicarboxylation of various unsaturated compounds using tetrabutylammonium oxalate.

Table 1: Scope of Alkenes for Dicarboxylation

Entry	Substrate (Alkene)	Product	Yield (%)
1	1,1-diphenylethylene	2,2-diphenylsuccinic acid	95
2	1,1-bis(4-fluorophenyl)ethylene	2,2-bis(4-fluorophenyl)succinic acid	92
3	1,1-bis(p-tolyl)ethylene	2,2-di-p-tolylsuccinic acid	93
4	1-(naphthalen-2-yl)-1-phenylethylene	2-(naphthalen-2-yl)-2-phenylsuccinic acid	85
5	1,1'-(ethene-1,1-diyl)bis(2-fluorobenzene)	2,2-bis(2-fluorophenyl)succinic acid	88

Reaction conditions: Alkene (0.2 mmol) and (nBu₄N)₂C₂O₄ (2.0 equiv) in DMF (0.13 M) at room temperature for 12–48 h under a N₂ atmosphere and 450 nm LED irradiation.[1][2]

Table 2: Scope of Dienes for Selective 1,2- or 1,4-Dicarboxylation

Entry	Substrate (Diene)	Product	Yield (%)	Selectivity (1,2- vs 1,4-)
1	(E)-(3-phenylprop-1-ene-1,1-diyl)dibenzene	2,2,4-triphenyladipic acid	75	1,4-
2	(E)-(prop-1-ene-1,1-diyl)dibenzene	2,2-diphenylpent-4-enoic acid	82	1,2-
3	1,1'-(3-methylbuta-1,3-diene-1,1-diyl)dibenzene	4-methyl-2,2-diphenylhex-4-enedioic acid	78	1,4-

Reaction conditions: Diene (0.2 mmol) and (nBu₄N)₂C₂O₄ (2.0 equiv) were irradiated with 450 nm LEDs in DMF (0.13 M) at room temperature for 12–48 h under a N₂ atmosphere.[1][2]

Table 3: Scope of Indoles for 1,2-Dicarboxylation

Entry	Substrate (Indole)	Product	Yield (%)
1	1-methyl-2-phenyl-1H-indole	2-(1-methyl-2-phenyl-2,3-dihydro-1H-indol-2-yl)succinic acid	65
2	1-benzyl-2-phenyl-1H-indole	2-(1-benzyl-2-phenyl-2,3-dihydro-1H-indol-2-yl)succinic acid	72
3	5-methoxy-1-methyl-2-phenyl-1H-indole	2-(5-methoxy-1-methyl-2-phenyl-2,3-dihydro-1H-indol-2-yl)succinic acid	68

Reaction conditions: Indole (0.2 mmol) and (nBu₄N)₂C₂O₄ (2.0 equiv) in DMF (0.13 M) at r.t. for 12–48 h under N₂ atmosphere and 450 nm LED irradiation.

Experimental Protocols

General Procedure for the Dicarboxylation of Alkenes:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the alkene substrate (0.2 mmol, 1.0 equiv) and tetrabutylammonium oxalate (0.4 mmol, 2.0 equiv).

• Evacuate and backfill the tube with nitrogen gas (this cycle should be repeated three times).

• Add anhydrous dimethylformamide (DMF, 1.5 mL, 0.13 M) via syringe.

• Stir the reaction mixture at room temperature, positioned approximately 5 cm away from a 450 nm LED lamp.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl (5 mL).

• Extract the mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired dicarboxylic acid.

Visualizations

Reaction Mechanism

The following diagram illustrates the proposed mechanism for the visible-light-driven dicarboxylation of alkenes using tetrabutylammonium oxalate.

Caption: Proposed mechanism for visible-light-driven dicarboxylation.

Experimental Workflow

The following diagram outlines the general experimental workflow for the dicarboxylation reaction.

References

• 1. Visible-Light-Driven Carboxylative 1,2-Difunctionalization of C=C Bonds with Tetrabutylammonium Oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Visible-Light-Driven Carboxylative 1,2-Difunctionalization of C=C Bonds with Tetrabutylammonium Oxalate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Photocatalytic Deuterocarboxylation with Tetrabutylammonium Oxalate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the photocatalytic deuterocarboxylation of alkynes using tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) as a key reagent. This method offers a novel, efficient, and sustainable approach for the synthesis of tetra- and tri-deuterated aryl propionic acids, which are valuable in pharmaceutical research and development. The protocol leverages visible-light photoredox catalysis, with TBAO acting as both the carboxylating agent and the reductant, and deuterium (B1214612) oxide (D₂O) serving as the deuterium source.[1][2][3][4][5]

Introduction

Deuterium-labeled compounds are of significant interest in medicinal chemistry as they can exhibit improved metabolic stability and pharmacokinetic profiles. This protocol describes a photoredox-neutral strategy for the deuterocarboxylation of alkynes.[3][4] In this process, tetrabutylammonium oxalate is oxidized via a single electron transfer (SET) mechanism, which, after subsequent homolysis of the C-C bond, generates a highly reductive CO₂ radical anion.[1][2][6] This radical species is key to the deuterocarboxylation of both terminal and internal alkynes, leading to products with high yields and excellent deuterium incorporation.[1][2][3][4] The reaction is conducted under mild conditions, utilizing blue LED irradiation, and avoids the need for harsh reagents.[2]

Materials and Reagents

• Substituted alkyne

• Tetrabutylammonium oxalate (TBAO)

• Deuterium oxide (D₂O)

• Photocatalyst: 2,4,5,6-tetrakis(diphenylamino)isophthalonitrile (B6292771) (4DPAIPN)

• Solvent: N,N-Dimethylformamide (DMF)

• Blue LEDs (450 nm)

• Standard laboratory glassware and reaction setup (e.g., Schlenk tube)

• Magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

Experimental Protocol

A detailed procedure for the photocatalytic deuterocarboxylation of a model substrate, 1-ethynyl-4-methylbenzene, is provided below.

Reaction Setup:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the alkyne substrate (e.g., 1-ethynyl-4-methylbenzene, 0.2 mmol, 1.0 equiv.).

• Add the photocatalyst, 4DPAIPN (2 mol%).

• Add tetrabutylammonium oxalate (TBAO, 3.0 equiv.).

• The tube is then evacuated and backfilled with an inert atmosphere (e.g., nitrogen) three times.

• Add N,N-dimethylformamide (DMF, 2.0 mL) and deuterium oxide (D₂O, 15.0 equiv.) via syringe.

• The reaction mixture is stirred and irradiated with 450 nm blue LEDs at room temperature for the specified reaction time (typically 12-24 hours).

Work-up and Purification:

• Upon completion of the reaction (monitored by TLC or GC-MS), the reaction mixture is quenched with water.

• The aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired deuterated propionic acid.

Data Presentation

The following tables summarize the reaction outcomes for a variety of alkyne substrates under the optimized reaction conditions.

Table 1: Deuterocarboxylation of Terminal Aryl Alkynes

Entry	Substrate	Product	Yield (%)	D-incorporation at α-position (%)	D-incorporation at β-position (%)
1	1-ethynyl-4-methylbenzene	d₄-2-(p-tolyl)propanoic acid	85	>99	>99
2	Ethynylbenzene	d₄-2-phenylpropanoic acid	80	87	93
3	1-ethynyl-4-phenylbenzene	d₄-2-(biphenyl-4-yl)propanoic acid	82	95	96
4	1-ethynyl-4-methoxybenzene	d₄-2-(4-methoxyphenyl)propanoic acid	75	93	94

Data adapted from supporting information of relevant literature.[2][3]

Table 2: Deuterocarboxylation of Internal Alkynes

Entry	Substrate	Product	Yield (%)	D-incorporation at α-position (%)	D-incorporation at β-position (%)
1	1-phenyl-1-propyne	d₃-2-phenylbutanoic acid	78	92	90
2	1-cyclohexyl-2-phenylethyne	d₃-2-cyclohexyl-2-phenylacetic acid	72	91	89

Data adapted from supporting information of relevant literature.[3]

Visualizations

Experimental Workflow

Caption: Experimental workflow for photocatalytic deuterocarboxylation.

Proposed Signaling Pathway (Reaction Mechanism)

Caption: Proposed mechanism for photocatalytic deuterocarboxylation.

Mechanism Discussion

The reaction is initiated by the excitation of the photocatalyst upon irradiation with visible light.[2] The excited photocatalyst then oxidizes the oxalate dianion from TBAO via a single electron transfer (SET) to generate an oxalate radical anion.[2][6] This radical anion undergoes rapid homolytic cleavage of the C-C bond to produce a molecule of carbon dioxide and a highly reductive carbon dioxide radical anion (CO₂⁻•).[1][2] The CO₂⁻• then adds to the alkyne substrate in a Giese-type radical addition to form a vinyl radical intermediate.[2] This intermediate is subsequently reduced by the photocatalyst to a vinyl anion, which is then deuterated by D₂O to yield the final deuterated propionic acid product.[2]

References

• 1. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Photocatalytic deuterocarboxylation of alkynes with oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Photocatalytic deuterocarboxylation of alkynes with oxalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03586K [pubs.rsc.org]

Tetrabutylammonium Oxalate: A Versatile CO2 Source for Carboxylation Reactions

Application Notes & Protocols for Researchers and Drug Development Professionals

Tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) has emerged as a significant reagent in organic synthesis, serving as a solid, stable, and easily handleable source of carbon dioxide for various carboxylation reactions. This approach circumvents the need for gaseous CO2, offering a more convenient and efficient alternative for the synthesis of carboxylic acids, which are pivotal structural motifs in pharmaceuticals and other bioactive molecules. This document provides detailed application notes and experimental protocols for the use of TBAO in several key photocatalytic carboxylation reactions.

Overview of Tetrabutylammonium Oxalate in Carboxylation

Tetrabutylammonium oxalate is a salt that, under visible-light photoredox conditions, can decompose to generate carbon dioxide (CO2) and the carbon dioxide radical anion (CO2•−).[1][2][3][4] This in situ generation of reactive carbon species allows for a range of carboxylation reactions to be performed under mild conditions. Key applications include the dicarboxylation of carbon-carbon double bonds, the deuterocarboxylation of alkynes, and the deoxygenative carboxylation of acylated alcohols.[1][5][6][7]

The general mechanism involves the formation of a charge-transfer complex between TBAO and the substrate, which upon irradiation with visible light (e.g., 450 nm blue LEDs), initiates a single electron transfer process.[2][3][4] This leads to the fragmentation of the oxalate dianion into CO2 and the highly reactive CO2 radical anion, which then participates in the carboxylation of the organic substrate.[2][3][4]

Key Applications and Experimental Protocols

Dicarboxylation of Alkenes

A notable application of TBAO is the visible-light-induced, catalyst-free dicarboxylation of C=C bonds in alkenes, dienes, trienes, and indoles.[2][3][4] This method provides access to valuable 1,2- and 1,4-dicarboxylic acids.[2][3][4]

Experimental Protocol: General Procedure for Dicarboxylation of Alkenes

• To an oven-dried reaction tube, add the alkene substrate (0.2 mmol, 1.0 equiv) and tetrabutylammonium oxalate (2.0 equiv).

• Under a nitrogen atmosphere, add dimethylformamide (DMF) to achieve a concentration of 0.13 M.

• Seal the tube and irradiate the reaction mixture with 450 nm blue LEDs at room temperature for 12–48 hours.[3][4]

• Upon completion, monitor the reaction by thin-layer chromatography (TLC).

• Perform an aqueous work-up and purify the product by column chromatography.

Table 1: Substrate Scope for Dicarboxylation of Alkenes with TBAO

Substrate Type	Product Type	Yield (%)	Reference
Alkenes	1,2-Dicarboxylic Acids	23-95	[2]
Dienes	1,2- or 1,4-Dicarboxylic Acids	Moderate to Good	[3][4]
Trienes	1,6-Dicarboxylic Acids	Moderate to Good	[3][4]
Indoles	Indoline-derived Diacids	Moderate to Good	[2]

Proposed Mechanism for Alkene Dicarboxylation

The reaction is initiated by the formation of an electron-donor-acceptor (EDA) complex between the alkene and TBAO. Photoexcitation of this complex leads to a single electron transfer from the oxalate dianion to the alkene, generating an oxalate radical anion and the alkene radical anion. The oxalate radical anion then fragments into CO2 and the CO2 radical anion. The CO2 radical anion recombines with the alkene radical anion to form the first carboxylate group. The resulting benzylic anion intermediate then traps a molecule of CO2 to afford the final dicarboxylic acid product.[4]

Caption: Proposed mechanism for the dicarboxylation of alkenes using TBAO.

Deuterocarboxylation of Alkynes

TBAO can also be utilized as a carbonyl source in the deuterocarboxylation of alkynes, providing access to tetra- and tri-deuterated aryl propionic acids.[5][7] This reaction is significant for the synthesis of isotopically labeled compounds used in mechanistic studies and as internal standards in analytical chemistry.

Experimental Protocol: General Procedure for Alkyne Deuterocarboxylation

• In a reaction vessel, combine the alkyne substrate, tetrabutylammonium oxalate, and a photocatalyst (if required).

• Add D2O as the deuteration agent and a suitable solvent.

• Irradiate the mixture with visible light under an inert atmosphere at room temperature.

• Monitor the reaction progress by an appropriate analytical method (e.g., NMR, GC-MS).

• After completion, perform a standard aqueous work-up and purify the deuterated carboxylic acid product by chromatography.

Table 2: Key Parameters for Alkyne Deuterocarboxylation

Parameter	Condition	Reference
Carbonyl Source	Tetrabutylammonium Oxalate	[5][7]
Deuteration Agent	D₂O	[5][7]
Reaction Type	Catalytic Photoredox-Neutral	[5][7]
Products	Tetra- and Tri-deuterated Aryl Propionic Acids	[5][7]

Proposed Mechanism for Alkyne Deuterocarboxylation

The reaction is initiated by the single-electron oxidation of the oxalate dianion by an excited photocatalyst, which generates an oxalate radical anion. This radical anion undergoes homolytic C-C bond cleavage to produce CO2 and the CO2 radical anion. The alkyne undergoes deprotonation and deuteration in the presence of D2O. The CO2 radical anion then adds to the deuterated alkyne in a Giese-type radical addition to form a vinyl radical intermediate. This intermediate is then reduced and subsequently deuterated by D2O to yield the final deuterated propionic acid.[5]

Caption: Proposed mechanism for the deuterocarboxylation of alkynes using TBAO.

Deoxygenative Carboxylation of Acylated Alcohols

TBAO also enables the photoredox-neutral deoxygenative carboxylation of acylated alcohols. This reaction is particularly useful as it converts readily available alcohols into valuable aryl acetic acids, which are common substructures in many pharmaceutical drugs.[6] This transformation proceeds via C(sp3)–O bond activation and cleavage.[6]

Experimental Protocol: General Procedure for Deoxygenative Carboxylation

• Combine the acylated alcohol, tetrabutylammonium oxalate (as both the carbonyl source and reductant), and a suitable solvent in a reaction vessel.

• The reaction is typically performed under an inert atmosphere.

• Irradiate the mixture with visible light at room temperature.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, perform an aqueous work-up and purify the resulting aryl acetic acid by column chromatography.

Table 3: Scope of Deoxygenative Carboxylation

Alcohol Type	Product	Significance	Reference
Primary	Aryl Acetic Acids	Core structures in pharmaceuticals	[6]
Secondary	Aryl Acetic Acids	Core structures in pharmaceuticals	[6]
Tertiary	Aryl Acetic Acids	Core structures in pharmaceuticals	[6]

Experimental Workflow

The workflow for these carboxylation reactions is generally straightforward and amenable to standard laboratory settings.

Caption: General experimental workflow for TBAO-mediated carboxylation reactions.

Safety and Handling

Tetrabutylammonium oxalate is a stable, solid reagent. However, standard laboratory safety precautions should be followed. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the compound in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Conclusion

Tetrabutylammonium oxalate is a highly effective and versatile CO2 source for a range of carboxylation reactions. Its use under mild, visible-light-mediated conditions provides a practical and efficient route to valuable carboxylic acids. The protocols and data presented herein offer a guide for researchers and professionals in drug development to harness the synthetic potential of this valuable reagent.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Visible-Light-Driven Carboxylative 1,2-Difunctionalization of C=C Bonds with Tetrabutylammonium Oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Photocatalytic deuterocarboxylation of alkynes with oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Note: Synthesis of Poly(methylene oxalate) via Bis(tetrabutylammonium) oxalate Pathway

Audience: Researchers, scientists, and drug development professionals.

Introduction Poly(methylene oxalate) (PMO) is a polymer with noteworthy properties, including high thermal stability, insolubility in common organic solvents, and fire resistance.[1][2] These characteristics make it a candidate for applications requiring lightweight, high-temperature resistant materials, such as in aerospace components, brake binders, and microelectronic insulators.[1][2] This application note details a specific synthetic route to PMO utilizing bis(tetrabutylammonium) oxalate (B1200264) as a key precursor, reacting with a methylene (B1212753) source like methylene bromide or methylene chloride.[1][2]

Experimental Protocols

1. Preparation of Bis(tetrabutylammonium) Oxalate

This protocol is adapted from the procedure described in US Patent 5,371,171A.[1]

• Materials:

  • Anhydrous oxalic acid

  • Tetrabutylammonium (B224687) hydroxide (B78521) (1 M in methanol)

  • Methanol (B129727)

  • Argon gas supply

• Procedure:

  • Under an argon atmosphere, add 90 mL of a 1 M solution of tetrabutylammonium hydroxide in methanol (0.098 mol) dropwise to 3.5 g of anhydrous oxalic acid (0.039 mol).

  • Monitor the reaction to determine the endpoint by titration.

  • Remove the solvent in vacuo.

  • Dry the resulting residue in vacuo at 40°C for 4 hours, followed by drying at 60°C for 9.5 hours to yield bis(tetrabutylammonium) oxalate.

2. Synthesis of Poly(methylene oxalate) using Methylene Bromide

This protocol is based on the methodology outlined in US Patent 5,561,212A.[2]

• Materials:

  • Bis(tetrabutylammonium) oxalate

  • Chlorobenzene (or other suitable solvents like nitrobenzene, bromobenzene, N-methylpyrrolidone)[1]

  • Methylene bromide

  • Methanol

• Procedure:

  • Dissolve 12 g (0.021 mol) of bis(tetrabutylammonium) oxalate in 25 mL of chlorobenzene.

  • Add 2.6 mL (4.0 g, 0.023 mol) of methylene bromide to the solution.

  • Heat the solution at reflux for approximately 6.3 hours.

  • Allow the solution to cool to room temperature, during which a white precipitate of poly(methylene oxalate) will form.

  • Isolate the precipitate by centrifugation or filtration.

  • Wash the precipitate with methanol to remove any residual tetrabutylammonium halide.

  • The tetrabutylammonium halide byproduct can be recovered by removing the solvents from the supernatant.

3. Synthesis of Poly(methylene oxalate) using Methylene Chloride

This alternative synthesis is also described in US Patent 5,561,212A.[1][2]

• Materials:

  • Bis(tetrabutylammonium) oxalate

  • Chlorobenzene

  • Methylene chloride

  • Methanol

• Procedure:

  • Dissolve 8.8 g (0.015 mol) of bis(tetrabutylammonium) oxalate in 25 mL of chlorobenzene.

  • Add 1.1 mL (1.5 g, 0.017 mol) of methylene chloride to the solution.

  • Heat the solution at 85°C (external oil bath temperature) for 4 days. A white precipitate will form during this time.

  • Isolate the polymer precipitate by centrifugation or filtration.

  • Wash the precipitate with methanol.

  • Evaporate the solvents from the filtrate and dry the residue in vacuo to isolate the tetrabutylammonium chloride byproduct.

Data Presentation

Table 1: Summary of Poly(methylene oxalate) Synthesis Parameters

Parameter	Synthesis with Methylene Bromide	Synthesis with Methylene Chloride
Bis(tetrabutylammonium) oxalate	12 g (0.021 mol)	8.8 g (0.015 mol)
Methylene Source	Methylene bromide	Methylene chloride
Methylene Source Quantity	2.6 mL (4.0 g, 0.023 mol)	1.1 mL (1.5 g, 0.017 mol)
Solvent	Chlorobenzene (25 mL)	Chlorobenzene (25 mL)
Reaction Temperature	Reflux	85°C
Reaction Time	~6.3 hours	4 days
Polymer Yield	Not explicitly stated	0.22 g
Byproduct	Tetrabutylammonium bromide	Tetrabutylammonium chloride (8.9 g)

Visualizations

Reaction Scheme

References

• 1. US5371171A - Poly(methylene oxalate) and precursors thereto - Google Patents [patents.google.com]
• 2. US5561212A - Poly(methylene oxalate), a new composition of matter - Google Patents [patents.google.com]

Application Notes and Protocols for Phase Transfer Catalysis with Tetrabutylammonium Salts

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the mechanism, applications, and experimental protocols for phase transfer catalysis (PTC) utilizing tetrabutylammonium (B224687) (TBA) salts. Tetrabutylammonium bromide (TBAB) is a versatile and widely used phase transfer catalyst that facilitates reactions between reactants located in different immiscible phases, thereby enhancing reaction rates, improving yields, and enabling milder reaction conditions.

Mechanism of Phase Transfer Catalysis with Tetrabutylammonium Salts

Phase transfer catalysis is a powerful technique in organic synthesis that overcomes the insolubility of reactants in different phases (typically aqueous and organic). The mechanism, in the context of using a tetrabutylammonium salt like TBAB, can be summarized in the following key steps:

• Ion Exchange at the Interface: The tetrabutylammonium cation (Q⁺), present as Q⁺X⁻ (e.g., TBAB where X⁻ is Br⁻), resides at the interface of the aqueous and organic phases. In the aqueous phase, an inorganic nucleophile (Y⁻) exchanges with the counter-ion of the catalyst (X⁻).

• Formation of a Lipophilic Ion Pair: The bulky and lipophilic tetrabutylammonium cation forms a tight ion pair with the nucleophile (Q⁺Y⁻). The four butyl groups on the nitrogen atom render this ion pair soluble in the organic phase.

• Migration to the Organic Phase: The newly formed ion pair (Q⁺Y⁻) migrates from the interface into the bulk organic phase.

• Reaction with the Substrate: In the organic phase, the nucleophile (Y⁻) is now "naked" and poorly solvated, making it highly reactive. It attacks the organic substrate (R-X') in a nucleophilic substitution reaction, forming the desired product (R-Y) and a new tetrabutylammonium salt with the leaving group (Q⁺X'⁻).

• Catalyst Regeneration: The catalyst cation (Q⁺), now paired with the leaving group (X'⁻), migrates back to the aqueous phase or the interface to repeat the catalytic cycle.

This continuous process allows for the transport of the nucleophile into the organic phase, enabling the reaction to proceed efficiently.

Caption: Mechanism of Tetrabutylammonium Salt-Mediated Phase Transfer Catalysis.

Applications in Organic Synthesis

Tetrabutylammonium salts, particularly TBAB, are employed in a wide array of organic transformations. Key applications include:

• Nucleophilic Substitution Reactions:

  • Williamson Ether Synthesis (O-Alkylation): Synthesis of ethers from alcohols/phenols and alkyl halides.

  • N-Alkylation: Alkylation of amines, amides, and nitrogen-containing heterocycles.

  • C-Alkylation: Alkylation of active methylene (B1212753) compounds.

  • S-Alkylation: Synthesis of thioethers from thiols and alkyl halides.

  • Cyanation: Introduction of a cyano group using inorganic cyanides.

• Oxidation Reactions: TBAB can be used as a co-catalyst with various oxidizing agents.

• Reduction Reactions: Facilitating reductions in biphasic systems.

• Polymerization Reactions: As a catalyst in interfacial polymerization.

• Synthesis of Heterocycles: Catalyzing the formation of various heterocyclic ring systems.

Quantitative Data Summary

The efficiency of a phase transfer catalyzed reaction is influenced by several factors including the choice of catalyst, solvent, temperature, and reaction time. The following tables provide a summary of quantitative data for various reactions catalyzed by tetrabutylammonium salts.

Table 1: Williamson Ether Synthesis

Substrate	Alkylating Agent	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Ethylphenol (B45693)	Methyl Iodide	TBAB (cat.)	Dichloromethane/Water	Reflux	1	High	[1]
Phenol	n-Butyl Bromide	TBAB (10)	Toluene (B28343)/Water	70	4	91	[2]
p-Cresol	n-Propyl Iodide	TBAB (cat.)	Ether/Water	95-100	1	-	[3]
Octanol	Benzyl (B1604629) Bromide	TBAB (5)	Toluene	90	6	92	[1]

Table 2: N-Alkylation Reactions

Substrate	Alkylating Agent	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Secondary Amine	Aryl Halide	TBAB (5)	K-tert-butoxide	DMSO	120	-	Good to Excellent	[3]
Phthalimide (B116566)	Benzyl Bromide	TBATFB (5)	K₂CO₃	Solvent-free	80	2	95	[4]
Indole	Various Alkyl Halides	TBAB (cat.)	K₂CO₃/KOH	Microwave (solvent-free)	0.5-3 min	-	High	[5]

Table 3: C-Alkylation of Hydantoins

Hydantoin (B18101) Derivative	Electrophile	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenyl-substituted	Allyl Bromide	TBAB (2)	50% aq. KOH	Toluene	RT	-	96	[6]
Isopropyl-substituted	Allyl Bromide	TBAB (10)	50% aq. NaOH	Toluene	40	-	73	[6]

Table 4: Synthesis of Heterocycles (1,4-Dihydropyridines)

Aldehyde	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	TBAB (10)	Water	60	1	84	[7]
Furfural	TBAB (10)	Water	60	1	91	[7]
Thiophene-2-carbaldehyde	TBAB (10)	Water	60	1	88	[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Protocol 1: Williamson Ether Synthesis of 4-Ethylanisole (B128215)

This protocol describes the synthesis of 4-ethylanisole from 4-ethylphenol and methyl iodide using TBAB as the phase transfer catalyst.

Materials:

• 4-Ethylphenol

• 25% (w/v) aqueous Sodium Hydroxide (B78521) (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Water

Procedure:

• Reaction Setup: In a 5 mL conical vial equipped with a magnetic spin vane, combine 150 mg of 4-ethylphenol and an appropriate volume of 25% aqueous sodium hydroxide solution.

• Heating: Gently heat the mixture until the 4-ethylphenol dissolves.

• Catalyst Addition: Add a catalytic amount of tetrabutylammonium bromide (TBAB) to the reaction mixture.

• Reagent Addition: Attach a reflux condenser and add methyl iodide through the top of the condenser.

• Reflux: Gently reflux the reaction mixture for one hour.

• Workup:

  • Cool the reaction to room temperature and then briefly in an ice bath.

  • Remove the spin vane, rinsing it with 1-2 mL of ether into the vial.

  • Add a small amount of distilled water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash sequentially with 5% sodium hydroxide solution and then with distilled water.

• Isolation:

  • Dry the ether layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • The solvent can then be evaporated to yield the crude product, which may be further purified by column chromatography.[1]

Caption: Experimental Workflow for Williamson Ether Synthesis.

Protocol 2: N-Alkylation of Phthalimide

This protocol describes the N-benzylation of phthalimide using benzyl bromide with tetrabutylammonium tetrafluoroborate (B81430) (TBATFB) as the phase-transfer catalyst under solvent-free conditions.

Materials:

• Phthalimide

• Anhydrous potassium carbonate (K₂CO₃)

• Tetrabutylammonium tetrafluoroborate (TBATFB)

• Benzyl bromide

• Ethyl acetate (B1210297)

• Hexane

• Ethanol (B145695)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine phthalimide (1.47 g, 10 mmol), anhydrous potassium carbonate (2.76 g, 20 mmol), and tetrabutylammonium tetrafluoroborate (0.16 g, 0.5 mmol).

• Reagent Addition: Add benzyl bromide (1.43 mL, 12 mmol) to the flask.

• Reaction: Heat the mixture with vigorous stirring in an oil bath at 80°C for 2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an eluent of 30% ethyl acetate in hexane.

• Workup:

  • After cooling to room temperature, add 20 mL of ethyl acetate and filter the mixture to remove inorganic salts.

  • Wash the organic solution with water (2 x 15 mL) and brine (15 mL).

• Isolation and Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude product.

  • Recrystallize the crude product from ethanol to afford pure N-benzylphthalimide as a white solid.[4]

Protocol 3: C5-Selective Alkylation of Hydantoins

This protocol provides a general procedure for the C5-selective alkylation of hydantoins.

Materials:

• Hydantoin substrate

• Tetrabutylammonium bromide (TBAB)

• Toluene

• 50% w/w aqueous potassium hydroxide (KOH)

• Electrophile (e.g., alkyl halide)

• Dichloromethane (DCM)

• Water

Procedure:

• Reaction Setup: To a solution of the hydantoin (0.25 mmol) and TBAB (2 mol %) in toluene (0.3 mL), add 50% w/w aqueous KOH (0.2 mL).

• Reagent Addition: Add the respective electrophile (0.75 mmol, 3 equiv) at room temperature.

• Reaction: Stir the reaction vigorously at the same temperature until complete conversion of the starting material is observed by TLC.

• Workup:

  • Dilute the reaction with H₂O (10 mL).

  • Extract with DCM (3 x 10 mL).

• Isolation: The combined organic layers can be dried and the solvent evaporated to yield the crude product, which can be further purified by chromatography.[6]

Logical Relationships and Factors Influencing Efficiency

The success of a phase transfer catalyzed reaction depends on a delicate balance of several interconnected factors. Understanding these relationships is crucial for optimizing reaction conditions.

Caption: Factors Influencing Phase Transfer Catalysis Efficiency.

Key Considerations:

• Catalyst Structure: The lipophilicity of the tetrabutylammonium cation is crucial for its solubility in the organic phase. Larger alkyl groups can enhance this but may also introduce steric hindrance. The nature of the counter-anion can also affect the catalyst's efficiency.

• Solvent: The choice of the organic solvent is critical. It must be able to dissolve the substrate and the catalyst-nucleophile ion pair, but it should be immiscible with the aqueous phase.

• Stirring: Vigorous stirring is essential to maximize the interfacial area between the two phases, which in turn increases the rate of ion exchange and mass transfer.

• Temperature: As with most chemical reactions, temperature plays a significant role in the reaction rate. However, excessively high temperatures can lead to catalyst decomposition.

• Concentration of Reactants: The concentration of the nucleophile in the aqueous phase and the substrate in the organic phase will influence the reaction kinetics.

By carefully considering and optimizing these parameters, researchers can effectively utilize tetrabutylammonium salts as powerful catalysts for a wide range of synthetic transformations.

References

• 1. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrabutylammonium Oxalate in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tetrabutylammonium (B224687) oxalate (B1200264) in polymer chemistry. The primary and most well-documented application is its use as a key reactant in the synthesis of poly(methylene oxalate). Other potential applications, drawing from the broader use of tetrabutylammonium salts, are also discussed.

Synthesis of Poly(methylene oxalate)

Tetrabutylammonium oxalate, in its bis(tetrabutylammonium) oxalate form, serves as a crucial precursor for the synthesis of poly(methylene oxalate) [poly(oxy(1,2-dioxo-1,2-ethanediyl)oxymethylene)]. This polymer is noted for its high-temperature resistance, insolubility in common organic solvents, and non-flammable nature, making it a candidate for applications in aerospace, automotive, and microelectronics industries.

Experimental Protocols

The synthesis of poly(methylene oxalate) involves the reaction of bis(tetrabutylammonium) oxalate with a methylene (B1212753) halide, such as methylene bromide or methylene chloride, in a suitable solvent.

Protocol 1: Synthesis of Poly(methylene oxalate) using Methylene Bromide

• Materials:

  • Bis(tetrabutylammonium) oxalate

  • Methylene bromide

  • Chlorobenzene (B131634) (or nitrobenzene, bromobenzene, N-methylpyrrolidone)

• Procedure:

  • Dissolve 12 g (0.021 mol) of bis(tetrabutylammonium) oxalate in 25 mL of chlorobenzene in a reaction vessel.

  • Add 2.6 mL (4.0 g, 0.023 mol) of methylene bromide to the solution.

  • Heat the solution at reflux for approximately 6.3 hours.

  • Allow the solution to cool to room temperature, during which a white precipitate of poly(methylene oxalate) will form.

  • Isolate the precipitate by centrifugation.

  • Wash the polymer with methanol (B129727) and then dry it under a vacuum.

  • The byproduct, tetrabutylammonium bromide, can be recovered from the filtrate by evaporating the solvent.

Protocol 2: Synthesis of Poly(methylene oxalate) using Methylene Chloride

• Materials:

  • Bis(tetrabutylammonium) oxalate

  • Methylene chloride

  • Chlorobenzene

• Procedure:

  • In a reaction vessel, combine 8.8 g (0.015 mol) of bis(tetrabutylammonium) oxalate and 25 mL of chlorobenzene.

  • Add 1.1 mL (1.5 g, 0.017 mol) of methylene chloride to the mixture.

  • Heat the solution at 85 °C for 4 days, during which a white precipitate will form.

  • Isolate the polymer precipitate using the same procedure as in Protocol 1. The yield of the polymer is approximately 0.22 g.

  • The byproduct, tetrabutylammonium chloride, can be recovered from the filtrate.

Data Presentation

Parameter	Protocol 1 (Methylene Bromide)	Protocol 2 (Methylene Chloride)
Bis(tetrabutylammonium) oxalate	12 g (0.021 mol)	8.8 g (0.015 mol)
Methylene Halide	Methylene Bromide	Methylene Chloride
Methylene Halide Quantity	2.6 mL (4.0 g, 0.023 mol)	1.1 mL (1.5 g, 0.017 mol)
Solvent	Chlorobenzene (25 mL)	Chlorobenzene (25 mL)
Reaction Temperature	Reflux	85 °C
Reaction Time	6.3 hours	4 days
Polymer Yield	Not specified	0.22 g
Byproduct	Tetrabutylammonium bromide	Tetrabutylammonium chloride

Experimental Workflow

Application Notes and Protocols: Tetrabutylammonium Oxalate in the Synthesis of Dicarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) in the visible-light-driven synthesis of dicarboxylic acids. This catalyst-free approach offers a sustainable and efficient method for the 1,2- and 1,4-dicarboxylation of various unsaturated carbon-carbon bonds.

Introduction

Tetrabutylammonium oxalate has emerged as a key reagent in visible-light-mediated organic synthesis, acting as a masked source of carbon dioxide. In this context, it serves a dual role as both a reductant and a carbonyl source. The methodology is particularly notable for its catalyst-free nature, relying on the formation of an electron donor-acceptor (EDA) complex between the tetrabutylammonium oxalate and the substrate. Upon irradiation with visible light, typically 450 nm blue LEDs, a single electron transfer is triggered, leading to the generation of carbon dioxide (CO2) and a CO2 radical anion. These reactive species then add across carbon-carbon double or triple bonds to form valuable dicarboxylic acids. This method is applicable to a wide range of substrates, including alkenes, dienes, trienes, and indoles.

Advantages of Using Tetrabutylammonium Oxalate

• Catalyst-Free Conditions: The reaction proceeds without the need for a photocatalyst or any other additives, simplifying the reaction setup and purification.

• Mild Reaction Conditions: The synthesis is typically carried out at room temperature under visible light irradiation, making it suitable for sensitive substrates.

• Dual Role of TBAO: Tetrabutylammonium oxalate acts as both the reductant and the source of the carboxyl groups, streamlining the reaction components.

• Sustainability: This method is considered a green chemistry approach due to the absence of metal catalysts and the use of visible light as a renewable energy source.

Applications

The dicarboxylic acids synthesized via this method are valuable building blocks in medicinal chemistry and materials science. For instance, succinic acid derivatives are precursors to anticonvulsant drugs. The ability to perform 1,2-, 1,4-, and 1,6-difunctionalization allows for the synthesis of a diverse range of structures.

Data Presentation

The following table summarizes the scope of the dicarboxylation reaction for various alkenes, dienes, and indoles using tetrabutylammonium oxalate under visible light irradiation.

Substrate	Product	Yield (%)
Alkenes
1,1-Diphenylethylene	2,2-Diphenylsuccinic acid	73
1-(4-Methoxyphenyl)-1-phenylethylene	2-(4-Methoxyphenyl)-2-phenylsuccinic acid	85
1-(4-Chlorophenyl)-1-phenylethylene	2-(4-Chlorophenyl)-2-phenylsuccinic acid	68
1,1-Bis(4-methylphenyl)ethylene	2,2-Bis(4-methylphenyl)succinic acid	75
Dienes
1,1-Diphenyl-1,3-butadiene	2-(Diphenylmethylene)succinic acid	90 (E/Z)
1-Phenyl-1,3-butadiene	2-Phenyl-3-vinylsuccinic acid	75 (E/Z)
Indoles
1-Methyl-2-phenyl-1H-indole	1-Methyl-2-phenylindoline-2,3-dicarboxylic acid	82
1-Benzyl-2-phenyl-1H-indole	1-Benzyl-2-phenylindoline-2,3-dicarboxylic acid	78

Reaction conditions: Substrate (0.2 mmol) and tetrabutylammonium oxalate (2.0 equiv) in DMF (0.13 M) at room temperature for 12–48 h under a N2 atmosphere and 450 nm LED irradiation.

Experimental Protocols

General Procedure for the Dicarboxylation of Alkenes

Materials:

• Alkene substrate

• Tetrabutylammonium oxalate (TBAO)

• Anhydrous N,N-Dimethylformamide (DMF)

• Nitrogen gas

• 450 nm LED lamp

• Schlenk tube or similar reaction vessel

• Standard laboratory glassware for workup and purification

• Ethyl acetate (B1210297)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

Protocol:

• To a dry Schlenk tube equipped with a magnetic stir bar, add the alkene substrate (0.2 mmol, 1.0 equiv) and tetrabutylammonium oxalate (0.4 mmol, 2.0 equiv).

• Evacuate and backfill the tube with nitrogen gas three times to ensure an inert atmosphere.

• Add anhydrous DMF (1.5 mL, 0.13 M) to the Schlenk tube via syringe.

• Stir the reaction mixture at room temperature.

• Irradiate the reaction mixture with a 450 nm LED lamp, maintaining a distance of approximately 2-5 cm from the reaction vessel.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction time typically ranges from 12 to 48 hours.

• Upon completion, quench the reaction by adding 1 M HCl (5 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired dicarboxylic acid.

Visualizations

Caption: Workflow for the synthesis of dicarboxylic acids using TBAO.

Caption: Mechanism of visible-light-driven dicarboxylation with TBAO.

Application Notes and Protocols for Tetrabutylammonium Oxalate in Electronics Cleaning

Topic: Use of Tetrabutylammonium (B224687) Oxalate (B1200264) as a Cleaning Reagent in Electronics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrabutylammonium oxalate (TBAO) is emerging as a critical component in advanced cleaning formulations within the electronics and semiconductor manufacturing industry. Its efficacy in removing post-etch residues, metallic impurities, and other contaminants from wafer surfaces makes it a valuable tool in ensuring the high performance and reliability of microelectronic devices. This document provides detailed application notes, experimental protocols, and the underlying chemical principles for the use of tetrabutylammonium oxalate as a cleaning reagent.

TBAO's cleaning action is primarily attributed to the dual functionality of its constituent ions. The tetrabutylammonium cation ((C₄H₉)₄N⁺) acts as a phase-transfer catalyst and surfactant, aiding in the wetting of the substrate surface and the removal of organic residues. The oxalate anion (C₂O₄²⁻) is a potent chelating agent that effectively complexes with and dissolves metal oxides and other inorganic residues that are prevalent after plasma etching processes.

Key Applications in Electronics Cleaning

Tetrabutylammonium oxalate is predominantly utilized in post-etch residue (PER) removal, a critical step after the patterning of metal and dielectric layers in integrated circuit fabrication. These residues are complex mixtures of sputtered substrate material, photoresist, and etchant byproducts.

Primary applications include:

• Post-Etch Residue Removal: Effective in cleaning residues after etching of aluminum, copper, tungsten, and titanium nitride interconnects.

• Surface Preparation: Prepares wafer surfaces for subsequent deposition or processing steps by ensuring a contaminant-free interface.

• Compatibility with Advanced Materials: Formulations containing TBAO are being developed for compatibility with sensitive materials such as low-k dielectrics and copper interconnects, which are crucial for advanced technology nodes.

Chemical Mechanism of Cleaning

The cleaning mechanism of tetrabutylammonium oxalate is a synergistic effect of its cationic and anionic components.

• Surface Wetting and Organic Residue Removal: The bulky, organic nature of the tetrabutylammonium cation provides surfactant-like properties, reducing the surface tension of the cleaning solution and allowing it to penetrate and lift organic components of the post-etch residue.

• Chelation of Metal Oxides: The oxalate anion is the primary active agent for inorganic residue removal. It is a bidentate ligand that forms stable, water-soluble complexes with metal ions present in the residues (e.g., Cu²⁺, Al³⁺, Ti⁴⁺). This chelation process effectively dissolves the metal oxide and salt components of the residue.

Application Notes and Protocols: Tetrabutylammonium Oxalate as a Reductant in Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) has emerged as a versatile and powerful reagent in the field of photoredox catalysis. Its dual functionality as both a potent single-electron donor and a precursor to valuable C1 synthons (CO₂ and the CO₂ radical anion) has enabled the development of novel and efficient chemical transformations. This document provides detailed application notes and experimental protocols for key reactions utilizing TBAO as a reductant, aimed at facilitating its adoption in research and development settings.

Core Applications of Tetrabutylammonium Oxalate in Photoredox Catalysis

Tetrabutylammonium oxalate's utility spans a range of reductive transformations, offering mild and often catalyst-free reaction conditions. Key application areas include C-C bond formation, carboxylation, and deuteration reactions.

Photocatalytic Deuterocarboxylation of Alkynes

A novel strategy for the deuterocarboxylation of both terminal and internal alkynes has been developed using TBAO as the reductant and carbonyl source, with heavy water (D₂O) serving as the deuterium (B1214612) agent. This method provides access to valuable tetra- and tri-deuterated aryl propionic acids, which have applications in pharmaceutical development to enhance metabolic stability.[1][2][3][4] The reaction proceeds via a photoredox-neutral pathway where the oxalate salt, upon single-electron transfer and subsequent C-C bond homolysis, generates a highly reductive CO₂ radical anion.[1][2][3]

Table 1: Substrate Scope for Deuterocarboxylation of Alkynes with TBAO

Entry	Alkyne Substrate	Product	Yield (%)	Deuteration Ratio (%)
1	Phenylacetylene	2,3,3,3-tetradeuterio-3-phenylpropanoic acid	85	>95
2	1-ethynyl-4-methoxybenzene	2,3,3,3-tetradeuterio-3-(4-methoxyphenyl)propanoic acid	92	>95
3	1-phenyl-1-propyne	(E)-2,3-dideuterio-3-phenylbut-2-enoic acid	78	>90
4	Diphenylacetylene	2,3-dideuterio-3,3-diphenylpropanoic acid	81	>90

Note: Data is representative and compiled from reported literature. Actual yields may vary.

Experimental Protocol: General Procedure for Photocatalytic Deuterocarboxylation of Alkynes

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the alkyne substrate (0.2 mmol, 1.0 equiv.), tetrabutylammonium oxalate (0.4 mmol, 2.0 equiv.), and a photocatalyst (if required, e.g., an iridium or organic dye catalyst, 1-2 mol%).

• Seal the tube with a septum and purge with nitrogen or argon for 15 minutes.

• Add anhydrous, degassed solvent (e.g., DMF or DMSO, 2.0 mL) and D₂O (2.0 mmol, 10.0 equiv.) via syringe.

• Place the reaction vessel approximately 5-10 cm from a 450 nm blue LED lamp and stir vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12-24 hours), quench the reaction with 1 M HCl (5 mL) and extract the product with an organic solvent (e.g., ethyl acetate (B1210297), 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired deuterated carboxylic acid.

Photoredox-Neutral Deoxygenative Carboxylation of Acylated Alcohols

TBAO can be employed for the deoxygenative carboxylation of acylated alcohols, transforming primary, secondary, and tertiary alcohols into valuable aryl acetic acid derivatives.[5][6] This protocol is particularly advantageous as it does not require an external CO₂ atmosphere or additional electron donors, with TBAO fulfilling the roles of reductant, carbonyl source, and promoter.[5] The key reactive intermediate is the CO₂ radical anion, which engages in the carboxylation step.[5]

Table 2: Deoxygenative Carboxylation of Acylated Alcohols with TBAO

Entry	Alcohol Precursor (Acylated)	Product	Yield (%)
1	1-phenylethyl acetate	2-phenylpropanoic acid	75
2	Benzhydryl acetate	2,2-diphenylacetic acid	88
3	1-adamantyl pivalate	(1-adamantyl)acetic acid	65
4	(4-methoxyphenyl)methyl benzoate	2-(4-methoxyphenyl)acetic acid	91

Note: Data is representative and compiled from reported literature. Actual yields may vary.

Experimental Protocol: General Procedure for Deoxygenative Carboxylation of Acylated Alcohols

• In a nitrogen-filled glovebox, add the acylated alcohol (0.3 mmol, 1.0 equiv.) and tetrabutylammonium oxalate (0.6 mmol, 2.0 equiv.) to a 10 mL reaction vial containing a magnetic stir bar.

• Add anhydrous N,N-dimethylformamide (DMF, 3.0 mL).

• Seal the vial with a screw cap containing a PTFE septum and remove it from the glovebox.

• Irradiate the reaction mixture with a 34 W blue LED lamp, ensuring the temperature does not exceed 35 °C by using a cooling fan.

• After 24 hours, acidify the reaction mixture with 1 M aqueous HCl to pH 2-3.

• Extract the aqueous phase with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by silica gel chromatography to yield the corresponding carboxylic acid.

Catalyst-Free Dicarboxylation of Alkenes

A remarkable application of TBAO is the catalyst-free dicarboxylation of C=C bonds in the presence of visible light.[7][8] This transformation is enabled by the formation of a charge-transfer complex between TBAO and aryl-substituted alkenes.[7][8] Irradiation with blue light triggers a single electron transfer from the oxalate dianion, which then fragments into CO₂ and the CO₂ radical anion, both of which are incorporated into the alkene substrate.[7][8]

Table 3: Catalyst-Free Dicarboxylation of Alkenes with TBAO

Entry	Alkene Substrate	Product	Yield (%)
1	trans-Stilbene	2,3-diphenylsuccinic acid	73
2	1,1-diphenylethylene	2,2-diphenylsuccinic acid	82
3	Styrene	2-phenylsuccinic acid	65
4	4-methoxystyrene	2-(4-methoxyphenyl)succinic acid	78

Note: Data is representative and compiled from reported literature. Actual yields may vary.

Experimental Protocol: General Procedure for Catalyst-Free Dicarboxylation of Alkenes

• To a 10 mL oven-dried reaction tube, add the alkene substrate (0.2 mmol, 1.0 equiv.) and tetrabutylammonium oxalate (0.5 mmol, 2.5 equiv.).

• Add a magnetic stir bar and seal the tube with a rubber septum.

• Evacuate and backfill the tube with nitrogen three times.

• Inject anhydrous, degassed DMF (2.0 mL) into the tube.

• Stir the mixture at room temperature under irradiation from a 450 nm blue LED strip (30 W) for 12-24 hours.

• Upon completion, dilute the reaction mixture with water (10 mL) and acidify with 2 M HCl until pH ~2.

• Extract the product with ethyl acetate (3 x 15 mL).

• Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product via flash chromatography or recrystallization.

Mechanistic Visualizations

The following diagrams illustrate the fundamental photoredox processes involving tetrabutylammonium oxalate.

Caption: General photoredox cycle using TBAO as a reductant.

Caption: EDA complex mechanism for catalyst-free dicarboxylation.

Caption: General experimental workflow for TBAO photoredox reactions.

References

• 1. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03586K [pubs.rsc.org]
• 4. Photocatalytic deuterocarboxylation of alkynes with oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

"handling and storage of hygroscopic tetrabutylammonium oxalate"

Technical Support Center: Tetrabutylammonium (B224687) Oxalate (B1200264)

This guide provides technical support for the handling and storage of hygroscopic tetrabutylammonium oxalate, addressing common issues encountered by researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium oxalate and why is it hygroscopic?

Tetrabutylammonium oxalate is an organic salt.[1] Like many salts, particularly those with a high charge density, it has a strong affinity for water molecules and will readily absorb moisture from the atmosphere.[2][3] This property is known as hygroscopicity. If not handled correctly, this can lead to physical changes such as clumping or dissolving, and potentially affect its chemical properties and reactivity.[2]

Q2: What are the ideal storage conditions for tetrabutylammonium oxalate?

To maintain its integrity, tetrabutylammonium oxalate should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[4][5] It is crucial to keep the container tightly sealed to prevent moisture absorption.[4] For long-term stability, storage in a desiccator or a controlled low-humidity environment is recommended.

Q3: What personal protective equipment (PPE) should I use when handling tetrabutylammonium oxalate?

When handling tetrabutylammonium oxalate, appropriate personal protective equipment should always be worn. This includes chemical safety goggles, gloves (such as butyl rubber or neoprene), a lab coat, long pants, and closed-toe shoes.[2][6] In cases where dust may be generated, a NIOSH-approved respirator may be necessary.[6]

Q4: How do I properly open and dispense tetrabutylammonium oxalate to minimize moisture exposure?

To minimize moisture exposure, it is best to work quickly in an environment with low humidity, such as a glovebox or under a stream of dry, inert gas like nitrogen or argon.[7][8] Allow the container to reach room temperature before opening to prevent condensation.[9] Open the container for the shortest time possible and reseal it tightly immediately after dispensing the required amount.[2]

Q5: Can I dry tetrabutylammonium oxalate if it has absorbed moisture?

If the compound has absorbed moisture and clumped, it may be possible to dry it.[2] This can be attempted by gently heating it in a vacuum oven.[10] However, it is critical to use a temperature that will not cause decomposition.[2] The thermal decomposition of oxalates can begin at relatively low temperatures, so this should be done with caution.[11] It is important to note that this may not fully restore its original properties.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
The powder has formed clumps or become a paste.	The compound has absorbed atmospheric moisture due to improper storage or handling.[3]	1. Handle the material in a controlled, low-humidity environment (e.g., a glove box). 2. If the material is still usable for your application, you can try to break up the clumps with a spatula.[2] 3. For applications requiring anhydrous conditions, consider drying a small amount under vacuum at a gentle temperature, but be aware of potential decomposition.[2][10] 4. For best results, it is recommended to use a fresh, unopened container of the reagent.
Inconsistent or non-reproducible experimental results.	1. The water content of the reagent is varying between experiments, affecting its effective concentration.[12] 2. The reagent may have started to degrade due to prolonged or improper storage.	1. Always handle the reagent in a controlled, dry atmosphere.[7] 2. Prepare a stock solution in an anhydrous solvent inside a glovebox, and use aliquots for your experiments. This ensures a consistent concentration.[8] 3. If you suspect degradation, it may be necessary to purchase a new batch of the reagent.[10]
The reagent does not fully dissolve in a non-polar organic solvent.	The presence of absorbed water can decrease its solubility in non-polar solvents.	1. Ensure the solvent is truly anhydrous. 2. Handle the tetrabutylammonium oxalate in a glovebox to prevent moisture absorption during weighing and transfer.[13] 3. If the problem persists, consider drying the reagent as described above, or using a fresh container.

Data and Protocols

Storage Condition Summary

Parameter	Recommendation	Rationale
Temperature	Cool and stable, e.g., 2-8°C.[4]	Slows down potential chemical degradation over time.[4]
Atmosphere	Dry/Inert Atmosphere.[7]	Prevents absorption of atmospheric moisture.[3]
Container	Tightly sealed, opaque container.[4]	Protects from moisture and light, which can cause degradation.[4]
Location	Well-ventilated, away from incompatible substances.[5][9]	Ensures safety and prevents hazardous reactions.
Additives	Use of desiccants (e.g., silica (B1680970) gel) in the storage area or container.[4]	Actively absorbs moisture from the surrounding environment.[4]

Experimental Protocol: Gravimetric Analysis of Hygroscopic Tetrabutylammonium Oxalate

This protocol outlines the steps for accurately weighing a hygroscopic solid.

• Preparation:

  • Place a clean, empty weighing vessel (e.g., a vial with a cap) in a drying oven at 110-120°C for at least one hour to remove any adsorbed moisture.[7]

  • Transfer the hot weighing vessel to a desiccator to cool to room temperature.

  • Ensure all necessary tools (spatulas, etc.) are clean and dry.

• Environment Control:

  • Perform all subsequent steps inside a glovebox with a dry, inert atmosphere (e.g., nitrogen or argon).[8]

• Weighing:

  • Tare the balance with the cooled, empty weighing vessel and its cap.

  • Allow the container of tetrabutylammonium oxalate to equilibrate to the glovebox temperature before opening.

  • Quickly transfer the desired amount of the powder to the tared weighing vessel.

  • Immediately cap the weighing vessel and the stock container.

  • Record the mass of the weighing vessel with the compound.

• Dissolution/Use:

  • The capped weighing vessel can now be removed from the glovebox.

  • If preparing a solution, add the anhydrous solvent to the weighing vessel to dissolve the compound before transferring it to the reaction flask. This avoids exposing the dry powder to the laboratory atmosphere.

Diagrams

Workflow for Handling a Potentially Compromised Sample

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tutorchase.com [tutorchase.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. How should Tetrabutylammonium Acetate be stored? - Blog [chemkente.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. benchchem.com [benchchem.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. reddit.com [reddit.com]
• 9. nottingham.ac.uk [nottingham.ac.uk]
• 10. How To [chem.rochester.edu]
• 11. researchgate.net [researchgate.net]
• 12. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 13. hepatochem.com [hepatochem.com]

Technical Support Center: Synthesis and Purification of Tetrabutylammonium Oxalate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) oxalate (B1200264).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of tetrabutylammonium oxalate.

Issue	Potential Cause(s)	Suggested Solution(s)
Low Product Yield	Incomplete reaction between tetrabutylammonium hydroxide (B78521) and oxalic acid.	- Ensure accurate stoichiometric amounts of reactants. - Monitor the reaction pH to ensure complete neutralization. - Allow for sufficient reaction time.
Loss of product during washing or filtration.	- Use a minimal amount of a cold, appropriate solvent for washing to reduce solubility losses. - Ensure the filter medium is of the correct pore size to retain the product.
Incomplete precipitation.	- If precipitating from a solution, cool the mixture to maximize crystal formation. - Consider adding a suitable anti-solvent to induce further precipitation.
Product Discoloration (e.g., yellow or brown tint)	Presence of impurities from starting materials.	- Use high-purity tetrabutylammonium hydroxide and oxalic acid. - Consider purifying the starting materials before synthesis.
Decomposition of the product or impurities at elevated temperatures.	- Avoid excessive heat during synthesis, drying, and purification steps. - Dry the product under vacuum at a controlled, moderate temperature.
Formation of colored byproducts.	- Recrystallize the product from a suitable solvent system to remove colored impurities.[1][2][3] - Activated carbon treatment of the solution before recrystallization may be effective.
Presence of Halide Impurities (e.g., bromide)	Incomplete reaction of the starting tetrabutylammonium halide to form the hydroxide.	- Ensure the ion exchange process to generate tetrabutylammonium hydroxide from the corresponding halide is complete.[4][5]
Entrapment of tetrabutylammonium halide in the product crystals.	- Wash the crude product thoroughly with a solvent in which the halide salt is soluble but the oxalate salt is not, such as methanol (B129727).[5] - Recrystallize the product to exclude the halide impurity from the crystal lattice.
Inconsistent or Broad Melting Point	Presence of residual solvent or impurities.	- Ensure the product is thoroughly dried under vacuum to remove all traces of solvent. - Recrystallize the product to improve purity. A sharp melting point is a good indicator of high purity.

Frequently Asked Questions (FAQs)

Q1: What is a common method for the synthesis of tetrabutylammonium oxalate?

A1: A frequently used method is the neutralization reaction between tetrabutylammonium hydroxide and oxalic acid.[4][5] This reaction is typically performed in an aqueous or alcoholic solution. The tetrabutylammonium hydroxide precursor is often prepared via ion exchange from tetrabutylammonium bromide.[4]

Q2: How can I purify crude tetrabutylammonium oxalate?

A2: The most common and effective purification method is recrystallization.[1][2][3] The choice of solvent is crucial and may require some experimentation. Solvent systems like methanol/acetone or ethanol/water have been used for other tetrabutylammonium salts and could be a good starting point.[1][2] Additionally, washing the crude product with a suitable solvent can remove specific impurities, such as unreacted starting materials.[5]

Q3: What are the likely impurities in my tetrabutylammonium oxalate sample?

A3: Potential impurities include unreacted starting materials such as oxalic acid or tetrabutylammonium hydroxide. If the tetrabutylammonium hydroxide was generated from a halide salt (e.g., tetrabutylammonium bromide), residual halide ions are a common impurity.[5] Water and other solvents used during the synthesis and purification can also be present if the product is not dried properly.

Q4: How can I remove byproduct tetrabutylammonium bromide from my product?

A4: Washing the isolated solid with methanol has been shown to be effective in removing tetrabutylammonium bromide.[5] For more persistent impurities, recrystallization is recommended. In some cases, ion exchange chromatography can be employed to remove halide ions.[6]

Q5: What analytical techniques can be used to assess the purity of tetrabutylammonium oxalate?

A5: Several techniques can be used to determine the purity of your product. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure and identify organic impurities.[5] Infrared (IR) spectroscopy can identify the characteristic functional groups.[5] Elemental analysis provides the elemental composition of the compound. Melting point analysis is a quick and easy way to assess purity; a sharp melting point range close to the literature value indicates high purity.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general procedure for the purification of tetrabutylammonium oxalate by recrystallization. The ideal solvent or solvent system may need to be determined empirically.

• Solvent Selection: Test the solubility of a small amount of the crude tetrabutylammonium oxalate in various solvents at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold. Common solvents to test include isopropanol, acetone, ethyl acetate, and mixtures such as ethanol/water or methanol/acetone.

• Dissolution: In a flask, add the crude tetrabutylammonium oxalate and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and heat for a short period. Hot-filter the solution through a pad of celite to remove the activated carbon.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator can promote maximum crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Removal of Halide Impurities by Washing

This protocol is specifically for removing tetrabutylammonium halide byproducts.

• Isolation of Crude Product: After the synthesis reaction, isolate the crude tetrabutylammonium oxalate by filtration.

• Washing: Wash the collected solid on the filter with multiple small portions of cold methanol.[5]

• Drying: Dry the washed product thoroughly under vacuum.

• Purity Check: Analyze the dried product for the presence of halide ions, for example, by using a qualitative silver nitrate (B79036) test on a solution of the product.

Visualizations

Caption: Experimental workflow for the purification of tetrabutylammonium oxalate by recrystallization.

Caption: Troubleshooting logic for common issues in tetrabutylammonium oxalate synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. basinc.com [basinc.com]
• 3. rsc.org [rsc.org]
• 4. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Dissertation [m.dissertationtopic.net]
• 5. US5371171A - Poly(methylene oxalate) and precursors thereto - Google Patents [patents.google.com]
• 6. orgsyn.org [orgsyn.org]

"optimizing reaction conditions for tetrabutylammonium oxalate carboxylation"

This guide provides troubleshooting advice and answers to frequently asked questions for researchers utilizing tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) in carboxylation reactions, with a focus on modern visible-light-mediated protocols.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process.

1. Q: My reaction yield is low or I'm observing no product formation. What are the common causes and how can I fix this?

A: Low or no yield in TBAO-mediated photocatalytic carboxylations can stem from several factors. Systematically check the following:

• Reaction Atmosphere: The reaction should be performed under an inert nitrogen (N₂) atmosphere.[1] Oxygen can interfere with the radical intermediates involved in the catalytic cycle. Ensure your solvent is properly degassed and the reaction vessel is thoroughly purged with N₂ before starting the reaction.

• Light Source and Setup: Ensure your light source is emitting at the correct wavelength, typically 450 nm blue LEDs for these reactions.[1] The light source should be positioned close to the reaction vessel to ensure efficient irradiation. Check that the reaction vessel is made of a material that is transparent to this wavelength (e.g., standard borosilicate glass is usually sufficient).

• Reagent Quality and Stoichiometry:

  • TBAO: Use high-purity TBAO. While stable under recommended storage conditions, it can be hygroscopic. Ensure it is dry. Commercial TBAO should be stored in a desiccator under an inert atmosphere.[2]

  • Substrate: Verify the purity of your alkene or alkyne substrate. Impurities can quench the excited state of the photocatalyst or react with intermediates.

  • Stoichiometry: An excess of TBAO (typically 2.0 equivalents relative to the limiting substrate) is often required for optimal results.[1][3]

• Solvent: Anhydrous dimethylformamide (DMF) is the most commonly reported and effective solvent for these reactions.[1] Ensure the solvent is of high purity and anhydrous.

• Temperature: While many reactions proceed at room temperature, some substrates, particularly sterically hindered ones, may require elevated temperatures (e.g., 50 °C) to achieve satisfactory yields.[1][3]

• Reaction Time: Some substrates may require longer reaction times (up to 48 hours) for complete conversion.[1] Monitor the reaction by TLC or LC-MS to determine the optimal time.

2. Q: I am observing significant side product formation. What are the likely side products and how can I minimize them?

A: The most common side product is the protonated (or deuterated, if D₂O is present) species instead of the desired carboxylated product.[4]

• Cause: This typically occurs if a source of protons is available to quench the anionic intermediate before it can react with CO₂. The presence of water is a primary cause.

• Solution:

  • Anhydrous Conditions: Use anhydrous solvents and ensure all glassware is thoroughly dried before use. Handle TBAO in a glovebox or under a stream of inert gas to minimize exposure to atmospheric moisture.

  • Tetrabutylammonium Cation: The tetrabutylammonium (TBA) cation plays a crucial role in stabilizing the carbon anion intermediate, preventing protonation.[4] Using other quaternary ammonium (B1175870) salts, such as tetraethylammonium (B1195904) oxalate, has been shown to result in significantly lower yields of the carboxylated product and a major increase in the protonated side product.[4] Stick with TBAO for this transformation.

• Regioselectivity Issues (for Dienes): In the dicarboxylation of dienes, a mixture of 1,2- and 1,4-dicarboxylation products can occur.

• Solution:

  • Temperature Control: Reaction temperature can influence regioselectivity. For certain diene substrates, a higher temperature (e.g., 50 °C) may be required to completely prohibit the formation of the 1,4-dicarboxylation product in favor of the 1,2-adduct.[1]

3. Q: The reaction seems to stall before the starting material is fully consumed. What should I do?

A: Reaction stalling can be due to the degradation of a key component or inhibition.

• Photodecomposition: Although the catalyst-free nature of this reaction is an advantage, prolonged exposure to high-intensity light can potentially lead to the degradation of sensitive substrates or products. If monitoring shows the reaction starting well but stalling, consider if a lower intensity light source or intermittent irradiation might be beneficial.

• Inhibitors: As this is a radical reaction, radical scavengers like TEMPO will completely inhibit the process.[3] Ensure your substrate or solvent does not contain impurities that could act as radical traps.

Frequently Asked Questions (FAQs)

1. Q: How should I store and handle Tetrabutylammonium Oxalate (TBAO)?

A: TBAO is generally stable but should be handled with care.

• Storage: Store in a tightly closed container in a dry, well-ventilated place under an inert atmosphere (e.g., in a desiccator or glovebox).[2] Recommended storage is at room temperature.[2]

• Handling: Avoid formation of dust and aerosols. Use in a well-ventilated area or under a fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[6]

2. Q: Is an external CO₂ atmosphere required for this reaction?

A: No. A key advantage of using TBAO is that it serves as a "masked" CO₂ source.[1] The oxalate dianion fragments under the reaction conditions to generate both CO₂ and the CO₂ radical anion in situ, eliminating the need for a pressurized CO₂ atmosphere.[1][7]

3. Q: Can I use a solvent other than DMF?

A: Dimethylformamide (DMF) is the most frequently reported and optimized solvent for this transformation.[1] While other polar aprotic solvents might be investigated, DMF has consistently provided the best results in published procedures. Any new solvent would require re-optimization of the reaction conditions.

4. Q: How do I monitor the reaction's progress?

A: The reaction can be monitored by standard chromatographic techniques. Thin-layer chromatography (TLC) can provide a quick qualitative assessment of starting material consumption. For more quantitative analysis and to check for the formation of the acidic product, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended.

5. Q: What is a typical work-up and purification procedure?

A: After the reaction is complete, the desired dicarboxylic acid product is typically isolated and purified.

• Work-up: A standard acidic aqueous work-up is often employed. The reaction mixture can be diluted with water, acidified with an acid like HCl, and then extracted with an organic solvent such as ethyl acetate.

• Purification: The primary method of purification is flash column chromatography on silica (B1680970) gel.

• Removing TBA Salts: Tetrabutylammonium salts can sometimes be challenging to remove completely. If standard extraction and chromatography are insufficient, a reported method for removing TBA salts involves the use of an ion-exchange resin (e.g., DOWEX 50WX8) in combination with a mild base like calcium carbonate.[8] This can sequester the tetrabutylammonium cation, allowing for easier purification of the desired product by filtration.[8]

Data and Protocols

Table 1: Optimization of Reaction Conditions for a Model Reaction

Reaction: Dicarboxylation of 1,1-diphenylethylene.

Entry	Parameter Varied	Condition	Yield (%)	Reference
1	Base Case	TBAO (2 equiv), DMF, r.t., 12h, N₂, 450 nm LED	89	[1]
2	Solvent	DMSO	Lower Yield	[4]
3	Temperature	50 °C	No significant change for this substrate	[1]
4	Oxalate Salt	Tetraethylammonium Oxalate	14	[4]
5	Atmosphere	Air	Reaction inhibited	[3]
6	Additive	TEMPO (Radical Trap)	Reaction inhibited	[3]

Experimental Protocol: General Procedure for Visible-Light-Induced Dicarboxylation of Alkenes

• To an oven-dried reaction tube equipped with a magnetic stir bar, add the alkene substrate (e.g., 0.2 mmol, 1.0 equiv) and tetrabutylammonium oxalate (TBAO) (0.4 mmol, 2.0 equiv).

• Seal the tube with a septum and purge with dry nitrogen (N₂) gas for 5-10 minutes.

• Add anhydrous dimethylformamide (DMF) (e.g., to achieve a 0.13 M concentration of the substrate) via syringe.[1]

• Place the reaction tube approximately 1-2 cm away from a 450 nm LED lamp and begin vigorous stirring.

• Irradiate the reaction at room temperature (or an elevated temperature if required) for the specified time (typically 12-48 hours), monitoring by TLC or LC-MS as needed.[1]

• Upon completion, quench the reaction with water and acidify with 1M HCl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired dicarboxylic acid product.

Visualized Workflows and Mechanisms

Caption: General experimental workflow for TBAO carboxylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 33081-83-3|Tetrabutylammonium oxalate|BLD Pharm [bldpharm.com]
• 3. Visible-Light-Driven Carboxylative 1,2-Difunctionalization of C=C Bonds with Tetrabutylammonium Oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 33081-83-3|Tetrabutylammonium oxalate| Ambeed [ambeed.com]
• 6. fishersci.com [fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting Low Yields in Phase Transfer Catalysis with TBA Salts

Welcome to the technical support center for phase transfer catalysis (PTC) utilizing tetrabutylammonium (B224687) (TBA) salts. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, specifically focusing on overcoming low reaction yields.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to low yields in PTC reactions with TBA salts.

Question 1: My reaction yield is unexpectedly low or there is no reaction at all. What are the primary factors I should investigate?

Low conversion in a phase-transfer catalysis system can stem from several factors. A primary consideration is the efficiency of the phase-transfer agent in transporting the reactant anion from the aqueous or solid phase to the organic phase where the reaction occurs.[1][2]

Troubleshooting Steps:

• Verify Catalyst Activity and Purity:

  • Impurities: The purity of the TBA salt is critical. Impurities such as unreacted starting materials (e.g., tributylamine) or inorganic salts can interfere with the catalytic cycle.[3] Consider purifying the TBA salt by recrystallization if its purity is questionable.[3]

  • Decomposition: TBA salts can degrade, particularly at elevated temperatures and under strongly basic conditions, via Hofmann elimination.[1][4] This reduces the active catalyst concentration. Signs of decomposition include the formation of unexpected byproducts or a decrease in the reaction rate over time.[1][5]

• Evaluate Catalyst Structure and Lipophilicity:

  • The structure of the quaternary ammonium (B1175870) salt is crucial.[1] Salts with alkyl chains that are too short are often too water-soluble and do not partition effectively into the organic phase.[1][2] Conversely, a catalyst that is too lipophilic might remain entirely in the organic phase, hindering the catalytic cycle.[1] TBA salts generally offer a good balance for many reactions.

• Optimize Reaction Conditions:

  • Stirring Rate: In a biphasic system, vigorous stirring is essential to maximize the interfacial area between the phases, which increases the transfer rate of the catalyst-anion pair.[3][6] A significant increase in the reaction rate should be observed with increased stirring if the reaction is mass transfer limited.[3]

  • Temperature: While higher temperatures generally increase reaction rates, they can also lead to catalyst decomposition.[2][7] It is crucial to find an optimal temperature that provides a good reaction rate without significant catalyst degradation.[5]

  • Solvent Choice: The solvent can significantly influence the reaction rate.[7] Non-polar organic solvents with low water miscibility, such as toluene (B28343) or hexane (B92381), are often effective.[5] Dichloromethane (B109758) is also commonly used as it can solubilize most quaternary salt catalysts and speed up both phase transfer and the intrinsic reaction.[2]

• Assess Water Content:

  • The amount of water can significantly impact the reaction. Excessive water can hydrate (B1144303) the anion in the organic phase, reducing its nucleophilicity and slowing the reaction.[1] In solid-liquid PTC, a small amount of water may be necessary to dissolve the inorganic salt and facilitate anion exchange with the catalyst.[1]

A logical workflow for troubleshooting low yields is presented below.

Figure 1. Troubleshooting workflow for low PTC yields.

Question 2: My reaction is very slow. How can I increase the rate?

A slow reaction rate is a common issue that can often be addressed by optimizing several parameters.

Troubleshooting Steps:

• Increase Agitation: Ensure vigorous stirring (e.g., 300-500 rpm or higher) to maximize the interfacial area.[5] For reactions limited by mass transfer, this can lead to a significant rate increase.[3]

• Optimize Catalyst Concentration: Increasing the catalyst loading, typically in the range of 1-10 mol%, can increase the reaction rate.[5][7] However, be aware that excessively high concentrations can lead to the formation of emulsions, which can complicate work-up.[5]

• Adjust Temperature: Cautiously increase the reaction temperature in increments of 5-10°C.[7] Monitor for byproduct formation, as higher temperatures can sometimes reduce selectivity.[7]

• Solvent Selection: The choice of organic solvent is critical. A solvent that provides a good balance of solubility for both the TBA salt-anion pair and the organic substrate is ideal. Dichloromethane, toluene, and acetonitrile (B52724) are common choices.[2][7]

• Anion of the TBA Salt: The counter-ion of the TBA salt can influence catalytic activity. While TBA Bromide (TBAB) and Chloride (TBAC) are common, sometimes other salts like TBA hydrogensulfate (TBAS) can be more effective depending on the specific reaction.[8]

The general mechanism of phase transfer catalysis with a TBA salt (Q+X-) is depicted below, illustrating the transfer of a nucleophile (Y-) from the aqueous to the organic phase.

Figure 2. Mechanism of Phase Transfer Catalysis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of the TBA salt catalyst? The optimal concentration depends on the specific reaction, but a good starting point is typically 1-5 mol%.[5][7] For challenging reactions, this may be increased up to 10 mol%. It is important to perform a loading screen to find the best balance between reaction rate, yield, and cost, while avoiding issues like emulsion formation at higher concentrations.[5][7]

Q2: I am observing significant byproduct formation. What could be the cause? Byproduct formation can be attributed to several factors:

• High Reaction Temperature: This can lead to the decomposition of reactants, products, or the catalyst itself.[5] Try lowering the temperature.[7]

• Catalyst Decomposition: Under strongly basic conditions, TBA salts can undergo Hofmann elimination, producing tributylamine (B1682462) and butene, which can act as impurities.[1][4]

• Presence of Water: Water in the organic phase can lead to hydrolysis of sensitive substrates or products.[5] Using a saturated aqueous phase with an inert salt can minimize the amount of water transferred to the organic phase.[5]

Q3: How does the choice of the TBA salt's counter-anion (e.g., Br-, Cl-, HSO4-) affect the reaction? The counter-anion of the catalyst can significantly impact the reaction. Highly polarizable or lipophilic anions, such as iodide or tosylate, can pair strongly with the tetrabutylammonium cation. This can "poison" the catalyst by making it difficult to exchange for the desired reactant anion from the aqueous phase.[9] For this reason, salts like TBAB or TBAC are often preferred. The choice should be made based on the specific nucleophile and leaving group in the reaction.

Q4: I am having trouble with emulsion formation during work-up. How can I prevent or break the emulsion? Emulsion formation is common when using quaternary ammonium salts as they can act as surfactants, especially at high concentrations.[5]

• Prevention: Use the lowest effective catalyst concentration. Choosing a more non-polar solvent like toluene or hexane over dichloromethane can also help.[5]

• Breaking Emulsions: Adding a saturated brine solution during work-up can help break emulsions. In some cases, filtration through a pad of celite or centrifugation may be necessary.

Q5: What are the best analytical methods to monitor the progress of my PTC reaction? Monitoring the reaction progress is crucial for optimization. Suitable techniques include:

• Thin-Layer Chromatography (TLC): A quick and easy method for qualitative monitoring of the consumption of starting material and formation of the product.[10]

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques are excellent for quantitative analysis, allowing you to accurately determine the conversion and yield over time by taking aliquots from the organic phase.[7][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze aliquots to determine the ratio of starting material to product.[3][12]

Data Summary

The following tables summarize key parameters and their expected impact on reaction yield in PTC with TBA salts.

Table 1: Effect of Reaction Parameters on Yield

Parameter	Low Value	Optimal Range	High Value	Potential Issues at High Values
Catalyst Loading	Slow reaction, low yield	1-5 mol%[5][7]	>10 mol%	Emulsion formation, increased cost[5]
Stirring Speed	Mass transfer limited	>300 rpm[5]	Very High	No additional benefit, energy intensive
Temperature	Slow reaction	Reaction Dependent	Varies	Catalyst decomposition, side reactions[5][7]
Water Content	(Solid-Liquid PTC) Slow reaction	Minimal/Catalytic	High	Reduced nucleophilicity, hydrolysis[1]

Table 2: Comparison of Common TBA Salts

TBA Salt	Common Abbreviation	Typical Use	Considerations
Tetrabutylammonium Bromide	TBAB	General purpose, good for many nucleophilic substitutions.[13][14]	Most commonly used and readily available.
Tetrabutylammonium Chloride	TBAC	Used when chloride is the desired nucleophile or as a general PTC.[15]	Can be more hygroscopic than TBAB.
Tetrabutylammonium Hydrogensulfate	TBAS	Effective in oxidation and esterification reactions.[7][8]	The hydrogensulfate anion is less nucleophilic.
Tetrabutylammonium Iodide	TBAI	Can act as a source of iodide or a PTC.	Potential for catalyst poisoning due to strong ion pairing.[9]

Key Experimental Protocols

Protocol 1: General Procedure for a Liquid-Liquid PTC Nucleophilic Substitution

This protocol describes a general method for the alkylation of a nucleophile using a TBA salt as the catalyst.

Materials:

• Organic Substrate (e.g., Alkyl Halide)

• Nucleophile Source (e.g., Sodium Cyanide, dissolved in water)

• Tetrabutylammonium Bromide (TBAB)

• Organic Solvent (e.g., Toluene)

• Water

• Saturated Brine Solution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the organic substrate (1.0 equiv) and the organic solvent (e.g., 2-4 mL per mmol of substrate).

• Aqueous Phase Preparation: In a separate beaker, dissolve the nucleophilic salt (1.2-1.5 equiv) in water.

• Addition of Reagents: Add the aqueous solution of the nucleophile to the reaction flask.

• Catalyst Addition: Add TBAB (0.01-0.05 equiv) to the biphasic mixture.[5]

• Reaction: Heat the mixture to the desired temperature (e.g., 60-100 °C) with vigorous stirring (e.g., >500 rpm).

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS) by sampling the organic layer.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer with water and then with brine to remove the catalyst and any remaining water-soluble species.[5]

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or distillation.

The experimental workflow for this protocol is visualized below.

Figure 3. Experimental workflow for PTC nucleophilic substitution.

Protocol 2: Purification of TBA Salts by Recrystallization

This general procedure can be adapted for the purification of various TBA salts to remove impurities that may inhibit the reaction.[3]

Materials:

• Crude TBA salt

• "Good" Solvent (e.g., acetone, methanol)

• "Poor" Solvent (e.g., diethyl ether, hexane)

• Erlenmeyer flasks, Hot plate, Ice bath, Büchner funnel and filter flask

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude TBA salt in a minimum amount of the hot "good" solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. To maximize crystal formation, cool the flask further in an ice bath.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold "poor" solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. The purity can be checked by ¹H NMR and melting point analysis.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hofmann decomposition of quaternary ammonium salts under phase-transfer catalytic conditions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. nbinno.com [nbinno.com]
• 9. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 10. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 11. Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 13. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nbinno.com [nbinno.com]

"side reactions associated with tetrabutylammonium oxalate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) oxalate (B1200264) (TBAO).

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium oxalate and what are its primary applications?

Tetrabutylammonium oxalate is a quaternary ammonium (B1175870) salt consisting of two tetrabutylammonium cations and an oxalate anion.[1] It is primarily used in organic synthesis, most notably in photocatalytic reactions where it serves as a precursor to the carbon dioxide radical anion (CO₂•⁻) for carboxylation and deuterocarboxylation reactions.[2][3] It can also function as a phase-transfer catalyst and a versatile chemical reagent.[4]

Q2: What are the expected thermal decomposition products of tetrabutylammonium oxalate?

Component	Decomposition Pathway	Primary Products
Tetrabutylammonium Cation	Hofmann Elimination	Tributylamine (B1682462), 1-Butene
Oxalate Anion	Decarboxylation	Carbon Monoxide (CO), Carbon Dioxide (CO₂)

Q3: How should I store tetrabutylammonium oxalate?

Tetrabutylammonium oxalate should be stored in a cool, dry place under an inert atmosphere to prevent degradation from moisture and atmospheric contaminants.

Q4: In which solvents is tetrabutylammonium oxalate soluble?

Troubleshooting Guides

Issue 1: Unexpected Side Products in Photocatalytic Carboxylation Reactions

Symptoms:

• Formation of reduced and deuterated byproducts instead of the desired carboxylated product.

• Poor regioselectivity in the carboxylation of unsymmetrical substrates.

• Observation of byproducts resulting from reactions with the photocatalyst.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Substrate is electron-deficient: Electron-deficient substrates are prone to direct reduction and deuteration.	Modify the substrate to be less electron-deficient if possible. Alternatively, optimize reaction conditions (e.g., catalyst loading, light intensity) to favor carboxylation over reduction.
Poor regioselectivity with unsymmetrical alkynes: The addition of the carboxyl group may not be selective for one carbon atom of the alkyne.	Screen different photocatalysts and solvent systems to improve regioselectivity. Consider the use of directing groups on the substrate.
Irreversible reaction with the redox mediator: The radical intermediates may react irreversibly with the photocatalyst.	Choose a photocatalyst with a redox potential that is well-matched for the desired transformation but less likely to engage in side reactions with the intermediates.

Issue 2: Thermal Decomposition and Formation of Hofmann Elimination Products

Symptoms:

• Presence of tributylamine or butene in the reaction mixture, detectable by GC-MS or NMR.

• Loss of tetrabutylammonium salt activity, especially in reactions requiring elevated temperatures.

• Reaction mixture turns yellow or brown upon heating.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Reaction temperature is too high: Tetrabutylammonium salts can undergo Hofmann elimination at elevated temperatures.	Whenever possible, conduct reactions at lower temperatures. If high temperatures are necessary, minimize reaction time.
Presence of a strong base: Strong bases will promote Hofmann elimination.	Avoid the use of strong bases in conjunction with tetrabutylammonium oxalate at high temperatures. If a base is required, consider using a weaker, non-nucleophilic base.

Issue 3: Inconsistent Reaction Performance and Low Yields

Symptoms:

• Poor reproducibility of experimental results.

• Lower than expected yields of the desired product.

• Presence of unreacted starting material.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Degradation of tetrabutylammonium oxalate: The reagent may have degraded due to improper storage or handling.	Ensure the reagent is stored under an inert atmosphere and away from moisture. Purchase fresh reagent if degradation is suspected.
Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time, temperature, or reagent stoichiometry.	Optimize reaction parameters, including time, temperature, and the molar ratio of reactants. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).
Solvent effects: The choice of solvent can significantly impact the reaction outcome.	Screen a variety of solvents to find the optimal medium for the reaction. Ensure the solvent is dry and of appropriate purity.

Visualizations

Decomposition Pathways of Tetrabutylammonium Oxalate

Caption: Predicted thermal decomposition pathways for tetrabutylammonium oxalate.

Troubleshooting Workflow for Low Reaction Yield

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Study on Synthesis of Tetrabutylammonium Hydroxide and Tetrabutylammonium Oxalate - Master's thesis - Dissertation [dissertationtopic.net]

"stability of tetrabutylammonium oxalate under reaction conditions"

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) under common laboratory conditions. The information is intended for researchers, scientists, and drug development professionals to ensure the effective and safe use of this reagent.

Frequently Asked Questions (FAQs)

Q1: What is the general thermal stability of tetrabutylammonium oxalate (TBAO)?

While specific thermogravimetric analysis (TGA) data for tetrabutylammonium oxalate is not widely published, the thermal stability of tetrabutylammonium (TBA) salts is significantly influenced by the nature of the counter-anion. Generally, TBA salts are known to be stable at elevated temperatures. For comparison, the onset decomposition temperatures of other TBA salts suggest that TBAO is likely stable for general synthetic applications at temperatures well above 100°C. However, for prolonged use at high temperatures, it is recommended to determine its specific decomposition profile.

Q2: How does the stability of TBAO compare to other common tetrabutylammonium salts?

The thermal stability of tetrabutylammonium salts is largely dependent on the anion. Salts with larger, non-coordinating anions tend to exhibit higher thermal stability. Anecdotal evidence suggests that salts like tetrabutylammonium fluoride (B91410) have lower thermal stability, often limited to use below 100°C.

Q3: Is tetrabutylammonium oxalate stable in the presence of acids and bases?

The tetrabutylammonium cation is generally unreactive toward even strong acids. However, like other quaternary ammonium (B1175870) salts, TBAO can be susceptible to degradation under harsh conditions with exceptionally strong bases, potentially through Hofmann elimination if there are beta-hydrogens, or other rearrangement pathways. The oxalate anion is the conjugate base of a weak acid and will be protonated in acidic solutions.

Q4: What is the compatibility of tetrabutylammonium oxalate with oxidizing and reducing agents?

Quaternary ammonium cations are generally stable towards most oxidizing agents. The oxalate anion, however, can be oxidized. For instance, it can act as a reductant in certain chemical reactions, such as in some photocatalytic systems where it undergoes single electron transfer. Therefore, caution should be exercised when using TBAO with strong oxidizing agents, as this could lead to the decomposition of the oxalate moiety. The tetrabutylammonium cation is stable toward most reducing agents.

Q5: How should tetrabutylammonium oxalate be handled and stored?

Tetrabutylammonium oxalate should be stored in a cool, dry, well-ventilated area in a tightly sealed container. It is advisable to store it away from strong oxidizing agents. As with many organic salts, it is good practice to handle the compound in a well-ventilated area or under a fume hood.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Reaction failure or low yield at elevated temperatures.	Thermal decomposition of TBAO.	Determine the thermal stability of TBAO under your specific reaction conditions using thermogravimetric analysis (TGA). Consider running the reaction at a lower temperature if decomposition is suspected.
Unexpected side products when using a strong base.	Degradation of the tetrabutylammonium cation.	Avoid the use of exceptionally strong bases with TBAO, especially at elevated temperatures. If a strong base is required, consider alternative, more stable phase-transfer catalysts or reaction conditions.
Inconsistent results in reactions sensitive to water.	TBAO may be hygroscopic.	Dry the TBAO under vacuum before use, especially for moisture-sensitive reactions. Store the reagent in a desiccator.
Discoloration or degradation of the reagent upon storage.	Improper storage conditions (e.g., exposure to light, air, or incompatible materials).	Ensure the container is tightly sealed and stored in a cool, dark, and dry place. Check for any potential incompatibilities with storage container materials.
Poor solubility of TBAO in the reaction solvent.	The solvent may not be suitable for dissolving TBAO.	Consult the solubility data for analogous tetrabutylammonium salts. If necessary, perform a solubility test with your chosen solvent. Consider using a co-solvent to improve solubility.

Data Presentation

Table 1: Comparative Thermal Stability of Tetrabutylammonium Salts

Tetrabutylammonium Salt	Anion	Onset Decomposition Temperature (°C)
Tetrabutylammonium Bromide (TBAB)	Br⁻	~285
Tetrabutylammonium Chloride (TBAC)	Cl⁻	~250
Tetrabutylammonium Perchlorate (TBAP)	ClO₄⁻	~291 (Peak Decomposition)
Tetrabutylammonium Hexafluorophosphate	PF₆⁻	~350
Tetrabutylammonium Tetrafluoroborate	BF₄⁻	~340
Note: Data is compiled from various sources and experimental conditions may vary. This table is intended for comparative purposes. The thermal stability of TBAO is expected to be within this range but should be experimentally verified for specific applications.

Table 2: Qualitative Solubility of Tetrabutylammonium Bromide (as an analogue for TBAO)

Solvent	Solubility Description
Dichloromethane	Soluble
Acetone	Soluble
Methanol	Soluble
Acetonitrile	Soluble
Toluene	Slightly Soluble
Diethyl Ether	Soluble
Note: This data is for tetrabutylammonium bromide and serves as an estimate for the solubility behavior of tetrabutylammonium oxalate. Actual solubility should be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

Objective: To determine the onset decomposition temperature of tetrabutylammonium oxalate.

Apparatus and Reagents:

• Thermogravimetric Analyzer (TGA)

• Tetrabutylammonium oxalate sample (dried)

• Inert gas supply (e.g., Nitrogen or Argon)

• TGA sample pans (e.g., alumina (B75360) or platinum)

• Analytical balance

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the dried tetrabutylammonium oxalate into a TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Heat the sample from the starting temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • The onset decomposition temperature is determined as the temperature at which a significant mass loss begins, often calculated by the intersection of the baseline tangent and the tangent of the steepest mass loss curve.

Protocol 2: Gravimetric Determination of Solubility

Objective: To determine the solubility of tetrabutylammonium oxalate in a specific organic solvent at a given temperature.

Apparatus and Reagents:

• Tetrabutylammonium oxalate (analytical grade, dried)

• Organic solvent of interest (HPLC grade or equivalent)

• Thermostatic shaker or water bath

• Analytical balance (precision of at least 0.1 mg)

• Glass vials with airtight seals

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed glass evaporating dishes

• Oven

• Desiccator

Methodology:

• Saturation: Add an excess amount of dried tetrabutylammonium oxalate to a glass vial to ensure a saturated solution at equilibrium.

• Solvent Addition: Add a known mass or volume of the organic solvent to the vial.

• Equilibration: Seal the vial and place it in a thermostatic shaker or water bath set to the desired temperature. Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, stop agitation and allow the undissolved solid to settle while maintaining the temperature.

• Sample Collection: Carefully withdraw a known mass or volume of the supernatant (the saturated solution) using a syringe fitted with a filter to remove any undissolved solid.

• Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed evaporating dish. Gently evaporate the solvent in an oven at a temperature below the decomposition temperature of TBAO.

• Drying and Weighing: Once the solvent is removed, place the evaporating dish in a desiccator to cool to room temperature. Weigh the dish containing the solid residue. Repeat the drying and weighing cycles until a constant mass is achieved.

• Calculation: The solubility can be calculated as grams of solute per 100 g of solvent or in other desired units.

Mandatory Visualizations

Caption: Troubleshooting workflow for issues with TBAO.

Caption: Workflow for TGA stability testing.

"removing tetrabutylammonium salt byproducts from reaction mixtures"

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the removal of tetrabutylammonium (B224687) (TBA) salt byproducts from reaction mixtures.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of your reaction products.

Issue 1: Difficulty removing TBA salts from a polar, water-soluble product.

• Question: My desired product is polar and has significant water solubility. During aqueous workup, I am either losing my product to the aqueous layer or the TBA salt is not being removed efficiently. What should I do?

• Answer: This is a common challenge, as the high polarity of both your product and the TBA salt makes separation by standard liquid-liquid extraction difficult.[1][2][3][4] A highly effective alternative is a non-aqueous workup using a cation exchange resin.[1][2][5][6][7] This method avoids an aqueous extraction altogether and can remove over 99% of TBA-derived materials.[5][6]

  Solution: Non-Aqueous Workup with Cation Exchange Resin

  This procedure is particularly effective for removing tetrabutylammonium fluoride (B91410) (TBAF) and related byproducts after silyl (B83357) ether deprotection.[1][2][5] The mechanism involves the exchange of the tetrabutylammonium cation for a proton on the resin, with a mild base like calcium carbonate added to neutralize the liberated acid (e.g., HF).[1][2]

  Experimental Protocol: Removal of TBAF using Dowex® 50WX8 Resin [1][5][7]

  • Reaction Completion: Once your TBAF-mediated reaction is complete (as monitored by TLC), add calcium carbonate (CaCO₃, ~5 equivalents relative to the TBA salt) directly to the reaction mixture.

  • Resin Preparation: In a separate flask, swell a sulfonic acid resin (e.g., Dowex® 50WX8, 200-400 mesh) in methanol.

  • Resin Addition: Add the swollen resin in excess (e.g., 5-10 grams per millimole of TBA salt) to the reaction mixture.

  • Stirring: Stir the resulting suspension vigorously at room temperature for 1-2 hours.

  • Filtration: Filter the mixture through a pad of Celite® to remove the resin and calcium carbonate.

  • Washing: Thoroughly wash the filter cake with the reaction solvent (e.g., THF, Methanol) to ensure complete recovery of the product.

  • Concentration: Combine the filtrates and concentrate under reduced pressure to yield the crude product, which should now be substantially free of tetrabutylammonium salts.[2] Subsequent purification by silica (B1680970) gel chromatography can be performed if other impurities are present.[1]

  Caption: Workflow for non-aqueous removal of TBA salts.

Issue 2: Emulsion formation during aqueous extraction.

• Question: I am trying to remove a TBA salt via aqueous workup, but a persistent emulsion is forming, making phase separation impossible. Why is this happening and how can I resolve it?

• Answer: Tetrabutylammonium salts are phase-transfer catalysts, and their amphipathic nature can lead to the formation of stable emulsions.[7][8]

  Solutions:

  • Add Brine: Break the emulsion by adding a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which often destabilizes the emulsion and improves phase separation.[7]

  • Centrifugation: If adding brine is ineffective, transferring the mixture to centrifuge tubes and spinning for several minutes can force the separation of the layers.[7]

  • Alternative Methods: To avoid this issue entirely, consider using a non-extractive method like the ion-exchange resin protocol described in Issue 1, especially if your product has some water solubility.[7]

Issue 3: TBA salt co-elutes with my product during silica gel chromatography.

• Question: I performed a reaction using a TBA salt and after concentrating the reaction mixture, I attempted purification by flash column chromatography. The TBA salt is present in every fraction containing my product. How can I remove it?

• Answer: This is a frequent problem because TBA salts can be surprisingly mobile on silica gel.[3][4][9] Directly loading the crude reaction mixture onto a column without a prior workup is a common cause of this issue.[3][4]

  Solutions:

  • Perform an Aqueous Workup First: If your product is not water-soluble, perform a thorough aqueous extraction before chromatography. Wash the organic layer multiple times with water or brine to remove the bulk of the TBA salt.[4]

  • Use Ion-Exchange Resin: For polar products where aqueous workup is not feasible, use the ion-exchange resin method (see Issue 1) to remove the TBA salt before chromatography.[1][2]

  • Solid-Phase Extraction (SPE): For polar compounds on a small scale, reverse-phase SPE (e.g., C8 or C18) can be effective. The polar product can be eluted with water while the more lipophilic TBA cation is retained and eluted later with a more organic solvent.[3][7] One specific protocol for polar nucleosides involved dissolving the crude mixture in water and passing it through a C8 cartridge, eluting the product with water.[3]

Frequently Asked Questions (FAQs)

Q1: Why are tetrabutylammonium salts so difficult to remove?

Tetrabutylammonium salts possess a unique combination of properties that complicate their removal. The quaternary ammonium (B1175870) cation is ionic, giving it solubility in polar solvents, while the four butyl chains provide significant lipophilicity, allowing for solubility in a wide range of organic solvents.[7] This dual solubility profile makes it challenging to find a solvent system where the salt is exclusively soluble in one phase (aqueous or organic) while the desired product is soluble in the other.[7]

Q2: What are the most common methods for removing TBA salts?

The primary methods are aqueous extraction, ion-exchange chromatography, precipitation, and solid-phase extraction (SPE). The best choice depends on the properties of your desired product, particularly its polarity and solubility.[7][10]

Method	Best For	Advantages	Disadvantages
Aqueous Extraction	Non-polar, water-insoluble products.[2][8][10]	Simple, fast, and inexpensive for suitable products.	Can lead to product loss for polar compounds; risk of emulsion formation.[1][2][7]
Ion-Exchange Resin	Polar, water-soluble products.[1][7][10]	Highly effective (>99% removal); avoids aqueous phases.[5][6]	Requires specific resin and additional filtration step; can be slower.
Precipitation / Recrystallization	Products that are crystalline and have very different solubility profiles from the TBA salt.	Can yield very pure material if successful.	Highly dependent on specific solubilities; may not be broadly applicable.
Solid-Phase Extraction (SPE)	Small-scale purification of polar compounds.[3][7]	Can provide excellent separation for specific applications.	Can be expensive for large-scale work; requires method development.

Q3: Are there alternatives to TBAF for silyl ether deprotection that avoid these workup issues?

Yes, if TBAF workup proves consistently problematic, several alternative reagents can be used for desilylation.[6] These alternatives often generate byproducts that are more easily removed.

• Ammonium fluoride (NH₄F): Often used in methanol, this reagent is milder and considered nearly neutral. The resulting ammonium salts are typically easier to remove with a standard aqueous workup.[6][11]

• Potassium fluoride (KF): Can be used in wet THF or with a crown ether. KF is an inorganic salt with low solubility in most organic solvents, making it easy to filter off.[4][6]

• HF-Pyridine or Triethylamine Trihydrofluoride (TEA·3HF): These are effective reagents, though they are acidic and require careful handling due to the presence of HF.[4][6][11] The workup is often cleaner than with TBAF.[6]

Caption: Decision tree for choosing a TBA salt removal method.

Caption: Sequestration of TBA+ and F- using ion-exchange resin.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. koyonchem.com [koyonchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: The Impact of Counterion on Tetrabutylammonium Salt Reactivity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the influence of the counterion on the reactivity of tetrabutylammonium (B224687) (TBA) salts in chemical experiments.

Frequently Asked Questions (FAQs)

Q1: How does the counterion of a tetrabutylammonium salt affect its reactivity in a reaction?

The counterion plays a crucial role in the reactivity of a tetrabutylammonium salt, primarily through its influence on the salt's solubility, the nucleophilicity of the anion, and its interaction with the tetrabutylammonium cation. In phase transfer catalysis (PTC), the tetrabutylammonium cation acts as a "shuttle," transporting an anionic nucleophile from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. The counterion can either be the reactive anion itself or influence the exchange with another nucleophile.

Key factors influenced by the counterion include:

• Nucleophilicity and Basicity: "Naked" anions, less solvated in the organic phase, are more reactive. The intrinsic nucleophilicity and basicity of the counterion are critical. For instance, in nucleophilic substitution reactions, iodide is generally a better nucleophile than bromide or chloride.

• Solubility: The solubility of the TBA salt in the organic solvent is paramount for its function as a phase transfer catalyst. The nature of the counterion significantly affects this solubility. For example, salts with larger, more lipophilic counterions may exhibit better solubility in nonpolar organic solvents.

• Ion Pairing: The strength of the ion pair between the tetrabutylammonium cation and the counterion can impact the availability and reactivity of the anion. Weaker ion pairing can lead to a more "free" and thus more reactive anion.

Q2: I am observing low conversion in my phase-transfer catalyzed reaction using a tetrabutylammonium salt. What are the potential causes related to the counterion?

Low conversion in a PTC reaction can stem from several factors related to the TBA salt and its counterion:

• Poor Catalyst Solubility: If the chosen TBA salt has low solubility in the organic phase of your reaction, the concentration of the active catalyst will be insufficient to effectively transport the nucleophile. Consider a TBA salt with a more lipophilic counterion or a different organic solvent.

• Low Nucleophilicity of the Counterion: If the counterion of your TBA salt is the intended nucleophile, its inherent reactivity is a key factor. For example, in an SN2 reaction, if you are using tetrabutylammonium chloride, the reaction will likely be slower than if you were using tetrabutylammonium iodide, as iodide is a better leaving group and a stronger nucleophile in many contexts.

• Competitive Inhibition: If you are using a TBA salt to transport a different nucleophile (e.g., using TBABr to transport cyanide), the bromide counterion can compete with the cyanide ion for the TBA cation, potentially reducing the reaction rate.

• Catalyst Purity and Water Content: Impurities in the TBA salt can interfere with the reaction. The presence of water can also be detrimental in many PTC reactions by hydrating the anion and reducing its nucleophilicity. However, in some solid-liquid PTC reactions, a trace amount of water is essential for catalytic activity.[1]

Q3: How do I choose the most appropriate tetrabutylammonium salt for my specific reaction?

The selection of the optimal TBA salt depends on the specific requirements of your reaction:

• For Nucleophilic Substitution (SN2 type):

  • If the counterion is the nucleophile, choose the one with the highest nucleophilicity for the desired transformation (generally I⁻ > Br⁻ > Cl⁻).

  • If you are transporting another nucleophile, consider a TBA salt with a non-interfering or weakly coordinating counterion. Tetrabutylammonium hydrogen sulfate (B86663) (TBAHS) is often a good choice in such cases.

• For Deprotection Reactions:

  • Tetrabutylammonium fluoride (B91410) (TBAF) is a common reagent for removing silyl (B83357) protecting groups due to the high affinity of fluoride for silicon. The counterion here is the active reagent.

• For Polymerization Reactions:

  • The choice of counterion can influence the initiation and propagation rates. In anionic polymerization, for instance, tetrabutylammonium salts of malonate derivatives have been used to achieve polymers with a relatively narrow molecular weight distribution.

• Solvent System: The solubility of the TBA salt in your chosen organic solvent is a critical consideration. Refer to solubility data to ensure compatibility.

Q4: I am having trouble removing the tetrabutylammonium salt from my reaction product. What are some effective purification strategies?

Residual tetrabutylammonium salts can be challenging to remove, especially for polar products. Here are some common strategies:

• Aqueous Workup: If your product is not water-soluble, repeated washing of the organic phase with water or brine can effectively remove the water-soluble TBA salt.

• Precipitation: In some cases, adding a solvent in which your product is soluble but the TBA salt is not can lead to the precipitation of the salt.

• Ion-Exchange Chromatography: For stubborn cases, particularly with TBAF, using an ion-exchange resin can be a very effective method to sequester the tetrabutylammonium cation.

• Silica (B1680970) Gel Chromatography: While TBA salts can sometimes co-elute with products on silica gel, careful selection of the eluent system can improve separation.

Troubleshooting Guides

Issue: Low or No Reactivity in a Nucleophilic Substitution Reaction

Potential Cause	Troubleshooting Step
Incorrect Counterion Choice	The nucleophilicity of halide anions in SN2 reactions generally follows the order I⁻ > Br⁻ > Cl⁻. If you are using a TBA halide as the nucleophile source, ensure you have selected the most reactive one for your system.
Poor Catalyst Solubility	Verify the solubility of your chosen TBA salt in the reaction's organic solvent. If solubility is low, consider switching to a TBA salt with a more lipophilic counterion or changing the solvent.
Phase-Transfer Inefficiency	Ensure vigorous stirring to maximize the interfacial area between the aqueous and organic phases. Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%) to see if the reaction rate improves.[1]
Water Inhibition	For many PTC reactions, the presence of excess water can be detrimental. Ensure your reagents and solvents are sufficiently dry. In liquid-liquid PTC, saturating the aqueous phase with an inorganic salt can minimize water in the organic phase.[1]

Issue: Inconsistent Reaction Times or Yields

Potential Cause	Troubleshooting Step
Hygroscopic Nature of TBA Salt	Many TBA salts are hygroscopic. Store them in a desiccator and handle them quickly in a dry atmosphere to minimize water absorption, which can affect reactivity.
Catalyst Purity	Impurities in the TBA salt can act as inhibitors. If you suspect impurities, consider purifying the salt by recrystallization.
Side Reactions	The counterion might be participating in undesired side reactions. For example, a basic counterion could cause elimination reactions. Analyze your crude reaction mixture for byproducts to identify potential side reactions.

Data Presentation: Comparative Reactivity of Tetrabutylammonium Salts

The following tables summarize quantitative data on the impact of the counterion on the reactivity of tetrabutylammonium salts in various reactions.

Table 1: Comparison of TBA Salts in the Alkylation of Hydantoins

Catalyst	Yield (%)
Tetrabutylammonium bromide (TBAB)	High Yields (specific % not stated)
Tetrabutylammonium iodide (TBAI)	90
Tetrabutylammonium hydrogen sulfate (TBAHS)	78

Reaction Conditions: C5-selective alkylation of hydantoins under phase-transfer catalysis.[1]

Table 2: Qualitative Comparison of Catalytic Activity in Williamson Ether Synthesis

Catalyst	Relative Activity
Tetrabutylammonium bromide (TBAB)	Benchmark
Tetrabutylammonium chloride (TBAC)	Similar to TBAB
Tetrabutylammonium iodide (TBAI)	Often more active than TBAB and TBAC
Tetrabutylammonium hydrogen sulfate (TBAHS)	Effective, good for avoiding halide side reactions

This table provides a general trend. Actual reactivity can vary based on specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Comparative Study of TBA Salts in a Nucleophilic Substitution Reaction (O-Alkylation)

This protocol allows for the direct comparison of the catalytic efficiency of different tetrabutylammonium salts in the O-alkylation of a phenol (B47542).

Materials:

• Phenol

• Alkyl halide (e.g., 1-bromobutane)

• Base (e.g., solid potassium carbonate)

• Tetrabutylammonium salt (e.g., TBAB, TBAI, TBACl, TBAHS) - 1 mol%

• Organic solvent (e.g., Toluene)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenol (10 mmol), potassium carbonate (20 mmol), and toluene (B28343) (20 mL).

• Add the tetrabutylammonium salt catalyst (0.1 mmol, 1 mol%).

• Stir the mixture vigorously at room temperature for 10 minutes.

• Add the alkyl halide (12 mmol) to the reaction mixture.

• Heat the reaction mixture to 80°C and maintain this temperature with vigorous stirring.

• Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Compare the reaction rates and final yields obtained with each tetrabutylammonium salt.

Protocol 2: Purification of a Crude Product Containing Tetrabutylammonium Fluoride (TBAF)

This protocol describes a method for removing residual TBAF from a reaction mixture using an ion-exchange resin.

Materials:

• Crude reaction mixture containing the desired product and TBAF

• Ion-exchange resin (e.g., Amberlite® IRA-400)

• Organic solvent for elution

• Standard laboratory glassware (chromatography column, flasks)

Procedure:

• Prepare a chromatography column packed with the ion-exchange resin, pre-conditioned according to the manufacturer's instructions.

• Dissolve the crude reaction mixture in a minimum amount of a suitable organic solvent.

• Load the dissolved crude mixture onto the column.

• Elute the column with the organic solvent, collecting fractions. The tetrabutylammonium cation will be retained by the resin, while the desired product should elute.

• Monitor the fractions by TLC or another appropriate analytical technique to identify the fractions containing the purified product.

• Combine the product-containing fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General workflow of Tetrabutylammonium (TBA) salt-catalyzed phase transfer catalysis.

Caption: Troubleshooting logic for low conversion in TBA salt-catalyzed reactions.

References

• 1. chemie.uni-bayreuth.de [chemie.uni-bayreuth.de]

Technical Support Center: Improving the Efficiency of Tetrabutylammonium Oxalate as a Catalyst

Welcome to the technical support center for Tetrabutylammonium (B224687) Oxalate (B1200264) (TBAO). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize experiments involving TBAO as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What is Tetrabutylammonium Oxalate (TBAO) and what are its primary catalytic applications?

A1: Tetrabutylammonium oxalate is a quaternary ammonium (B1175870) salt that serves as a versatile catalyst. Its primary applications include:

• Phase-Transfer Catalyst (PTC): Like other quaternary ammonium salts, TBAO can facilitate reactions between reactants in immiscible phases (e.g., an aqueous and an organic layer) by transferring one reactant across the phase boundary.[1][2]

• Photocatalysis and Carboxylation: TBAO has been notably used in visible-light-induced reactions where it can act as a masked source of CO2.[3][4][5][6] Under photoirradiation, it can generate a CO2 radical anion, which is a key intermediate in various carboxylation reactions.[3][4]

Q2: What are the main mechanisms of TBAO deactivation?

A2: Deactivation of TBAO can occur through pathways affecting either the cation or the anion:

• Cation Degradation (Hofmann Elimination): The tetrabutylammonium cation is susceptible to thermal degradation, especially in the presence of a strong base. This E2 elimination reaction produces tributylamine (B1682462) and 1-butene, rendering the catalyst inactive.[7]

• Anion Decomposition: In photocatalytic reactions, the oxalate dianion undergoes single electron transfer and homolysis of the C-C bond to generate CO2 and the CO2 radical anion.[4][5] While this is the desired reactive pathway in these specific applications, it represents a consumption of the oxalate component. In other contexts, the oxalate anion could be susceptible to oxidation or decarboxylation under harsh conditions.

Q3: What are the initial signs of catalyst deactivation or inefficiency in my reaction?

A3: Observable signs that your TBAO catalyst may be deactivating or performing inefficiently include:

• A significant decrease in the reaction rate compared to initial observations.[7]

• The reaction failing to reach completion, resulting in low conversion of starting materials.[8]

• The appearance of unexpected byproducts, which could include tributylamine from Hofmann elimination.[7]

• Formation of a stable emulsion between the aqueous and organic phases, making workup and product isolation difficult.[2][7]

Q4: Is it possible to regenerate deactivated Tetrabutylammonium Oxalate?

A4: Regeneration of TBAO is challenging and often not practical. Once the tetrabutylammonium cation has degraded via Hofmann elimination, it is not easily reformed.[7] Similarly, the decomposition of the oxalate anion in photocatalytic cycles is an irreversible process. Therefore, the primary focus should be on preventing deactivation by optimizing reaction conditions rather than on regeneration.[7]

Troubleshooting Guides

Issue 1: Low or No Conversion

If your reaction is showing low or no conversion, a systematic evaluation of the reaction components and parameters is crucial.

Potential Cause	Suggested Solution	Citation
Insufficient Catalyst Loading	Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%). For challenging reactions, higher concentrations may be necessary, but be mindful of potential emulsion formation at very high loadings.	[2][8]
Poor Phase Transfer	Ensure vigorous stirring to maximize the interfacial area between the phases. Inadequate agitation is a common cause of inefficiency in phase-transfer catalysis.	[1][8]
Inappropriate Solvent	The choice of organic solvent is critical. It should be non-polar and immiscible with water. Solvents like toluene (B28343) and hexane (B92381) are often good choices. Dichloromethane can sometimes promote emulsion formation.	[2]
Catalyst Poisoning	Ensure all reactants and solvents are pure and free from impurities that could react with and deactivate the catalyst. Water content can also be detrimental in some cases.	[9]
Low Reaction Temperature	Reaction rates generally increase with temperature. Consider increasing the temperature in increments of 10-20 °C, while monitoring for any increase in side products.	[8]
In photocatalytic reactions: Insufficient Light	Ensure the light source has the correct wavelength (e.g., 450 nm blue LEDs have been reported to be effective) and intensity. Also, ensure the reaction vessel allows for adequate light penetration.	[3]

Issue 2: Formation of a Stable Emulsion During Workup

The surfactant-like properties of quaternary ammonium salts can sometimes lead to the formation of stable emulsions.

Potential Cause	Suggested Solution	Citation
High Catalyst Concentration	Use the lowest effective catalyst loading (typically 1-5 mol%). Higher concentrations increase the surfactant properties.	[7]
Intense Agitation During Workup	Reduce the stirring or shaking speed during the extraction process. High shear forces can create very fine droplets that are difficult to separate.	[7]
Unfavorable Phase Volume Ratio	Adjust the volume of either the aqueous or organic phase during the workup.	[7]
Formation of Surfactant Byproducts	Degradation of the catalyst or side reactions may generate species that act as emulsifiers. If possible, adjust reaction conditions to minimize byproduct formation. Adding a small amount of a different, immiscible solvent can sometimes help break the emulsion.	[7]

Issue 3: Side Product Formation

Potential Cause	Suggested Solution	Citation
High Reaction Temperature	High temperatures can lead to the decomposition of the catalyst (Hofmann elimination) or reactants. Conduct the reaction at the lowest temperature that provides a reasonable rate.	[2][7]
Strongly Basic Conditions	The presence of a strong base accelerates the Hofmann elimination of the tetrabutylammonium cation. Use the minimum effective concentration of the base, or consider a weaker base if compatible with the reaction.	[7]
Presence of Impurities	Purify all starting materials and solvents before use to avoid side reactions.	[9]

Data Presentation

Table 1: Factors Influencing TBAO Catalyst Efficiency in Phase-Transfer Catalysis

Parameter	General Range/Condition	Effect on Efficiency	Citation
Catalyst Loading	1 - 5 mol%	Increasing loading generally increases the reaction rate, but rates may plateau at higher concentrations.	[2][8]
Stirring Speed	Vigorous	Essential for maximizing the interfacial area and ensuring efficient phase transfer.	[1][8]
Temperature	Reaction Dependent	Higher temperatures increase reaction rates but also increase the risk of catalyst degradation.	[7][8]
Organic Solvent	Non-polar, water-immiscible	Affects the solubility of the catalyst-anion pair and can influence the intrinsic reaction rate. Toluene and hexane are common choices.	[2]
Aqueous Phase	Saturated with inert salt	Can minimize the amount of water transferred to the organic phase, which can be beneficial.	[2]

Table 2: Optimization of a Visible-Light-Driven Dicarboxylation Reaction using TBAO

This table is a representative summary based on data for a specific reaction.

Entry	Variation from Standard Conditions	Yield (%)	Key Takeaway	Citation
1	None (2.0 equiv TBAO, DMF, 450 nm LED)	73	Standard conditions provide a good yield.	[3]
2	Na2C2O4 instead of TBAO	0	The tetrabutylammonium cation is crucial for this transformation.	[3]
3	(NH4)2C2O4 instead of TBAO	0	Other cations are ineffective.	[3]
4	(Et4N)2C2O4 instead of TBAO	0	The specific nature of the cation is important.	[3]
5	1.0 equiv TBAO	Lower Yield	2.0 equivalents of TBAO is optimal for this reaction.	[3]
6	No light irradiation	0	The reaction is light-dependent.	[3]

Experimental Protocols

Protocol 1: General Procedure for TBAO as a Phase-Transfer Catalyst

This protocol provides a general methodology for a nucleophilic substitution reaction.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the organic solvent (e.g., toluene) and the organic-soluble reactant.

• Aqueous Phase Preparation: In a separate vessel, dissolve the water-soluble reactant (e.g., a salt) in water or an aqueous base.

• Combining Phases: Add the aqueous phase to the reaction flask containing the organic phase.

• Catalyst Addition: Add Tetrabutylammonium Oxalate (1-5 mol% relative to the limiting reagent) to the biphasic mixture.

• Reaction: Heat the mixture to the desired temperature with vigorous stirring to ensure good mixing of the two phases.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic layer. Wash the organic layer with water and then with brine to remove the catalyst and any remaining inorganic salts.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure. The crude product can then be purified by standard methods such as chromatography or crystallization.

Protocol 2: Visible-Light-Driven Dicarboxylation of an Alkene with TBAO

This protocol is based on a reported photocatalytic application of TBAO.[3]

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the alkene substrate (1.0 equiv).

• Reagent Addition: Add Tetrabutylammonium Oxalate (2.0 equiv) and the solvent (e.g., anhydrous DMF).

• Inert Atmosphere: Seal the vial and degas the mixture by bubbling nitrogen or argon through it for 10-15 minutes.

• Photoirradiation: Place the reaction vial at a fixed distance from a 450 nm LED lamp with a fan for cooling to maintain room temperature.

• Reaction: Stir the reaction mixture under light irradiation for the required time (e.g., 12-48 hours).

• Monitoring: Monitor the consumption of the starting material by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction with an appropriate aqueous solution (e.g., dilute HCl).

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify the residue by flash column chromatography.

Visualizations

Caption: A stepwise guide to troubleshooting low conversion in reactions catalyzed by TBAO.

Caption: Mechanism of TBAO as a phase-transfer catalyst between aqueous and organic phases.

Caption: Simplified pathway for TBAO in visible-light-induced dicarboxylation reactions.

References

• 1. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photocatalytic deuterocarboxylation of alkynes with oxalate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: NMR Integration with Tetrabutylammonium Cations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering NMR integration issues with tetrabutylammonium (B224687) (TBA) cations.

Troubleshooting Guides

This section offers a problem-and-solution format to address specific issues you may face during your NMR experiments involving TBA salts.

Problem 1: Inaccurate integration of tetrabutylammonium cation signals.

• Symptom: The integral values for the TBA proton signals do not correspond to the expected stoichiometric ratio of your sample.

• Possible Causes & Solutions:

  • Cause A: Peak Broadening. Broad peaks are a common cause of integration errors. Several factors can lead to peak broadening for the TBA cation signals.[1][2]

    • High Sample Concentration: Concentrated samples containing TBA salts can be viscous, leading to broader NMR signals.[3][4][5]

      • Solution: Prepare a more dilute sample. While this may require a longer acquisition time to achieve a good signal-to-noise ratio, it will often result in sharper peaks and more accurate integration.

    • Ion Pairing and Aggregation: Tetrabutylammonium salts can form ion pairs or aggregates in solution, especially in less polar solvents. This can lead to chemical exchange and peak broadening.[6][7]

      • Solution: Try a different deuterated solvent. More polar solvents like DMSO-d6 or Methanol-d4 can help to dissociate ion pairs and reduce aggregation.

    • Poor Shimming: An inhomogeneous magnetic field will cause peak broadening for all signals in your spectrum.

      • Solution: Carefully shim the spectrometer before acquiring your data.

  • Cause B: Signal Overlap. The signals of the TBA cation may overlap with signals from your analyte or residual solvent peaks, leading to inaccurate integration.

    • Solution 1: Change the Solvent. The chemical shifts of the TBA protons are solvent-dependent.[8][9][10][11][12][13] Switching to a different deuterated solvent can often resolve signal overlap.[1]

    • Solution 2: Use a Higher Field Spectrometer. A spectrometer with a higher magnetic field strength will provide better signal dispersion, which can help to resolve overlapping peaks.

  • Cause C: Inappropriate Acquisition Parameters. For accurate quantification, specific NMR acquisition parameters must be optimized.

    • Solution: Ensure a sufficient relaxation delay (D1) is used, typically 5 times the longest T1 relaxation time of the protons being integrated.[14][15] Use a 90° pulse angle for quantitative measurements.[14]

Problem 2: Broad and poorly resolved signals for the analyte in the presence of a tetrabutylammonium salt.

• Symptom: The signals of your compound of interest are broad and difficult to integrate accurately when a TBA salt is present in the sample.

• Possible Causes & Solutions:

  • Cause A: Increased Solution Viscosity. The presence of a high concentration of TBA salt can significantly increase the viscosity of the NMR sample, leading to broader lines for all molecules in the solution.[3][5]

    • Solution 1: Decrease Concentration. Lower the concentration of both your analyte and the TBA salt.

    • Solution 2: Increase Temperature. Acquiring the spectrum at a higher temperature can decrease the solution viscosity and sharpen the NMR signals.[5]

  • Cause B: Chemical Exchange. Your analyte might be in a dynamic equilibrium or interacting with the TBA cation or its counter-ion, leading to exchange broadening.[2][7]

    • Solution: Variable Temperature NMR. Acquiring spectra at different temperatures can help to understand the exchange process. At lower temperatures, the exchange may be slowed down, resulting in sharper signals for the individual species.[16]

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H NMR chemical shifts for the tetrabutylammonium (TBA) cation?

A1: The chemical shifts of the TBA cation protons are dependent on the deuterated solvent used. The following table summarizes approximate chemical shift ranges for the different proton environments in the butyl chains.

Protons	CDCl₃ (ppm)	DMSO-d₆ (ppm)	D₂O (ppm)	Acetone-d₆ (ppm)	Acetonitrile-d₃ (ppm)
-CH₂-N⁺-	~3.2 - 3.4	~3.1 - 3.2	~3.1 - 3.2	~3.3 - 3.5	~3.0 - 3.1
-CH₂-	~1.5 - 1.7	~1.5 - 1.6	~1.5 - 1.6	~1.6 - 1.8	~1.5 - 1.6
-CH₂-	~1.3 - 1.5	~1.3 - 1.4	~1.3 - 1.4	~1.3 - 1.5	~1.3 - 1.4
-CH₃	~0.9 - 1.0	~0.9 - 1.0	~0.9 - 1.0	~0.9 - 1.0	~0.9 - 1.0

Note: These are approximate values and can be influenced by the counter-ion and sample concentration.[8][9][10][11][12][13]

Q2: I am trying to use a tetrabutylammonium salt for quantitative NMR (qNMR). What are the key considerations for accurate integration?

A2: For accurate qNMR with TBA salts, consider the following:

• Internal Standard Selection: Choose an internal standard with signals that do not overlap with your analyte or the TBA cation signals.[17][18] The internal standard should also be soluble in the chosen solvent and chemically inert.[17][18]

• Sample Preparation:

  • Ensure complete dissolution of both your analyte and the TBA salt.[19]

  • Use a microbalance for accurate weighing of all components.[20]

  • Filter the sample to remove any particulate matter.

• Acquisition Parameters:

  • Use a relaxation delay (D1) of at least 5 times the T1 of the least rapidly relaxing proton you wish to quantify.[14][15]

  • Calibrate a 90° pulse and use it for your acquisition.[14]

  • Ensure a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[14][21]

• Data Processing:

  • Apply proper phasing and baseline correction to the spectrum.

  • Define the integration regions carefully, ensuring they span a wide enough range to capture the entire peak area.[22][23]

Q3: Why do the chemical shifts of my tetrabutylammonium cation change from one experiment to another, even in the same solvent?

A3: Several factors can cause variations in the chemical shifts of the TBA cation:

• Counter-ion Effect: The nature of the anion (e.g., bromide, chloride, tetrafluoroborate) can influence the electronic environment of the TBA cation through ion-pairing, leading to changes in chemical shifts.[6][7]

• Concentration Dependence: Changes in sample concentration can affect the degree of ion-pairing and aggregation, which in turn influences the chemical shifts.[6]

• Temperature Fluctuations: Temperature can affect chemical equilibria and molecular motion, leading to slight shifts in resonance frequencies.

Experimental Protocols

Protocol 1: Standard Sample Preparation for Qualitative ¹H NMR with Tetrabutylammonium Salts

• Weigh approximately 5-20 mg of your sample containing the tetrabutylammonium salt into a clean, dry vial.

• Add approximately 0.6-0.7 mL of the desired deuterated solvent.

• Vortex the vial until the sample is completely dissolved. Visually inspect for any undissolved particles.

• Using a Pasteur pipette with a small cotton plug, filter the solution directly into a clean 5 mm NMR tube.

• Cap the NMR tube and wipe the outside clean before inserting it into the spectrometer.

Protocol 2: Sample Preparation for Quantitative ¹H NMR (qNMR) with a Tetrabutylammonium Salt

• Accurately weigh a suitable amount of a certified internal standard into a clean vial using a microbalance.

• Accurately weigh the sample containing the tetrabutylammonium salt into the same vial.

• Record the exact masses of both the internal standard and the sample.

• Add a precise volume (e.g., 0.6 mL) of the chosen deuterated solvent to the vial.

• Ensure complete dissolution by vortexing. Gentle warming may be applied if necessary, but ensure the sample is returned to room temperature before analysis.

• Filter the solution into a high-quality NMR tube using a pipette with a cotton plug.

• Acquire the NMR spectrum using optimized quantitative parameters (e.g., 90° pulse, long relaxation delay).

Visualizations

Caption: Troubleshooting workflow for inaccurate TBA cation signal integration.

Caption: Experimental workflow for quantitative NMR (qNMR) with TBA salts.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. youtube.com [youtube.com]
• 3. University of Ottawa NMR Facility Blog: The Effect of Viscosity on 1H NOESY Spectra [u-of-o-nmr-facility.blogspot.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. researchgate.net [researchgate.net]
• 6. Ion-pair formation by tetra-alkylammonium ions in methanol. A nuclear magnetic resonance study - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. kgroup.du.edu [kgroup.du.edu]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. How to Reduce 1H NMR Evaluation Error | NMR Integration [aiinmr.com]
• 16. NMR line broadening techniques - Wikipedia [en.wikipedia.org]
• 17. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 18. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 19. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 20. organomation.com [organomation.com]
• 21. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 22. organicchemistrydata.org [organicchemistrydata.org]
• 23. lsa.umich.edu [lsa.umich.edu]

Reference Data & Comparative Studies

A Comparative Guide to Tetrabutylammonium Oxalate and Other Quaternary Ammonium Salts in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical decision in chemical synthesis, profoundly influencing reaction efficiency, selectivity, and overall process viability. Quaternary ammonium (B1175870) salts are a versatile class of compounds widely employed as catalysts, particularly in phase-transfer catalysis (PTC). This guide provides a detailed comparison of tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) against other common quaternary ammonium salts, highlighting their distinct catalytic roles and performance with supporting experimental data. While traditional tetrabutylammonium salts like the bromide (TBAB) and hydrogen sulfate (B86663) (TBAHS) are workhorses in phase-transfer reactions, tetrabutylammonium oxalate has emerged as a unique reagent in the realm of photoredox catalysis.

Distinguishing Catalytic Roles: Phase-Transfer Catalysis vs. Photoredox Catalysis

The primary function of a typical quaternary ammonium salt in phase-transfer catalysis is to transport an anionic reactant from an aqueous or solid phase into an organic phase where the reaction with an organic-soluble substrate can occur.[1] The lipophilic nature of the tetrabutylammonium cation facilitates this transfer, enabling reactions that would otherwise be slow or impossible due to the immiscibility of the reactants.[1]

In contrast, tetrabutylammonium oxalate's catalytic utility, as predominantly reported in recent literature, lies in photoredox catalysis. In these reactions, TBAO serves a dual role as both a single-electron transfer reductant and a source of a carbonyl group, a functionality not observed with common quaternary ammonium salts like halides or sulfates.[2][3] Under visible light irradiation, the oxalate dianion can be oxidized to generate a highly reductive CO₂ radical anion and a molecule of CO₂.[2] This unique reactivity opens avenues for novel chemical transformations that are not accessible through traditional phase-transfer catalysis.

Performance in Phase-Transfer Catalysis: A Comparative Overview

While direct comparative data for tetrabutylammonium oxalate in classical phase-transfer catalysis is scarce in the literature, the performance of other common tetrabutylammonium salts is well-documented. The following tables summarize the catalytic efficiency of various quaternary ammonium salts in two representative phase-transfer catalyzed reactions: the Williamson Ether Synthesis and the oxidation of benzyl (B1604629) alcohol.

Table 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic SN2 reaction for the formation of ethers from an organohalide and an alcohol. Phase-transfer catalysts are often employed to facilitate the reaction between the alkoxide (generated in an aqueous or solid phase) and the alkyl halide (in an organic phase).[4]

Catalyst	Substrate 1	Substrate 2	Solvent	Base	Time (h)	Yield (%)
Tetrabutylammonium bromide (TBAB)	4-ethylphenol	methyl iodide	-	NaOH	1	-
Tetrabutylammonium bromide (TBAB)	2-naphthol	1-bromobutane	ethanol	NaOH	0.83	-
Tetrabutylammonium bromide (TBAB)	Sodium phenolate	n-butyl bromide	toluene (B28343)	-	4	-

Table 2: Oxidation of Benzyl Alcohol

The oxidation of alcohols to aldehydes or carboxylic acids is a fundamental transformation in organic synthesis. Phase-transfer catalysts can be used to transfer an oxidizing agent from an aqueous phase to an organic phase containing the alcohol.

Catalyst	Oxidant	Solvent	Product	Yield (%)
Tetrabutylammonium bromide (TBAB)	Acidic dichromate	Toluene	Benzaldehyde (B42025)	-
Tetrabutylammonium hydrogen sulfate (TBAHS)	Acidic dichromate	Toluene	Benzaldehyde	-
Tetrabutylammonium bromide (TBAB)	Hydrogen peroxide/Na₂WO₄	Toluene	Benzaldehyde	-
Cetyltrimethylammonium bromide (CTAB)	Hydrogen peroxide/Na₂WO₄	Toluene	Benzaldehyde	-

Tetrabutylammonium Oxalate in Photoredox Catalysis

Tetrabutylammonium oxalate has been identified as a powerful reagent in visible-light-induced photoredox reactions. Its ability to act as both a reductant and a source of CO₂ has been exploited in novel carboxylation and deuterocarboxylation reactions.

Table 3: Applications of Tetrabutylammonium Oxalate in Photoredox Catalysis

Reaction Type	Substrate	Reagent	Product Type	Yield (%)
Photocatalytic Deuterocarboxylation	Terminal and Internal Alkynes	D₂O	Deuterated Aryl Propionic Acids	High
Photoredox-Neutral Deoxygenative Carboxylation	Acylated Alcohols	-	Aryl Acetic Acids	High
Visible-Light-Driven Dicarboxylation	Alkenes, Dienes, Trienes	-	Dicarboxylic Acids	High

Experimental Protocols

1. Williamson Ether Synthesis using a Phase-Transfer Catalyst

This protocol is a general procedure for the synthesis of ethers using a quaternary ammonium salt as a phase-transfer catalyst.

• Materials:

  • Alcohol (e.g., 4-ethylphenol)

  • Alkyl halide (e.g., methyl iodide)

  • Sodium hydroxide (B78521) (NaOH)

  • Tetrabutylammonium bromide (TBAB)

  • Organic solvent (e.g., toluene or dichloromethane)

  • Water

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the alcohol, aqueous sodium hydroxide, and the phase-transfer catalyst (e.g., TBAB, 1-5 mol%).

  • Add the organic solvent to dissolve the alcohol if it is a solid.

  • Heat the mixture to a gentle reflux with vigorous stirring.

  • Add the alkyl halide dropwise to the reaction mixture.

  • Continue refluxing for the time indicated by TLC analysis for the reaction to go to completion (typically 1-6 hours).

  • After cooling to room temperature, add water and transfer the mixture to a separatory funnel.

  • Separate the organic layer, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude ether, which can be further purified by distillation or column chromatography.[5]

2. Oxidation of Benzyl Alcohol using a Phase-Transfer Catalyst

This protocol describes a general method for the oxidation of benzyl alcohol to benzaldehyde using a phase-transfer catalyst.

• Materials:

  • Benzyl alcohol

  • Oxidizing agent (e.g., aqueous solution of acidic potassium dichromate or hydrogen peroxide with sodium tungstate)

  • Quaternary ammonium salt (e.g., TBAB or TBAHS, 1-5 mol%)

  • Organic solvent (e.g., toluene)

• Procedure:

  • In a round-bottom flask, dissolve benzyl alcohol and the phase-transfer catalyst in the organic solvent.

  • Add the aqueous solution of the oxidizing agent.

  • Stir the biphasic mixture vigorously at the desired temperature (room temperature or heated).

  • Monitor the reaction progress by TLC.

  • Upon completion, separate the organic layer.

  • Wash the organic layer with water and a suitable quenching agent if necessary (e.g., sodium bisulfite for dichromate).

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent to yield the crude benzaldehyde.

  • Purify the product by distillation or chromatography.[6][7]

3. Photocatalytic Deuterocarboxylation of Alkynes with Tetrabutylammonium Oxalate

This protocol outlines a novel method for the deuterocarboxylation of alkynes using TBAO under photoredox conditions.[2]

• Materials:

  • Alkyne substrate

  • Tetrabutylammonium oxalate (TBAO)

  • Deuterium oxide (D₂O)

  • Organic solvent (e.g., DMF)

  • Visible light source (e.g., blue LEDs)

• Procedure:

  • In a reaction vessel, combine the alkyne, tetrabutylammonium oxalate, and D₂O in the specified solvent.

  • Degas the reaction mixture.

  • Irradiate the mixture with a visible light source at room temperature with stirring.

  • Monitor the reaction by an appropriate analytical technique (e.g., NMR or GC-MS).

  • After completion, perform a suitable workup to isolate the deuterated carboxylic acid product.

Visualizations

Mechanism of Phase-Transfer Catalysis

The following diagram illustrates the general mechanism of a quaternary ammonium salt acting as a phase-transfer catalyst in a nucleophilic substitution reaction. The catalyst (Q⁺X⁻) facilitates the transfer of a nucleophile (Nu⁻) from the aqueous phase to the organic phase to react with the substrate (R-Y).

Caption: General mechanism of phase-transfer catalysis.

Experimental Workflow for Phase-Transfer Catalyzed Reaction

The diagram below outlines a typical experimental workflow for a reaction carried out under phase-transfer catalysis conditions.

Caption: Experimental workflow for a PTC reaction.

Proposed Mechanism of Tetrabutylammonium Oxalate in Photoredox Catalysis

This diagram illustrates the proposed pathway for the generation of the CO₂ radical anion from tetrabutylammonium oxalate under visible light irradiation, which then participates in subsequent reactions.

Caption: Photoredox activation of TBAO.

Conclusion

Tetrabutylammonium oxalate, on the other hand, has carved a niche in the burgeoning field of photoredox catalysis. Its unique ability to act as both a reductant and a carbonyl source under visible light opens up new synthetic possibilities for carboxylation and related transformations. For researchers and professionals in drug development and chemical synthesis, understanding these distinct catalytic roles is crucial for selecting the optimal catalyst to achieve desired chemical transformations efficiently and selectively. This guide provides a foundational understanding to aid in this critical decision-making process.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Photocatalytic deuterocarboxylation of alkynes with oxalate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Tetrabutylammonium Salts as Phase Transfer Catalysts

For researchers, scientists, and drug development professionals, the selection of an optimal Phase Transfer Catalyst (PTC) is a critical factor in the efficiency and success of multiphase organic synthesis. Tetrabutylammonium (B224687) (TBA) salts are a versatile and widely used class of PTCs, valued for their ability to facilitate reactions between reactants in immiscible phases, leading to increased reaction rates, higher yields, and milder reaction conditions. This guide provides a comparative analysis of the performance of common tetrabutylammonium salts—Tetrabutylammonium Bromide (TBAB), Tetrabutylammonium Iodide (TBAI), and Tetrabutylammonium Hydrogen Sulfate (TBAHS)—in key organic transformations. The information presented is supported by experimental data to aid in catalyst selection for research and development.

Mechanism of Phase Transfer Catalysis

Phase Transfer Catalysis (PTC) operates by transporting a reactive species, typically an anion, from an aqueous or solid phase into an organic phase where the reaction with the organic substrate occurs. The lipophilic tetrabutylammonium cation forms an ion pair with the anion, rendering it soluble in the organic medium. This "naked" anion in the organic phase is highly reactive, leading to an accelerated reaction rate. The efficiency of a TBA salt as a PTC is influenced by the nature of its counter-anion, which can affect its solubility, stability, and the reactivity of the transported species.

General mechanism of phase transfer catalysis.

Comparative Performance in Nucleophilic Substitution: C5-Alkylation of Hydantoins

The C5-selective alkylation of hydantoins is a crucial transformation in the synthesis of various biologically active compounds. A study comparing different phase-transfer catalysts in this reaction provides clear quantitative data on the performance of various tetrabutylammonium salts.

Catalyst	Anion	Yield (%)[1]
Tetrabutylammonium Bromide (TBAB)	Br⁻	96
Tetrabutylammonium Iodide (TBAI)	I⁻	90
Tetrabutylammonium Hydrogen Sulfate (TBAHS)	HSO₄⁻	78

Experimental Protocol: C5-Alkylation of Hydantoin (B18101)

To a solution of the hydantoin (0.25 mmol) and the respective tetrabutylammonium salt (2 mol%) in toluene (B28343) (0.3 mL) was added 50% w/w aqueous potassium hydroxide (B78521) (0.2 mL), followed by the addition of the electrophile (e.g., allyl bromide, 0.75 mmol) at room temperature.[1] The reaction mixture was stirred vigorously at room temperature until the starting material was completely consumed, as monitored by Thin Layer Chromatography (TLC).[1] Upon completion, the reaction was diluted with water (10 mL) and extracted with dichloromethane (B109758) (3 x 10 mL). The combined organic layers were dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, which was then purified by column chromatography.[1]

Comparative Performance in Williamson Ether Synthesis

The Williamson ether synthesis is a fundamental reaction in organic chemistry for the preparation of ethers. While a direct comparative study of various tetrabutylammonium salts under identical conditions was not found in the searched literature, the performance of TBAB has been benchmarked against other quaternary ammonium (B1175870) salts.

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Yield (%)
Tetrabutylammonium Bromide (TBAB)	0.05	6	92
Tetraoctylammonium Bromide (TOAB)	0.05	4	95

Experimental Protocol: Williamson Ether Synthesis of Benzyl (B1604629) Octyl Ether

A mixture of benzyl bromide, octanol, 50% aqueous sodium hydroxide, and the phase-transfer catalyst (e.g., TBAB) in toluene is stirred vigorously.[2] The reaction progress is monitored by TLC. Upon completion, the organic layer is separated, washed with deionized water and brine, and then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography to yield the pure benzyl octyl ether.[2]

Experimental workflow for Williamson ether synthesis.

Comparative Performance in Oxidation of Benzyl Alcohol

The selective oxidation of benzyl alcohol to benzaldehyde (B42025) is a common and important transformation. A study on this reaction established a clear order of reactivity for various onium salts, providing a qualitative comparison of their performance.

Order of Reactivity: Tricaprylmethylammonium chloride > Tetrabutylphosphonium bromide > Tetrabutylammonium bromide (TBAB) > Tetrabutylammonium hydrogen sulphate (TBAHS) > Cetyltrimethylammonium bromide[1]

While specific yield percentages were not provided in a comparative table within the searched literature, this ranking indicates that TBAB is a more effective catalyst than TBAHS for this particular oxidation.

Experimental Protocol: Oxidation of Benzyl Alcohol to Benzaldehyde

In a 250 mL flask, benzyl alcohol (10 mmol) and the selected tetrabutylammonium salt (1 mmol) are dissolved in 50 mL of toluene.[2] An acidic solution of potassium dichromate (equivalent to 12 mmol of dichromate) is added to the organic phase.[2] The biphasic mixture is stirred vigorously at room temperature. The disappearance of benzyl alcohol is monitored by TLC. Once the reaction is complete, the organic layer is separated and washed with a saturated solution of sodium bicarbonate and then with water. The organic layer is dried over anhydrous sodium sulfate. The yield of benzaldehyde can be determined by precipitating it as its 2,4-dinitrophenylhydrazone derivative, which is then filtered, dried, and weighed.[2]

Conclusion

The choice of the counter-anion in tetrabutylammonium salts significantly influences their catalytic efficiency in phase-transfer reactions. For the C5-alkylation of hydantoins, Tetrabutylammonium Bromide (TBAB) demonstrated the highest yield among the tested TBA salts. In the oxidation of benzyl alcohol, TBAB also showed higher reactivity compared to Tetrabutylammonium Hydrogen Sulfate (TBAHS). While direct comparative data for various TBA salts in the Williamson ether synthesis was not found, TBAB remains a widely used and effective catalyst for this transformation.

This guide provides a framework for catalyst selection based on available experimental data. Researchers are encouraged to perform their own catalyst screening for specific applications to identify the optimal tetrabutylammonium salt and reaction conditions for their synthetic needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants [frontiersin.org]

A Comparative Guide to Carboxylation Reagents: Evaluating Alternatives to Tetrabutylammonium Oxalate

For researchers, scientists, and drug development professionals engaged in synthetic chemistry, the introduction of a carboxyl group (carboxylation) is a fundamental transformation for building molecular complexity. Tetrabutylammonium oxalate (B1200264) (TBAO) has emerged as a valuable reagent in photoredox catalysis, serving as a masked source of the highly reactive carbon dioxide radical anion (CO₂•⁻). However, the pursuit of more cost-effective, sustainable, and versatile reagents is a constant driver of methods development. This guide provides an objective comparison of key alternatives to TBAO, with a focus on formate (B1220265) salts and the direct use of carbon dioxide gas, supported by experimental data and detailed protocols.

Performance Comparison of Carboxylation Reagents

The efficacy of a carboxylation reagent is judged by its ability to generate the key carboxylating species, often the CO₂•⁻ radical anion, under mild conditions and its performance across a range of substrates. Below is a summary of quantitative data for the carboxylation of a model substrate, 1,1-diphenylethylene (B42955), and related structures using TBAO, formate salts, and CO₂ gas.

Reagent/System	Substrate	Product	Catalyst(s)	Conditions	Yield (%)	Reference
Tetrabutylammonium Oxalate (TBAO)	1,1-Diphenylethylene	2,2-Diphenylsuccinic acid	None (Photocatalyst-free)	DMF, rt, 12 h, 450 nm LED	73	[1]
TBAO	1-(4-Methoxyphenyl)-1-phenylethene	2-(4-Methoxyphenyl)-2-phenylsuccinic acid	None (Photocatalyst-free)	DMF, rt, 12 h, 450 nm LED	85	[1]
Formate Salt + CO₂ Gas	1,1-Diphenylethylene	2,2-Diphenylsuccinic acid	3DPAFIPN (PC), DABCO (HAT)	DMSO, rt, 24 h, 30W blue LED	88	[2]
Formate Salt + CO₂ Gas	1-(4-Methoxyphenyl)-1-phenylethene	2-(4-Methoxyphenyl)-2-phenylsuccinic acid	3DPAFIPN (PC), DABCO (HAT)	DMSO, rt, 24 h, 30W blue LED	85	[2]
Formate Salt (Hydrocarboxylation)	1-Octene	Nonanoic acid	4CzIPN (PC), Thiophenol (HAT)	DMSO, 50 °C, 24 h, 427 nm LED	75	[3]
CO₂ Gas (Hydrocarboxylation)	Styrene	3-Phenylpropanoic acid	[Ru(bpy)₃]²⁺ (PC), Rh(I) complex	CH₃CN, rt, 18 h, 5W blue LED	95	[4]

PC: Photocatalyst; HAT: Hydrogen Atom Transfer agent; DMF: Dimethylformamide; DMSO: Dimethyl sulfoxide; rt: Room temperature.

Key Alternatives and Mechanistic Considerations

The primary alternatives to TBAO function by generating the same key intermediate, the CO₂•⁻ radical anion, but through different activation pathways.

• Formate Salts: As inexpensive and readily available reagents (e.g., potassium or cesium formate), formate salts have gained significant traction.[5] They generate the CO₂•⁻ radical anion via a Hydrogen Atom Transfer (HAT) process, where a photocatalytically generated radical abstracts the hydrogen atom from the formate ion.[5][6] This method is often highly efficient and can be used for both dicarboxylation (in the presence of CO₂) and hydrocarboxylation reactions.[1][7]

• Carbon Dioxide (CO₂) Gas: The most atom-economical and sustainable source, gaseous CO₂, can be used directly.[8] Its activation typically requires a potent reductant, often a highly reducing excited-state photocatalyst or an electrocatalytic system, to achieve the single-electron transfer needed to form CO₂•⁻.[9] This approach is fundamental to many hydrocarboxylation and dicarboxylation protocols.

Experimental Protocols

Protocol 1: Dicarboxylation of an Alkene using Formate and CO₂

This protocol is adapted from a visible-light-driven dicarboxylation of 1,1-diphenylethylene.[2]

Materials:

• 1,1-Diphenylethylene (0.2 mmol, 1.0 equiv)

• Photocatalyst 3DPAFIPN (2 mol%, 0.004 mmol)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (20 mol%, 0.04 mmol)

• Potassium Formate (HCOOK) (0.6 mmol, 3.0 equiv)

• Cesium Carbonate (Cs₂CO₃) (0.6 mmol, 3.0 equiv)

• Potassium Phosphate (K₃PO₄) (0.4 mmol, 2.0 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2 mL)

• CO₂ balloon

• 2N HCl solution

Procedure:

• To an oven-dried reaction tube, add 1,1-diphenylethylene, 3DPAFIPN, DABCO, HCOOK, Cs₂CO₃, and K₃PO₄.

• Add a magnetic stir bar and seal the tube with a rubber septum.

• Evacuate and backfill the tube with CO₂ gas three times, leaving the final backfill connected to a CO₂ balloon.

• Add 2 mL of anhydrous DMSO via syringe.

• Place the reaction mixture in a water bath at room temperature (approx. 25-33 °C) and stir.

• Irradiate the mixture with a 30W blue LED lamp for 24 hours.

• Upon completion, quench the reaction by adding 2 mL of 2N HCl solution.

• Extract the mixture with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the desired 2,2-diphenylsuccinic acid.

Protocol 2: Dicarboxylation of an Alkene using TBAO

This protocol describes a photocatalyst-free dicarboxylation of 1,1-diphenylethylene.[1]

Materials:

• 1,1-Diphenylethylene (0.2 mmol, 1.0 equiv)

• Tetrabutylammonium oxalate (TBAO) (0.4 mmol, 2.0 equiv)

• Anhydrous Dimethylformamide (DMF) (1.5 mL)

• Nitrogen (N₂) atmosphere

Procedure:

• Add 1,1-diphenylethylene and TBAO to an oven-dried reaction tube equipped with a magnetic stir bar.

• Seal the tube and make it inert by evacuating and backfilling with N₂ gas three times.

• Add 1.5 mL of anhydrous DMF via syringe.

• Stir the reaction mixture at room temperature.

• Irradiate the tube with a 450 nm blue LED lamp for 12 hours.

• After the reaction, acidify the mixture with 1M HCl and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by silica (B1680970) gel chromatography to obtain 2,2-diphenylsuccinic acid.

Visualizing the Reaction Pathways

The generation of the key CO₂•⁻ intermediate is the convergent point for these alternative reagents. The following diagrams illustrate the distinct activation mechanisms and a general experimental workflow.

General experimental workflow for photocatalytic carboxylation.

Generation of the CO₂•⁻ radical anion from oxalate vs. formate.

Simplified comparative reaction pathway for carboxylation.

References

• 1. Visible-light-driven alkene dicarboxylation with formate and CO2 under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Radical Hydrocarboxylation of Unactivated Alkenes via Photocatalytic Formate Activation [organic-chemistry.org]
• 4. Construction of a visible light-driven hydrocarboxylation cycle of alkenes by the combined use of Rh(i) and photoredox catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Photocatalytic defluorocarboxylation using formate salts as both a reductant and a carbon dioxide source - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Radical Hydrocarboxylation of Unactivated Alkenes via Photocatalytic Formate Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dicarboxylation of Alkenes with CO2 and Formate - ChemistryViews [chemistryviews.org]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to the Analytical Quantification of Oxalate

The accurate quantification of oxalate (B1200264), a divalent organic anion, is crucial across various scientific disciplines, from clinical diagnostics in nephrology to quality control in the food and pharmaceutical industries.[1][2] Oxalate's role as a major component of kidney stones necessitates precise measurement in biological fluids, while its presence in plant-derived foods and industrial products requires reliable detection methods.[1][2] This guide provides a comparative overview of common analytical methods for oxalate quantification, presenting performance data, detailed experimental protocols, and visual workflows to assist researchers, scientists, and drug development professionals in selecting the most appropriate technique for their specific needs.

A diverse array of methods has been developed for oxalate quantification, each with distinct advantages and limitations in terms of sensitivity, specificity, cost, and throughput.[1][2] These techniques range from traditional titrimetric and spectrophotometric assays to advanced chromatographic and electrophoretic separations.[3][4][5]

Quantitative Performance Comparison of Key Analytical Methods

The selection of an optimal analytical method hinges on a thorough evaluation of its performance characteristics. The following table summarizes key quantitative parameters for the most prevalent oxalate quantification techniques, allowing for a direct comparison of their capabilities.

Parameter	HPLC / HPLC-MS	Ion Chromatography (IC)	Enzymatic Assay	Capillary Electrophoresis (CE)	Spectrophotometry	Titration
Principle	Chromatographic separation followed by UV or mass spectrometric detection.[6][7]	Ion-exchange separation coupled with conductivity detection.[8][9][10]	Enzymatic oxidation of oxalate by oxalate oxidase, followed by detection of a reaction product (e.g., H₂O₂).[11][12][13]	Separation based on electrophoretic mobility in a capillary.[14][15]	Colorimetric or UV measurement based on a chemical reaction or indicator displacement.[4][5][16]	Redox or acid-base titration to determine oxalate concentration.[3][17]
Limit of Detection (LOD) / Limit of Quantification (LOQ)	0.56 mg/L (LOQ, HPLC-MS)[6][18]	6 µg/L (LOD, water)[8]; <0.3 µM (LOD, plasma)[19]	As low as 2.0 µM (LOD, colorimetric)[20] or 10 nmol (pH-based)[21]	7 mg/L (LOD, urine)[14]; 44 ng/mL (LOD, with C4D)[22]	0.5 µg/mL (LOD, extraction-based)[16]; 5.4 x 10⁻⁷ M (LOD, indicator displacement)[4]	Moderate sensitivity, suitable for macro-level analysis.[17]
Linear Range	0.5 - 450 mg/L[6][18]	Varies; e.g., 0.5 to 10 µg/ml has shown significant correlation.[9]	2.0 µM - 20 mM[20]	8 - 60 mg/L (oxalate)[14]	8.3 x 10⁻⁷ - 1.1 x 10⁻⁴ M (indicator displacement)[4]	Not Applicable
Precision (RSD / CV%)	<15% (between-day)[6][18]	1.95 - 4.75%[19]	≤2.0% (within-run RSD)[1]	1.2 - 5.6%[14]	0.52% (RSD)[4]	<1% (Redox); <5% (Acid-Base)[17]
Accuracy (Recovery %)	Not specified in reviewed sources.	90 - 95% (spiked sludge)[23]	98 - 101%[1][21]	94 - 101%[14]	96 - 106%[4]	>99% (Redox); 99 - 101% (Complexometric)[4][17]
Primary Advantages	High specificity and suitability for complex matrices.[6][24]	Can simultaneously measure multiple anions.[10][19]	High specificity for oxalate; available in simple kit formats.[12][20]	Rapid analysis time, minimal sample preparation.[14]	Simple instrumentation, high sensitivity with certain methods.[4][5]	Cost-effective, established method.[4][17]
Primary Disadvantages	Higher instrumentation cost.[3]	Column "poisoning" from complex matrices; interference from co-eluting ions.[9][20]	Potential interference from substances like ascorbic acid.[1][20]	Potential for co-elution with interfering compounds.[20]	Indirect measurement; potential for interference from other compounds.[4][20]	Labor-intensive, lower sensitivity, multi-step procedure.[4][5]

Experimental Protocols and Methodologies

Detailed and validated protocols are fundamental to achieving reproducible and accurate results. Below are methodologies for key analytical techniques.

Enzymatic Assay (Colorimetric)

This method is widely used, especially in clinical laboratories, due to its high specificity and the availability of commercial kits.[3][12] The principle involves the oxidation of oxalate by oxalate oxidase to produce hydrogen peroxide (H₂O₂) and carbon dioxide. The H₂O₂ is then measured colorimetrically.[11][13]

Sample Protocol for Urine Samples: [1]

• Sample Preparation: Acidify 24-hour urine samples using HCl, then adjust the pH to between 5.0 and 7.0 with NaOH.

• Dilution: Dilute the pH-adjusted urine 1:1 with a 0.1 M potassium phosphate (B84403) buffer (pH 7.0).

• Interference Removal: To prevent interference from ascorbic acid, add sodium nitrite (B80452) (e.g., 35 mg per 10 mL of sample).

• Enzymatic Reaction: Introduce oxalate oxidase to the prepared sample. This can be an enzyme solution or an immobilized enzyme column.

• Color Development: The H₂O₂ generated from the reaction is measured using a colored reagent system, commonly containing 4-aminophenazone, phenol, and horseradish peroxidase (HRP).

• Measurement: The resulting chromogen is quantified by measuring its absorbance with a spectrophotometer at 520 nm. The oxalate concentration is determined by comparison to a standard curve.

High-Performance Liquid Chromatography (HPLC)

HPLC offers excellent separation and quantification capabilities, particularly for complex sample matrices.[24]

Sample Protocol for Oxalic Acid: [7]

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: Newcrom BH mixed-mode column (4.6 x 150 mm, 3 µm, 100 Å).

• Mobile Phase: An isocratic mobile phase consisting of a 10:90 (v/v) mixture of acetonitrile (B52724) and water, buffered with 0.1% sulfuric acid (H₂SO₄).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a low wavelength, such as 196 nm or 200 nm.

• Quantification: A calibration curve is generated by injecting standard solutions of oxalic acid at known concentrations. The peak area of the analyte in the sample is then used to calculate its concentration.

Spectrophotometry (Potassium Permanganate (B83412) Method)

This classic method relies on the oxidation of oxalate by potassium permanganate (KMnO₄) in an acidic solution. The disappearance of the purple permanganate color is proportional to the oxalate concentration.[25]

Experimental Protocol: [25]

• Reagent Preparation:

  • Prepare a 0.01 M KMnO₄ standard solution and store it in a dark bottle.

  • Prepare a 1–2 M H₂SO₄ solution.

  • Prepare a series of standard oxalate solutions of known concentrations.

• Reaction Setup:

  • In a test tube, pipette 5 mL of the sample or standard solution.

  • Add 5 mL of the 1–2 M H₂SO₄ solution to acidify the mixture.

  • Add 1 mL of the 0.01 M KMnO₄ solution. The solution will turn purple.

• Spectrophotometric Measurement:

  • Immediately transfer the mixture to a cuvette.

  • Measure the absorbance at 525 nm using a spectrophotometer.

• Quantification:

  • Plot the absorbance values of the standard solutions against their concentrations to create a calibration curve.

  • Use the absorbance of the unknown sample to determine its oxalate concentration from the linear equation of the calibration curve.

Visualizing the Workflow

Diagrams illustrating the experimental process can clarify complex relationships and workflows. The following are generated using the DOT language for Graphviz.

Caption: General workflow for the quantification of oxalate.

References

• 1. Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical Methods for Oxalate Quantification: The Ubiquitous Organic Anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Development and validation of an HPLC–MS method for a simultaneous measurement of oxalate and citrate in urine | Revista del Laboratorio Clínico [elsevier.es]
• 7. HPLC Method for Determination of Oxalic acid on Newcrom BH | SIELC Technologies [sielc.com]
• 8. Quantitative determination of oxalate and other organic acids in drinking water at low microgram/1 concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. separations.nl [separations.nl]
• 11. Simplified method for enzymatic urine oxalate assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rapid enzymatic determination of urinary oxalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oxalate - Assay enzymatic kit | LIBIOS [libios.fr]
• 14. Measurement of urinary oxalate and citrate by capillary electrophoresis and indirect ultraviolet absorbance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Simple capillary electrophoretic determination of soluble oxalate and nitrate in forage grasses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Extraction--spectrophotometric determination of oxalate in urine and blood serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 19. Simultaneous determination of oxalate, citrate and sulfate in children's plasma with ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. d-nb.info [d-nb.info]
• 22. Determination of oxalate and citrate in urine by capillary electrophoresis using solid-phase extraction and capacitively coupled contactless conductivity based on an improved mini-cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Method to Determine Oxalate in High-Level Sludge by Ion Chromatography [sti.srs.gov]
• 24. Evaluation of a high‐performance liquid chromatography method for urinary oxalate determination and investigation regarding the pediatric reference interval of spot urinary oxalate to creatinine ratio for screening of primary hyperoxaluria - PMC [pmc.ncbi.nlm.nih.gov]
• 25. static.igem.wiki [static.igem.wiki]

A Comparative Performance Analysis: Tetrabutylammonium Oxalate vs. Sodium Oxalate

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to Selecting the Optimal Oxalate (B1200264) Salt.

In the diverse landscape of chemical reagents, the choice between functionally similar compounds can significantly impact experimental outcomes. This guide provides a comprehensive performance comparison of tetrabutylammonium (B224687) oxalate and sodium oxalate, two common oxalate salts with distinct properties and applications. By presenting key experimental data and detailed methodologies, this document aims to equip researchers with the necessary information to make an informed decision for their specific needs, whether in organic synthesis, analytical chemistry, or materials science.

At a Glance: Key Performance Differences

Property	Tetrabutylammonium Oxalate	Sodium Oxalate
Solubility in Water	High	Sparingly to moderately soluble (3.7 g/100 mL at 20°C)[1][2][3]
Solubility in Organic Solvents	Generally high in polar aprotic and alcoholic solvents	Generally insoluble in most organic solvents[1][3]
Thermal Stability	Decomposition onset and profile are dependent on experimental conditions.	Decomposes above 290°C[2][3]
Primary Application Focus	Phase-transfer catalysis, organic synthesis, electrolyte in non-aqueous systems.	Primary standard in analytical chemistry, reducing agent, precipitating agent.[2][4][5][6]
Reactivity in Organic Media	High, due to solubility and "naked" oxalate anion.	Low, due to insolubility.

In-Depth Performance Comparison

Solubility Profile: A Tale of Two Solvents

The most significant difference between tetrabutylammonium oxalate and sodium oxalate lies in their solubility.

Sodium Oxalate exhibits limited solubility in water, which increases with temperature.[2][3] It is practically insoluble in most common organic solvents like ethanol (B145695) and ether.[1][3] This characteristic is a major limitation for its use in homogeneous organic reactions.

Tetrabutylammonium Oxalate , owing to the bulky and lipophilic tetrabutylammonium cation, displays significantly higher solubility in a wide range of organic solvents. This property is crucial for applications requiring the oxalate anion to be present in a non-aqueous phase, such as in phase-transfer catalysis and various organic transformations.

Table 1: Comparative Solubility

Solvent	Tetrabutylammonium Oxalate (Qualitative)	Sodium Oxalate (Quantitative)
Water	High	2.69 g/100 mL (0°C), 3.7 g/100 mL (20°C), 6.25 g/100 mL (100°C)[2][3]
Ethanol	Soluble	Insoluble[1][3]
Diethyl Ether	Likely Soluble	Insoluble[3]
Dimethylformamide (DMF)	High	Data not readily available
Dimethyl Sulfoxide (DMSO)	High	Data not readily available

Thermal Stability: Decomposition Characteristics

The thermal stability of a reagent is a critical parameter for its storage and application in reactions conducted at elevated temperatures.

Sodium Oxalate is a thermally stable salt that decomposes at temperatures above 290°C.[2][3] The decomposition proceeds with the formation of sodium carbonate and carbon monoxide.[2]

Reactivity and Functional Performance

The differing solubility profiles directly influence the reactivity and primary applications of these two oxalate salts.

Sodium Oxalate is a cornerstone in analytical chemistry, where its high purity and stability make it an excellent primary standard for redox titrations, particularly for the standardization of potassium permanganate (B83412) solutions.[2][4][6] Its role as a reducing agent is generally limited to this application.[4][5] In organic synthesis, its use is hampered by its insolubility.

Tetrabutylammonium Oxalate shines in the realm of organic synthesis. Its solubility in organic solvents allows the oxalate anion to act as a nucleophile or a base in a homogeneous environment. It is particularly effective as a phase-transfer catalyst , facilitating reactions between water-soluble and organic-soluble reactants. Recent research has also highlighted its use as a carboxylating agent in visible-light-driven reactions.

Experimental Protocols

To facilitate the direct comparison and evaluation of these compounds in a laboratory setting, the following are detailed methodologies for key performance indicators.

Protocol 1: Determination of Solubility

Objective: To quantitatively determine the solubility of the oxalate salt in a given solvent at a specific temperature.

Methodology:

• Sample Preparation: Add an excess amount of the oxalate salt to a known volume of the solvent in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the undissolved solid to settle. Carefully extract a known volume of the clear, saturated supernatant.

• Quantification: Determine the concentration of the oxalate in the supernatant using a suitable analytical technique, such as titration with a standardized potassium permanganate solution or by gravimetric analysis after evaporating the solvent.

• Calculation: Express the solubility in grams of solute per 100 mL of solvent.

Protocol 2: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the oxalate salt.

Methodology:

• Instrument Setup: Use a calibrated thermogravimetric analyzer.

• Sample Preparation: Place a small, accurately weighed amount of the dry oxalate salt (typically 5-10 mg) into the TGA sample pan.

• Analysis Program: Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a controlled rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen).

• Data Analysis: Record the mass loss as a function of temperature. The onset of decomposition is identified as the temperature at which significant mass loss begins.

Protocol 3: Evaluation of Phase-Transfer Catalysis (PTC) Performance

Objective: To compare the catalytic efficiency of tetrabutylammonium oxalate with other phase-transfer catalysts in a model reaction.

Methodology:

• Reaction Setup: In a two-phase system (e.g., water and an organic solvent like toluene), combine an organic substrate (e.g., an alkyl halide) and an aqueous solution of a nucleophile (e.g., sodium cyanide).

• Catalyst Addition: Add a catalytic amount (e.g., 1-5 mol%) of the phase-transfer catalyst to be evaluated.

• Reaction Monitoring: Stir the mixture vigorously at a controlled temperature and monitor the progress of the reaction over time by taking samples from the organic phase and analyzing them by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Performance Evaluation: Compare the reaction rates and product yields obtained with different catalysts under identical conditions to determine their relative efficiencies.

Visualizing Experimental and Logical Workflows

Fig. 1: Generalized experimental workflows for performance comparison.

Fig. 2: Decision pathway for selecting the appropriate oxalate salt.

Conclusion: Making the Right Choice

The selection between tetrabutylammonium oxalate and sodium oxalate is fundamentally dictated by the intended application and the solvent system.

• For applications in aqueous media , such as redox titrations, precipitation reactions, and as a primary analytical standard, sodium oxalate is the superior and more cost-effective choice due to its well-characterized properties and stability.

• For applications in organic synthesis , particularly those requiring a soluble source of the oxalate anion or involving two immiscible phases, tetrabutylammonium oxalate is the reagent of choice. Its ability to function as a phase-transfer catalyst and participate in homogeneous organic reactions opens up a wider range of synthetic possibilities.

Researchers and drug development professionals should carefully consider the solubility requirements, reaction temperature, and the specific role of the oxalate anion in their experimental design to leverage the unique advantages of each compound effectively.

References

• 1. Sodium oxalate | 62-76-0 [chemicalbook.com]
• 2. Sodium oxalate - Wikipedia [en.wikipedia.org]
• 3. Sodium oxalate - Sciencemadness Wiki [sciencemadness.org]
• 4. benchchem.com [benchchem.com]
• 5. SODIUM OXALATE AR | Vizag Chemicals [vizagchemical.com]
• 6. Sodium oxalate CAS#: 62-76-0 [m.chemicalbook.com]

Navigating Oxalate Analysis: A Comparative Guide to Experimental Validation

For researchers, scientists, and professionals in drug development, the accurate quantification of oxalate (B1200264) is crucial in diverse fields, from clinical diagnostics to food science and pharmaceutical quality control. Validating the methods used for these measurements ensures the reliability and reproducibility of experimental results. While a variety of standards are employed for this purpose, this guide explores the landscape of oxalate analysis validation, with a special focus on the role and potential applications of quaternary ammonium (B1175870) salts like tetrabutylammonium (B224687) oxalate.

While not conventionally utilized as a primary validation standard, tetrabutylammonium oxalate's properties as an ion-pairing reagent in chromatography open avenues for its application in specific analytical contexts. This guide provides a comparative overview of established methods for oxalate quantification, details on their validation, and explores the utility of tetrabutylammonium salts in enhancing analytical separations.

Comparative Analysis of Oxalate Quantification Methods

The selection of an analytical method for oxalate determination is contingent on factors such as sample matrix, required sensitivity, and the instrumentation available. Below is a comparison of common methods used for oxalate quantification, for which a reliable standard is essential for validation.

Parameter	Ion Chromatography (IC) with Suppressed Conductivity	High-Performance Liquid Chromatography (HPLC) with UV Detection	Enzymatic Assay (Oxalate Oxidase)
Principle	Separation of oxalate from other anions based on ion-exchange, followed by detection via conductivity.	Separation of oxalate, often as an ion-pair, on a reversed-phase column, with detection by UV absorbance.	Enzymatic conversion of oxalate to hydrogen peroxide and carbon dioxide, with colorimetric or fluorometric detection of H₂O₂.[1]
Sensitivity	High	Moderate to High	High
Selectivity	High, can resolve oxalate from similar anions.	Good, can be improved with specific ion-pairing reagents.	Very high due to enzyme specificity.
Sample Throughput	Moderate	High	High (suitable for microplate formats)
Instrumentation	Ion chromatograph with suppressor and conductivity detector.	HPLC system with a UV detector.	Spectrophotometer or fluorometer.
Common Matrices	Urine, plasma, food extracts, water.	Urine, plasma, pharmaceutical preparations.	Biological fluids, food samples.
Validation Standard	Sodium Oxalate, Oxalic Acid	Sodium Oxalate, Oxalic Acid	Sodium Oxalate, Oxalic Acid

The Role of Tetrabutylammonium Salts in Analytical Separations

Tetrabutylammonium (TBA) salts, including tetrabutylammonium oxalate, serve as ion-pairing reagents in reversed-phase HPLC.[2] The large, hydrophobic tetrabutylammonium cation pairs with the anionic oxalate, forming a neutral, more hydrophobic complex. This complex has a stronger retention on the nonpolar stationary phase of the column, allowing for better separation from other sample components.

While various TBA salts like the hydroxide (B78521) or phosphate (B84403) are more commonly cited for this purpose, tetrabutylammonium oxalate could theoretically be used, providing both the ion-pairing cation and the oxalate anion for analysis. The purity and precise concentration of such a reagent would be critical for reproducible results.

Comparison of Potential Ion-Pairing Reagents for Oxalate Analysis

Ion-Pairing Reagent	Anion	Potential Advantages	Potential Considerations
Tetrabutylammonium Hydroxide	OH⁻	Allows for pH adjustment of the mobile phase.	Can be more corrosive to silica-based columns.
Tetrabutylammonium Phosphate	H₂PO₄⁻/HPO₄²⁻	Provides buffering capacity to the mobile phase.	May introduce competing ions.
Tetrabutylammonium Oxalate	C₂O₄²⁻	Introduces the analyte ion directly with the pairing agent.	Potential for complex interactions and the need for high purity.

Experimental Protocols for Method Validation

The validation of an analytical method ensures its fitness for a particular purpose. Key parameters include linearity, accuracy, precision, specificity, and sensitivity (limit of detection and quantitation).

Protocol 1: Validation of an Ion Chromatography Method for Oxalate Quantification

1. Preparation of Standard Solutions:

• Prepare a stock solution of a certified oxalate standard (e.g., sodium oxalate) of known purity in deionized water.

• Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples.

2. Linearity Assessment:

• Inject each calibration standard in triplicate.

• Construct a calibration curve by plotting the peak area against the concentration of oxalate.

• Calculate the coefficient of determination (R²), which should ideally be ≥ 0.995.

3. Accuracy (Recovery) Study:

• Spike a representative sample matrix with known concentrations of the oxalate standard at low, medium, and high levels.

• Analyze the spiked and unspiked samples in triplicate.

• Calculate the percentage recovery of the added oxalate. Acceptable recovery is typically within 80-120%.

4. Precision (Repeatability and Intermediate Precision) Study:

• Repeatability (Intra-assay precision): Analyze a single sample multiple times (e.g., n=6) on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Analyze the same sample on different days, with different analysts, and/or on different instruments.

• Calculate the relative standard deviation (RSD) for the measurements. RSD should typically be <15%.

5. Specificity Demonstration:

• Analyze a blank sample matrix to ensure no interfering peaks are present at the retention time of oxalate.

• Analyze samples containing potentially interfering ions (e.g., sulfate, phosphate) to demonstrate the method's ability to resolve oxalate from these components.

Protocol 2: Use of Tetrabutylammonium as an Ion-Pairing Reagent in HPLC

1. Mobile Phase Preparation:

• Prepare the aqueous component of the mobile phase containing a specific concentration of the tetrabutylammonium salt (e.g., 5 mM tetrabutylammonium phosphate).

• Adjust the pH of the aqueous phase as required for optimal separation (e.g., with phosphoric acid).

• The mobile phase will be a mixture of this aqueous solution and an organic solvent (e.g., acetonitrile (B52724) or methanol).

2. System Equilibration:

• Flush the HPLC column with the prepared mobile phase until a stable baseline is achieved. This is crucial in ion-pair chromatography as the reagent needs to adsorb onto the stationary phase.

3. Sample and Standard Analysis:

• Prepare samples and oxalate standards in the mobile phase or a compatible solvent.

• Inject the samples and standards and record the chromatograms. The retention time of the oxalate peak should be consistent.

4. Method Validation:

• Perform validation experiments (linearity, accuracy, precision, specificity) as described in Protocol 1, using the ion-pair chromatography method.

Visualizing Experimental Workflows

To further elucidate the processes involved in method validation and ion-pair chromatography, the following diagrams are provided.

Caption: Workflow for analytical method validation.

Caption: Principle of ion-pair chromatography for oxalate analysis.

References

• 1. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. welch-us.com [welch-us.com]

A Comparative Guide to Assessing the Purity of Synthesized Tetrabutylammonium Oxalate

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of analytical methods for assessing the purity of synthesized tetrabutylammonium (B224687) oxalate (B1200264), a compound utilized in various chemical applications. The following sections detail experimental protocols, present comparative quantitative data, and illustrate logical workflows for a multi-faceted approach to purity determination.

Overview of Analytical Techniques

The purity of tetrabutylammonium oxalate can be assessed by a variety of analytical techniques, each offering distinct advantages in terms of sensitivity, specificity, and the nature of the impurities they can detect. The primary methods can be categorized as follows:

• Chromatographic Methods (HPLC and Ion Chromatography): These techniques are adept at separating the tetrabutylammonium cation and oxalate anion from potential impurities, allowing for their individual quantification.

• Titrimetric Methods: Classical analytical techniques that provide a quantitative measure of the concentration of the tetrabutylammonium or oxalate ions through stoichiometric reactions.

• Spectroscopic Methods (¹H and ¹³C NMR): Nuclear Magnetic Resonance spectroscopy is a powerful tool for structural elucidation and can be used for quantitative analysis to determine the purity of the compound and identify organic impurities.

• Thermal Analysis (TGA/DSC): Thermogravimetric Analysis and Differential Scanning Calorimetry provide information on the thermal stability of the compound, including its decomposition temperature and the presence of volatile impurities like water or solvents.

Comparison of Quantitative Performance

The selection of an appropriate analytical method often depends on the specific requirements of the analysis, such as the expected purity level, the nature of potential impurities, and the available instrumentation. The following tables summarize the quantitative performance of various techniques for the analysis of tetrabutylammonium and oxalate ions.

Table 1: Quantitative Performance Data for Tetrabutylammonium (TBA⁺) Analysis

Analytical Method	Analyte/Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (% Recovery)	Precision (%RSD)	Reference
HPLC-UV	Tetrabutylammonium	Not Reported	Not Reported	Not Reported	≤3.2%	[1]
Ion Chromatography	Tetrabutylammonium in water	0.502 mg/L	Not Reported	94.8% - 103.2%	0.24% (peak area)	Not found
Quantitative ¹H NMR	Ionic Liquids	Not Applicable	Not Applicable	High	High	[2][3]
Potentiometric Titration	Quaternary Ammonium (B1175870) Compounds	Not Applicable	Not Applicable	High	High	[4]

Note: Data may be for analogous quaternary ammonium compounds where specific data for tetrabutylammonium oxalate was not available.

Table 2: Quantitative Performance Data for Oxalate (C₂O₄²⁻) Analysis

Analytical Method	Analyte/Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (% Recovery)	Precision (%RSD)	Reference
HPLC-UV	Oxalate in urine	0.0156 mmol/L	0.03130 mmol/L	92.27% - 107.73%	≤7.73%	[5]
Ion Chromatography	Oxalate in drinking water	6 µg/L	Not Reported	Not Reported	Not Reported	[6]
LC-MS/MS	Oxalate in urine	3.0 µM	100 µM	95%	Not Reported	[7]
Permanganate (B83412) Titration	Oxalate solutions	Not Applicable	Not Applicable	High	High	[8][9][10][11]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate purity assessment. The following are representative protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Oxalate

This method is suitable for the quantification of the oxalate anion.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

• Mobile Phase: Isocratic elution with 15% methanol (B129727) in water containing 0.17 M ammonium acetate.[5]

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 25°C.[5]

• Detection: UV at 314 nm (after derivatization).[5]

• Sample Preparation: A derivatization step is typically required for UV detection of oxalate. For instance, a one-step derivatization can be performed before injection.[5]

• Quantification: Based on a calibration curve prepared from standards of known oxalate concentration.

Ion Chromatography (IC) for Tetrabutylammonium and Oxalate

IC can be used for the simultaneous or separate analysis of the cation and anion.

• Instrumentation: Ion chromatograph with a conductivity detector.

• Anion Analysis Column: A suitable anion exchange column (e.g., Metrosep A Supp 1).[12]

• Anion Mobile Phase: Isocratic mixture of 7.5 mM sodium carbonate and 2.0 mM sodium bicarbonate in water.[12]

• Cation Analysis Column: A suitable cation exchange column.

• Cation Mobile Phase: An acidic eluent such as a solution of methanesulfonic acid.

• Flow Rate: Typically 1.0 mL/min.[12]

• Detection: Suppressed conductivity detection.

• Quantification: Based on calibration curves for tetrabutylammonium and oxalate standards.

Quantitative ¹H NMR (qNMR) for Overall Purity

qNMR provides an absolute or relative quantification of the target compound and can identify proton-containing impurities.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: An accurately weighed sample of tetrabutylammonium oxalate is dissolved in a known volume of a deuterated solvent (e.g., D₂O or DMSO-d₆) containing a certified internal standard of known concentration and purity (e.g., maleic acid, dimethyl sulfone).

• Data Acquisition: A quantitative ¹H NMR spectrum is acquired with a sufficiently long relaxation delay (D1, typically 5 times the longest T₁ of the signals of interest) to ensure full signal relaxation.

• Data Processing: The spectrum is carefully phased and baseline corrected.

• Purity Calculation: The purity of the tetrabutylammonium oxalate is calculated by comparing the integral of a characteristic, well-resolved signal of the analyte to the integral of a signal from the internal standard, taking into account the number of protons giving rise to each signal and the molar masses of the analyte and the standard.[2][3]

Titration for Oxalate Content (Permanganate Titration)

This redox titration is a classic and reliable method for quantifying oxalate.

• Reagents: Standardized potassium permanganate (KMnO₄) solution (~0.1 N), sulfuric acid (H₂SO₄).

• Procedure:

  • Accurately weigh a sample of tetrabutylammonium oxalate and dissolve it in deionized water.

  • Acidify the solution with sulfuric acid.

  • Heat the solution to 60-70°C to increase the reaction rate.[9][11]

  • Titrate the hot solution with the standardized KMnO₄ solution. The endpoint is the first persistent pink color from the excess permanganate.[8][11]

• Calculation: The amount of oxalate is calculated based on the stoichiometry of the reaction between oxalate and permanganate.

Thermogravimetric Analysis (TGA)

TGA is used to determine thermal stability and the presence of volatile components.

• Instrumentation: Thermogravimetric Analyzer.

• Procedure:

  • A small, accurately weighed sample of tetrabutylammonium oxalate is placed in a TGA pan.

  • The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen).[13]

• Data Analysis: The TGA curve shows the percentage of weight loss as a function of temperature. The onset temperature of decomposition indicates the thermal stability of the compound. Weight loss at lower temperatures can indicate the presence of water or residual solvents.[14][15][16]

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the logical flow of purity assessment and the relationship between different analytical techniques.

Caption: Workflow for assessing the purity of synthesized tetrabutylammonium oxalate.

Caption: Relationship between analytical principles and techniques for purity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potentiometric Studies of the Titration of Weak Acids with Tetrabutylammonium Hydroxide (Journal Article) | OSTI.GOV [osti.gov]
• 5. Evaluation of a high‐performance liquid chromatography method for urinary oxalate determination and investigation regarding the pediatric reference interval of spot urinary oxalate to creatinine ratio for screening of primary hyperoxaluria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative determination of oxalate and other organic acids in drinking water at low microgram/1 concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. Analytical procedures and methods validation for oxalate content estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. Development of an Ion Chromatography Method for Analysis of Organic Anions (Fumarate, Oxalate, Succinate, and Tartrate) in Single Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tainstruments.com [tainstruments.com]
• 14. Thermogravimetric Analysis (TGA) – Ebatco Lab Services [ebatco.com]
• 15. iitk.ac.in [iitk.ac.in]
• 16. h-and-m-analytical.com [h-and-m-analytical.com]

"comparing thermal stability of different tetrabutylammonium salts"

A Comparative Guide to the Thermal Stability of Tetrabutylammonium (B224687) Salts

For researchers, scientists, and drug development professionals, understanding the thermal stability of reagents and materials is paramount for ensuring the safety, reproducibility, and success of experimental and manufacturing processes. Tetrabutylammonium (TBA) salts are widely used as phase-transfer catalysts, electrolytes, and reaction media.[1] Their thermal stability is a critical parameter that dictates their suitability for various applications, particularly those involving elevated temperatures. This guide provides an objective comparison of the thermal stability of different tetrabutylammonium salts, supported by experimental data from thermogravimetric analysis (TGA).

Comparative Thermal Stability Data

The thermal stability of tetrabutylammonium salts is primarily influenced by the nature of the counter-anion. The following table summarizes the onset and peak decomposition temperatures for a range of TBA salts, as determined by TGA. A higher decomposition temperature indicates greater thermal stability.

Tetrabutylammonium Salt	Anion	Onset Decomposition Temperature (°C)	Peak Decomposition Temperature (°C)
Tetrabutylammonium Bromide (TBAB)	Br⁻	~285	320
Tetrabutylammonium Chloride (TBAC)	Cl⁻	~250	Not Specified
Tetrabutylammonium Perchlorate (TBAP)	ClO₄⁻	Not Specified	~291
Tetrabutylammonium Hexafluorophosphate (B91526) (TBAHFP)	PF₆⁻	~370	Not Specified
Tetrabutylammonium Tetrafluoroborate (B81430) (TBATFB)	BF₄⁻	~350	Not Specified
Tetrabutylammonium Tribromide (TBATB)	Br₃⁻	~174	~230

Note: The exact decomposition temperatures can vary slightly depending on the experimental conditions, such as the heating rate and the purity of the sample.

The data indicates that tetrabutylammonium salts with larger, more complex anions like hexafluorophosphate and tetrafluoroborate tend to exhibit higher thermal stability.[1] In contrast, salts with anions that can participate in decomposition pathways, such as tribromide, show significantly lower thermal stability.[2]

Experimental Protocols

To ensure accurate and reproducible determination of thermal stability, standardized experimental protocols are essential. The data presented in this guide was primarily obtained using Thermogravimetric Analysis (TGA).

Thermogravimetric Analysis (TGA) Protocol

This method measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The decomposition temperature is a key parameter derived from this analysis.

1. Instrumentation:

• A calibrated thermogravimetric analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/SDTA 851e) is required.[3][4]

• Inert sample pans, typically made of alumina (B75360) or platinum, are used to hold the sample.[1]

2. Sample Preparation:

• Accurately weigh a small amount of the tetrabutylammonium salt (typically 5-10 mg) into a tared sample pan.[1]

3. Instrument Setup:

• The TGA instrument is purged with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[1][5]

4. Temperature Program:

• The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[1] Slower heating rates can provide better resolution of thermal events.[6]

5. Data Analysis:

• The TGA curve, which plots mass versus temperature, is analyzed to determine the onset temperature of decomposition. This is often calculated as the intersection of the baseline tangent with the tangent of the decomposition curve.

• The first derivative of the TGA curve (Derivative Thermogravimetry or DTG) is used to identify the temperature of the maximum rate of mass loss, known as the peak decomposition temperature.[7]

Workflow for Comparative Thermal Stability Analysis

The logical workflow for conducting a comparative analysis of the thermal stability of different tetrabutylammonium salts is illustrated in the diagram below.

References

• 1. benchchem.com [benchchem.com]
• 2. e-journals.in [e-journals.in]
• 3. scispace.com [scispace.com]
• 4. epfl.ch [epfl.ch]
• 5. mdpi.com [mdpi.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Carboxylation Agents: Tetrabutylammonium Oxalate in Focus

For researchers, scientists, and drug development professionals, the selection of an appropriate carboxylation agent is a critical decision in the synthesis of carboxylic acids, fundamental components in a vast array of pharmaceuticals and functional materials. This guide provides an objective comparison of the efficacy of tetrabutylammonium (B224687) oxalate (B1200264) (TBAO) against other prevalent carboxylation agents, supported by experimental data and detailed methodologies.

Tetrabutylammonium oxalate has emerged as a versatile reagent in organic synthesis, acting as a masked source of carbon dioxide and a reductant, particularly in visible-light-mediated reactions.[1][2] Its utility is benchmarked here against traditional and contemporary carboxylation methods, including the use of gaseous carbon dioxide (CO₂) and formate (B1220265) salts. This comparison aims to illuminate the relative strengths and ideal applications for each approach.

Performance Comparison of Carboxylation Agents

The efficacy of a carboxylation agent is contingent on various factors, including the substrate, reaction conditions (e.g., photocatalytic, electrochemical), and the desired product. The following tables summarize quantitative data for the carboxylation of a representative alkene, styrene (B11656), using different agents. It is important to note that direct comparisons can be challenging as reaction conditions and catalysts often vary between studies.

Carboxylation Agent	Method	Product	Yield (%)	Reference
Tetrabutylammonium Oxalate (TBAO)	Visible-Light Photocatalysis	Phenylsuccinic acid	73%	[2]
Carbon Dioxide (CO₂) Gas	Visible-Light Photocatalysis	Phenylacetic acid derivatives	Moderate to high yields	[3][4]
Carbon Dioxide (CO₂) Gas	Electrocatalysis	Phenylsuccinic acid	92% (Faradaic Efficiency)	[5]
Formate Salts	Visible-Light Photocatalysis	Branched & Linear Carboxylic Acids	High yields	[6][7][8][9][10]

Table 1: Comparison of yields for the carboxylation of styrene derivatives using different agents. Yields are as reported in the cited literature and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies for key carboxylation experiments are provided below to facilitate replication and adaptation.

Visible-Light-Induced Dicarboxylation of Styrene using Tetrabutylammonium Oxalate

This protocol is based on the work demonstrating TBAO as a masked CO₂ source.[2]

Materials:

• Styrene (1a)

• Tetrabutylammonium oxalate (TBAO)

• Dimethylformamide (DMF)

• Nitrogen gas

• 450 nm LED lamp

Procedure:

• To a reaction vessel, add styrene (0.2 mmol) and tetrabutylammonium oxalate (2.0 equivalents).

• Add DMF (0.13 M) to the vessel.

• Purge the reaction mixture with nitrogen gas for 15 minutes.

• Irradiate the mixture with a 450 nm LED lamp at room temperature for 12 hours with stirring.

• Upon completion, the reaction mixture is worked up to isolate the dicarboxylated product.

• The product, phenylsuccinic acid, is purified by column chromatography.

Photocatalytic Carboxylation of Styrenes with CO₂ Gas

This protocol is a general representation based on methods described for redox-neutral C-H carboxylation of styrenes.[3][4]

Materials:

• Styrene derivative (e.g., 4-fluorostyrene)

• Photocatalyst (e.g., 9-anthrone)

• Base (e.g., an amine)

• Dimethyl sulfoxide (B87167) (DMSO)

• Carbon dioxide (CO₂) gas (balloon or saturated solution)

Procedure:

• In a dry reaction vial, dissolve the styrene derivative (0.1 mmol), photocatalyst, and base in DMSO.

• Saturate the solution with CO₂ by bubbling the gas through the mixture or by maintaining a CO₂ atmosphere (e.g., with a balloon).

• Irradiate the reaction mixture with a suitable light source (e.g., blue LEDs) at room temperature.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS).

• After completion, the reaction is quenched and the carboxylic acid product is extracted and purified.

Electrochemical Hydrocarboxylation of Styrene with CO₂ Gas

This protocol is based on the electrochemical approach for the β-selective hydrocarboxylation of styrene.[11]

Materials:

• Styrene

• N,N-dimethylformamide (DMF)

• Water

• Supporting electrolyte (e.g., ⁿBu₄NBF₄)

• Carbon dioxide (CO₂) gas

• Electrochemical cell with a suitable cathode and anode

Procedure:

• Prepare a solution of styrene (0.1 M), water (0.1 M), and the supporting electrolyte (0.1 M) in CO₂-saturated DMF.

• Set up an undivided electrochemical cell with the prepared solution as the electrolyte.

• Apply a constant current density (e.g., 10 mA·cm⁻²) to the cell.

• Continue the electrolysis until the desired amount of charge has passed.

• After the electrolysis, the product is isolated from the electrolyte by extraction and purified.

Mechanistic Insights and Visualizations

Understanding the underlying mechanisms is crucial for optimizing reaction conditions and expanding the substrate scope.

Tetrabutylammonium Oxalate (TBAO) Carboxylation Pathway

The carboxylation using TBAO under visible light proceeds through the formation of an electron-donor-acceptor (EDA) complex between the oxalate dianion and the alkene substrate.[1][2] Photoexcitation of this complex initiates a single electron transfer (SET), leading to the generation of a CO₂ radical anion and a CO₂ molecule, which then react with the substrate.

Caption: TBAO-mediated photocatalytic carboxylation workflow.

General Experimental Workflow for Photocatalytic Carboxylation

The workflow for a typical photocatalytic carboxylation experiment involves several key steps, from reaction setup to product analysis.

Caption: Standard experimental workflow for photocatalytic carboxylation.

Conclusion

Tetrabutylammonium oxalate presents a compelling alternative to traditional carboxylation methods, particularly for photocatalytic applications. Its ability to act as both a CO₂ source and a reductant under mild, visible-light conditions offers a significant advantage in terms of operational simplicity and safety, avoiding the need for pressurized CO₂ gas. While direct yield comparisons are substrate and condition-dependent, the data suggests that TBAO is a highly effective reagent.

Conversely, the direct use of CO₂ gas remains a cost-effective and atom-economical option, especially in electrochemical setups where high Faradaic efficiencies can be achieved. Formate salts also represent a versatile and inexpensive C1 source for photocatalytic carboxylations.

The choice of carboxylation agent will ultimately be guided by the specific requirements of the synthesis, including the nature of the substrate, the desired product, and the available equipment and expertise. This guide provides the foundational information to make an informed decision, empowering researchers to select the optimal strategy for their carboxylation needs.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. itempdf74155353254prod.s3.amazonaws.com [itempdf74155353254prod.s3.amazonaws.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Radical Hydrocarboxylation of Unactivated Alkenes via Photocatalytic Formate Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Visible-light-driven alkene dicarboxylation with formate and CO2 under mild conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Visible-light-driven alkene dicarboxylation with formate and CO2 under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oaepublish.com [oaepublish.com]

Safety & Regulatory Compliance

Proper Disposal of Tetrabutylammonium Oxalate: A Comprehensive Guide for Laboratory Professionals

The safe and compliant disposal of chemical waste is a critical aspect of laboratory operations, ensuring the protection of personnel and the environment. Tetrabutylammonium (B224687) oxalate (B1200264), a quaternary ammonium (B1175870) salt, necessitates careful handling and adherence to specific disposal protocols to mitigate potential hazards. This guide provides detailed, step-by-step instructions for the proper disposal of tetrabutylammonium oxalate, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle tetrabutylammonium oxalate with the appropriate personal protective equipment (PPE) to minimize exposure risks.

Personal Protective Equipment (PPE) Requirements:

Protection Type	Specification
Eye Protection	Safety glasses with side-shields or chemical safety goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.

Always consult the specific Safety Data Sheet (SDS) for the most comprehensive and up-to-date handling information.

Quantitative Data Summary

The following table summarizes key quantitative data for tetrabutylammonium oxalate and related compounds, extracted from safety data sheets.

Property	Value
Molecular Formula	C₃₄H₇₂N₂O₄[1]
Molecular Weight	572.9 g/mol [1]
Melting Point/Range	100 - 104 °C / 212 - 219.2 °F (for Tetrabutylammonium bromide)[2]
Appearance	Light cream powder solid (for Tetrabutylammonium bromide)[2]
Specific Gravity	1.15 (for Tetrabutylammonium bromide)[2]

Step-by-Step Disposal Protocol

The disposal of tetrabutylammonium oxalate must strictly adhere to all federal, state, and local regulations. It is classified as hazardous waste and must not be disposed of in regular trash or flushed down the drain.[3][4]

Experimental Protocol for Waste Collection and Preparation for Disposal:

• Waste Segregation:

  • Designate a specific, clearly labeled waste container for tetrabutylammonium oxalate waste.

  • Do not mix with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[3]

• Container Selection:

  • Use a chemically compatible and sealable container. A high-density polyethylene (B3416737) (HDPE) container is generally suitable.

  • Ensure the container is in good condition, free from cracks or leaks.

• Waste Collection:

  • Carefully transfer waste tetrabutylammonium oxalate (solid or in solution) into the designated waste container.

  • Avoid generating dust if handling the solid form.[3]

  • If preparing a solution for disposal, use a fume hood to minimize inhalation exposure.

• Labeling:

  • Label the waste container clearly and accurately. The label should include:

    • The words "Hazardous Waste"

    • The full chemical name: "Tetrabutylammonium oxalate"

    • The concentration and quantity of the waste

    • The date of accumulation

    • Any associated hazards (e.g., "Harmful if swallowed," "Causes serious eye irritation").[3]

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area.

  • Keep the container away from incompatible materials.[4]

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed professional waste disposal company to arrange for pickup and disposal.[4]

  • The preferred method of disposal for this type of chemical waste is typically incineration in a chemical incinerator equipped with an afterburner and scrubber system.[4]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of tetrabutylammonium oxalate.

References

• 1. Tetrabutylammonium oxalate | C34H72N2O4 | CID 11006321 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Tetrabutylammonium Oxalate

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides immediate, essential safety protocols and logistical plans for managing Tetrabutylammonium (B224687) Oxalate (B1200264) in a laboratory setting. The following procedures are based on safety data for closely related compounds, such as ammonium (B1175870) oxalate and other tetrabutylammonium salts, in the absence of a specific Safety Data Sheet for Tetrabutylammonium Oxalate.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Tetrabutylammonium Oxalate.

PPE Category	Item	Specifications and Recommendations
Eye/Face Protection	Safety Glasses	Must be worn at all times in the laboratory.
Chemical Goggles	Required when there is a risk of splashing or when handling larger quantities. Should be worn over prescription glasses if necessary.
Face Shield	Recommended in addition to chemical goggles when there is a significant risk of splashing or when handling highly concentrated solutions.
Hand Protection	Disposable Gloves	Chemical-resistant gloves are required. Standard nitrile gloves are generally suitable for handling small quantities. Always inspect gloves for any signs of degradation.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect street clothing and skin from contamination.
Chemical-resistant Apron	Recommended when handling larger volumes or when there is a higher risk of spills.
Respiratory Protection	Fume Hood	Handle Tetrabutylammonium Oxalate in a well-ventilated area, preferably within a chemical fume hood, especially when working with powders or creating solutions.
Dust Respirator/Mask	A NIOSH-approved respirator may be necessary if handling outside of a fume hood or if dust generation is likely.

Hazard Identification and Safe Handling

Tetrabutylammonium oxalate is classified as harmful if swallowed and causes serious eye irritation. It may also cause skin irritation[1]. Chronic ingestion of oxalates can lead to calcium deficiency in the blood and the formation of urinary calculi.

Safe Handling Practices:

• Always work in a well-ventilated area, preferably within a chemical fume hood[2].

• Avoid generating dust[2]. Use wet sweeping or a vacuum for cleaning up spills[3].

• Do not eat, drink, or smoke when using this product.

• Wash hands thoroughly after handling[1].

• Keep the container tightly closed and store in a cool, dry place[3][4].

• Avoid contact with strong oxidizing agents, strong acids, and strong bases[5].

Emergency Procedures

In case of exposure, follow these first-aid measures immediately:

Exposure Route	First-Aid Procedure
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth. Do NOT induce vomiting[3].
If in Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[1].
On Skin	Wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse[1].
If Inhaled	Move person to fresh air. If not breathing, give artificial respiration. Seek medical attention if symptoms occur[3].

Spill and Disposal Plan

Proper disposal of Tetrabutylammonium Oxalate is crucial to prevent environmental contamination and ensure regulatory compliance.

Spill Management:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as outlined in the table above.

• For small spills, use appropriate tools to sweep up the solid material and place it in a convenient waste disposal container[4].

• Finish cleaning by spreading water on the contaminated surface and dispose of according to local and regional authority requirements[4].

Waste Disposal:

• Dispose of contents and container to an approved waste disposal plant[1].

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste and consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification[5].

• Do not dispose of in regular trash or down the drain.

Workflow Diagrams

To visualize the operational and disposal plans, the following diagrams created using Graphviz (DOT language) illustrate the key steps.

Caption: Workflow for handling Tetrabutylammonium Oxalate.

Caption: Step-by-step disposal plan for Tetrabutylammonium Oxalate waste.

References

• 1. pdf.dutscher.com [pdf.dutscher.com]
• 2. fishersci.com [fishersci.com]
• 3. employees.delta.edu [employees.delta.edu]
• 4. oxfordlabchem.com [oxfordlabchem.com]
• 5. fishersci.com [fishersci.com]